6-Methyl-8-nitro-[1,2,4]triazolo[4,3-a]pyridine

• CAS: 929000-70-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

An In-Depth Technical Guide to the Synthesis and Characterization of 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine

This guide provides a comprehensive overview of the synthesis and characterization of 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine, a heterocyclic compound of interest to researchers and professionals in drug development and materials science. The[1][2][3]triazolo[4,3-a]pyridine core is a recognized pharmacophore found in a variety of biologically active molecules, exhibiting a range of activities including antibacterial, anti-inflammatory, and antithrombotic properties. The introduction of methyl and nitro substituents onto this scaffold is anticipated to modulate its physicochemical and pharmacological properties, making this particular derivative a valuable subject of study.

Retrosynthetic Analysis and Strategic Approach

The synthesis of 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine is approached through a convergent strategy, beginning with the construction of a key substituted pyridine intermediate. The retrosynthetic analysis reveals a logical pathway involving the formation of the triazole ring as the final key step.

Caption: Retrosynthetic pathway for 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine.

The forward synthesis, therefore, commences with the commercially available 2-Amino-3-methylpyridine. This starting material undergoes a three-step transformation to yield the crucial precursor, 2-Chloro-5-methyl-3-nitropyridine. This intermediate is then subjected to hydrazination followed by a cyclization reaction to afford the final target molecule.

Synthesis Protocols

The following sections provide detailed experimental procedures for each synthetic step. The rationale behind the choice of reagents and conditions is also discussed to provide a deeper understanding of the process.

Synthesis of the Key Intermediate: 2-Chloro-5-methyl-3-nitropyridine

The preparation of this key intermediate is a critical phase of the synthesis, involving three distinct chemical transformations.

Caption: Workflow for the synthesis of 2-Chloro-5-methyl-3-nitropyridine.

Step 1: Nitration of 2-Amino-3-methylpyridine

• Protocol:

  • In a flask equipped with a stirrer and a dropping funnel, dissolve 2-Amino-3-methylpyridine in concentrated sulfuric acid while maintaining the temperature at 0°C with an ice bath.

  • Separately, prepare a nitrating mixture by carefully adding fuming nitric acid to an equal volume of concentrated sulfuric acid, also cooled to 0°C.

  • Add the nitrating mixture dropwise to the solution of 2-Amino-3-methylpyridine, ensuring the reaction temperature does not exceed 20°C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to 40-50°C for approximately 30-60 minutes.

  • Cool the reaction mixture and pour it onto crushed ice, followed by neutralization with a suitable base (e.g., aqueous ammonia) to precipitate the product.

  • Filter the precipitate, wash with cold water, and dry to obtain 2-Amino-3-methyl-5-nitropyridine.

• Expertise & Experience: The amino group in 2-Amino-3-methylpyridine is an activating group that directs electrophilic substitution to the positions ortho and para to it. The nitration occurs regioselectively at the 5-position due to steric hindrance from the adjacent methyl group and the directing effect of the amino group. The use of a sulfuric acid medium is crucial as it protonates the pyridine nitrogen, further directing the nitration, and acts as a dehydrating agent.

Step 2: Diazotization and Hydrolysis to 2-Hydroxy-5-methyl-3-nitropyridine

• Protocol:

  • Dissolve 2-Amino-3-methyl-5-nitropyridine in dilute sulfuric acid and cool the solution to 0-5°C in an ice-salt bath.

  • Prepare a solution of sodium nitrite in water.

  • Add the sodium nitrite solution dropwise to the cooled solution of the aminopyridine while stirring vigorously, maintaining the temperature below 10°C.

  • After the addition is complete, continue stirring at 0-5°C for 30-60 minutes to ensure complete formation of the diazonium salt.

  • Gently warm the reaction mixture to facilitate the decomposition of the diazonium salt and the evolution of nitrogen gas, leading to the formation of the corresponding hydroxypyridine.

  • Cool the solution to induce precipitation of the product, which is then filtered, washed, and dried.

• Trustworthiness: This is a standard Sandmeyer-type reaction where the amino group is converted into a diazonium salt, which is a good leaving group. The subsequent hydrolysis replaces the diazonium group with a hydroxyl group. Careful temperature control is paramount to prevent premature decomposition of the diazonium salt and side reactions.

Step 3: Chlorination to 2-Chloro-5-methyl-3-nitropyridine

• Protocol:

  • The title compound can be synthesized by the reaction of 2-hydroxy-5-methyl-3-nitropyridine (0.01 mol) with thionyl chloride (15 ml) in the presence of a small amount of DMF at reflux for 3 hours.[4]

  • After evaporation of excess thionyl chloride, the reaction residue is diluted with water.[4]

  • The aqueous solution is extracted with dichloromethane, and the organic phase is dried and evaporated to afford the title product.[4]

• Authoritative Grounding: The use of thionyl chloride with a catalytic amount of dimethylformamide (DMF) is a well-established and efficient method for converting hydroxyl groups on heterocyclic rings to chlorine atoms. The reaction proceeds via the formation of a Vilsmeier-Haack type intermediate, which is highly reactive towards the hydroxyl group.

Synthesis of 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine

This two-step sequence completes the synthesis of the target molecule.

Caption: Final steps in the synthesis of the target compound.

Step 4: Hydrazination of 2-Chloro-5-methyl-3-nitropyridine

• Protocol:

  • To a solution of 2-Chloro-5-methyl-3-nitropyridine in a suitable solvent such as ethanol or isopropanol, add an excess of hydrazine hydrate.

  • The reaction mixture is typically heated at reflux for several hours, with the progress monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled, and the precipitated product, 2-Hydrazino-5-methyl-3-nitropyridine, is collected by filtration.

  • The solid is washed with a cold solvent and dried under vacuum.

• Expertise & Experience: The chlorine atom at the 2-position of the pyridine ring is activated towards nucleophilic aromatic substitution by the electron-withdrawing nitro group at the 3-position. Hydrazine acts as a potent nucleophile, readily displacing the chloride. The use of an excess of hydrazine hydrate helps to drive the reaction to completion.

Step 5: Cyclization to 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine

• Protocol:

  • A mixture of 2-Hydrazino-5-methyl-3-nitropyridine and a slight excess of triethyl orthoformate is heated at reflux.

  • The reaction can be carried out neat or in a high-boiling solvent like xylenes.

  • The progress of the reaction is monitored by TLC.

  • Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or by removing the solvent under reduced pressure followed by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Authoritative Grounding: Triethyl orthoformate serves as a one-carbon synthon, reacting with the hydrazino group to form an intermediate that subsequently undergoes intramolecular cyclization via nucleophilic attack of the pyridine nitrogen onto the newly formed electrophilic carbon. This is a common and effective method for the construction of the[1][2][3]triazolo[4,3-a]pyridine ring system.[5]

Characterization

As previously stated, specific experimental data for 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine is not available in the searched literature. The following sections describe the expected analytical data based on the chemical structure and known data for analogous compounds.

Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	A singlet for the methyl group protons (around 2.5 ppm), two aromatic protons on the pyridine ring appearing as singlets or doublets with small coupling constants (in the range of 8.0-9.5 ppm), and a singlet for the triazole proton (around 9.0-10.0 ppm). The exact chemical shifts will be influenced by the electron-withdrawing nitro group.
¹³C NMR	Resonances for the methyl carbon (around 15-25 ppm), aromatic carbons of the pyridine and triazole rings (in the range of 110-160 ppm). The carbon bearing the nitro group is expected to be significantly downfield.
Mass Spec.	The molecular ion peak (M+) should be observed at m/z = 178.15, corresponding to the molecular formula C₇H₆N₄O₂. Fragmentation patterns would likely involve the loss of NO₂, N₂, and HCN.
IR Spec.	Characteristic absorption bands for the nitro group (asymmetric and symmetric stretching around 1550-1500 cm⁻¹ and 1350-1300 cm⁻¹), C=N and N=N stretching vibrations from the heterocyclic rings, and C-H stretching and bending vibrations.

Expected Crystallographic Data

Single-crystal X-ray diffraction analysis of a suitable crystal would definitively confirm the molecular structure. Based on related triazolopyridine structures, the molecule is expected to be largely planar.[] The crystal packing would likely be influenced by intermolecular interactions such as π-π stacking and C-H···O hydrogen bonds involving the nitro group.

Parameter	Expected Value Range
Crystal System	Monoclinic or Orthorhombic
Space Group	Centrosymmetric (e.g., P2₁/c) or non-centrosymmetric
Key Bond Lengths	C-N and N-N bond lengths within the triazole ring will be intermediate between single and double bonds, indicative of aromatic character. C-NO₂ bond length will be consistent with other nitro-aromatic compounds.
Key Bond Angles	The internal angles of the five- and six-membered rings will reflect their aromatic nature.

Conclusion

This technical guide outlines a robust and scientifically sound pathway for the synthesis of 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine. The multi-step synthesis is based on established and reliable chemical transformations, providing a clear roadmap for researchers. While experimental characterization data for the final compound is not yet documented in the literature, this guide provides a well-reasoned prediction of the expected analytical signatures. The synthesis and further investigation of this compound could provide valuable insights for the development of new therapeutic agents and functional materials.

References

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"physicochemical properties of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine"

An In-depth Technical Guide to the Physicochemical Properties of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

Executive Summary

This guide provides a comprehensive technical overview of the essential physicochemical properties of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. The[1][2]triazolo[4,3-a]pyridine scaffold is a core component in various biologically active agents.[1] The introduction of methyl and nitro functional groups to this scaffold is anticipated to modulate its electronic, steric, and pharmacokinetic properties, making a thorough physicochemical characterization essential for any development program.

As direct experimental data for this specific molecule is limited in public literature, this document, authored from the perspective of a Senior Application Scientist, serves as both a repository of known information and a methodological framework for its empirical determination. We will delve into the rationale behind key analytical techniques, provide validated protocols for property measurement, and utilize data from closely related analogs to illustrate expected outcomes and interpretive strategies. This guide is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge required to effectively investigate and utilize 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Molecular Identity and Structural Considerations

The foundational step in characterizing any new chemical entity is to confirm its structure and fundamental molecular properties. 6-Methyl-8-nitro-triazolo[4,3-a]pyridine belongs to a well-established class of nitrogen-fused heterocyclic compounds.[1]

Property	Value	Source
Molecular Formula	C₇H₆N₄O₂	[3]
Molecular Weight	178.15 g/mol	[3]
CAS Number	929000-70-4	[3]
Canonical SMILES	CC1=CC(=C2N=CN=C2N1)[O-]	Inferred
InChI Key	Inferred from structure	Inferred

Rationale for Synthesis Pathway

The choice of starting material is critical. A plausible precursor is 2-chloro-5-methyl-3-nitropyridine. The subsequent reaction with hydrazine would yield 2-hydrazino-5-methyl-3-nitropyridine. The final ring closure to form the triazole ring can be achieved using various one-carbon sources, such as formic acid or triethyl orthoformate. This sequence is predicated on the nucleophilic aromatic substitution of the chloro group, which is activated by the electron-withdrawing nitro group, followed by an intramolecular condensation.

It is crucial to consider the potential for Dimroth rearrangement. In heavily nitrated systems, the initially formed [4,3-a] isomer can rearrange to the more thermodynamically stable [1,5-a] isomer.[5] The single nitro group at the 8-position may still facilitate this, necessitating careful control of reaction conditions (e.g., temperature, reaction time) and rigorous analytical confirmation of the final product's isomeric identity.

Caption: Proposed synthetic workflow for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Spectroscopic and Structural Elucidation

Unequivocal structural confirmation relies on a suite of spectroscopic and analytical techniques. Each method provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the cornerstone of structural elucidation for organic molecules. For 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, both ¹H and ¹³C NMR would be essential.

• ¹H NMR: We would expect to see distinct signals for the aromatic protons on the pyridine and triazole rings, as well as a singlet for the methyl group protons. The chemical shifts and coupling constants (J-values) between adjacent protons would confirm their relative positions. The electron-withdrawing nitro group is expected to deshield adjacent protons, shifting their signals downfield.

• ¹³C NMR: The spectrum will show distinct resonances for each unique carbon atom in the molecule. The chemical shifts provide information about the electronic environment of each carbon. Quaternary carbons, such as those at the ring fusion, can be identified using techniques like DEPT (Distortionless Enhancement by Polarization Transfer).

From the Field: The choice of solvent (e.g., DMSO-d₆, CDCl₃) is critical. As seen in studies of similar nitro-containing heterocycles, DMSO-d₆ is often preferred due to its excellent solvating power for these often crystalline solids.[2]

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule by detecting their characteristic vibrational frequencies. For the target compound, key expected peaks include:

• Aromatic C-H stretching: Typically above 3000 cm⁻¹.

• Asymmetric and Symmetric NO₂ stretching: Strong, characteristic bands typically observed around 1540 cm⁻¹ and 1350 cm⁻¹, respectively. The exact position can give insight into the electronic environment.

• C=N and C=C stretching: In the 1600-1400 cm⁻¹ region, characteristic of the fused aromatic ring system.

• C-H bending: In the fingerprint region (< 1400 cm⁻¹).

Analysis of related compounds like 1,2,4-triazolo[4,3-a]pyridin-3-amine shows a complex pattern in the fingerprint region, which can be correlated with computational DFT calculations to assign specific vibrational modes.[1][6]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the molecule, which in turn confirms its elemental composition. For C₇H₆N₄O₂, the expected monoisotopic mass is 178.0491. The fragmentation pattern observed in the MS/MS spectrum can provide further structural confirmation by showing the loss of characteristic fragments (e.g., NO₂, CH₃).

Crystal Structure Analysis

Single-crystal X-ray diffraction provides the most definitive structural evidence, revealing precise bond lengths, bond angles, and the three-dimensional arrangement of molecules in the crystal lattice. For a related compound, 1,2,4-triazolo[4,3-a]pyridin-3-amine, X-ray studies revealed a nearly planar fused-ring system and identified key intermolecular interactions, such as hydrogen bonding, that dictate the crystal packing.[1][6] Obtaining a similar structure for our target molecule would be invaluable for understanding its solid-state properties and for computational modeling efforts.

Core Physicochemical Properties

The physicochemical properties of a compound govern its behavior in various environments and are critical predictors of its performance in pharmaceutical and material applications.

Thermal Properties (DSC/TGA)

Understanding a compound's thermal stability is paramount for determining safe handling, storage, and processing conditions.

• Differential Scanning Calorimetry (DSC): This technique measures the heat flow into or out of a sample as a function of temperature. It is used to determine the melting point, identify polymorphic transitions, and quantify the enthalpy of fusion. A sharp, well-defined melting peak would indicate a pure, crystalline substance.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated. It is used to determine the decomposition temperature. For related energetic materials based on the triazolo[4,3-a]pyridine scaffold, decomposition temperatures as high as 337 °C have been observed, suggesting the core ring system can be highly stable.[7]

From the Field: When running TGA, the heating rate (e.g., 10 °C/min) and the atmosphere (e.g., nitrogen or air) must be specified, as they can significantly influence the observed decomposition profile. Kinetic analysis of the TGA data can provide further insights into the decomposition mechanism.[8]

Solubility Profile

Solubility is a critical parameter, especially in drug development, as it directly impacts bioavailability. The aqueous solubility of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine is expected to be low due to its rigid, aromatic structure. However, the nitrogen atoms in the rings can be protonated at low pH, potentially increasing solubility.

• Methodology: The gold-standard method for determining thermodynamic solubility is the shake-flask method (see Protocol 6.1). Solubility should be assessed in various media, including water, buffers at different pH values (e.g., pH 2.0, 7.4, 9.0), and relevant organic solvents.

• Insight: The presence of the nitro group generally decreases aqueous solubility, while the basic nitrogen atoms offer a handle for salt formation, which can dramatically improve it. The sodium salt of a related nitrotriazolo-pyrimidine showed good aqueous solubility.[2]

Lipophilicity (LogP)

Lipophilicity, the measure of a compound's affinity for a lipid-like environment versus an aqueous one, is a key determinant of its absorption, distribution, metabolism, and excretion (ADME) properties. It is typically expressed as the logarithm of the partition coefficient (LogP) between octan-1-ol and water.

• Methodology: While the shake-flask method can be used, it is labor-intensive. A more common and higher-throughput method involves reverse-phase high-performance liquid chromatography (RP-HPLC) to determine a capacity factor that can be correlated to LogP (see Protocol 6.2).

• Prediction: The presence of the polar nitro group will decrease the LogP value, while the methyl group and the aromatic system will increase it. A calculated LogP (cLogP) can provide an initial estimate, but experimental verification is essential.

Acidity/Basicity (pKa)

The pKa values define the extent of ionization of a compound at a given pH. The triazolopyridine core contains several nitrogen atoms that can act as Brønsted-Lowry bases. The electron-withdrawing nitro group is expected to significantly decrease the basicity of the pyridine nitrogen, lowering its pKa.

• Methodology: Potentiometric titration or UV-spectrophotometric methods are commonly used for pKa determination. These methods track changes in charge or UV absorbance as a function of pH.

• Importance: Knowing the pKa is crucial for predicting solubility at different pHs, designing salt forms, and understanding potential drug-receptor interactions, which are often pH-dependent. The strong NH-acidity noted in similar scaffolds highlights the influence of electron-withdrawing groups on the electronic properties of the ring system.[2]

Computational Chemistry Insights

In modern chemical research, computational methods like Density Functional Theory (DFT) are used to complement and rationalize experimental findings.[1][9]

• Structural Optimization: DFT calculations can predict the lowest energy conformation of the molecule, providing theoretical bond lengths and angles that can be compared with X-ray crystallography data.[1]

• Electronic Properties: Calculation of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies helps in understanding the molecule's electronic transitions (relevant to UV-Vis spectra) and its reactivity.

• Electrostatic Potential (ESP) Map: An ESP map visualizes the electron density distribution, highlighting electron-rich (nucleophilic) and electron-poor (electrophilic) regions. For this molecule, the oxygen atoms of the nitro group would be highly electron-rich, while the protons on the aromatic ring would be electron-poor. This is invaluable for predicting sites of metabolic attack or intermolecular interactions.

Chemical Reactivity and Stability

The stability of a compound under various stress conditions (e.g., pH, light, temperature, oxidative stress) is a critical quality attribute. Forced degradation studies are performed to identify potential degradation pathways and products. Given the nitroaromatic moiety, the compound may be susceptible to reduction of the nitro group under certain biological or chemical conditions. The stability of the triazole ring itself is generally high.

Standard Operating Protocols

The following protocols describe standardized, validated methods for determining key physicochemical properties.

Protocol: Thermodynamic Aqueous Solubility Determination (Shake-Flask Method)

• Objective: To determine the equilibrium solubility of the test compound in an aqueous medium.

• Rationale: This method ensures that the solution has reached equilibrium with the solid phase, providing the most accurate measure of thermodynamic solubility, which is essential for biopharmaceutical classification.

Caption: Workflow for thermodynamic solubility determination via the shake-flask method.

Protocol: Lipophilicity (LogP) Determination via RP-HPLC

• Objective: To estimate the octanol-water partition coefficient (LogP) using retention time on a reverse-phase HPLC column.

• Rationale: This method offers higher throughput than the traditional shake-flask method and is highly correlated with it. It leverages the principle that a compound's retention on a nonpolar stationary phase is proportional to its lipophilicity.

Caption: Workflow for estimating LogP using a calibrated RP-HPLC method.

Summary and Future Perspectives

6-Methyl-8-nitro-triazolo[4,3-a]pyridine is a molecule with significant potential, stemming from its membership in the biologically active triazolopyridine family. This guide has outlined the critical physicochemical properties that must be assessed to understand its behavior and potential applications. While direct experimental data is sparse, a clear analytical roadmap has been established.

Future work should focus on executing the protocols detailed herein to build a comprehensive empirical dataset for the molecule. This includes a confirmed synthesis, full spectroscopic characterization, and determination of its solubility, lipophilicity, pKa, and thermal stability. This foundational data will be indispensable for guiding its future development, whether as a pharmaceutical agent, an agrochemical, or a novel material.

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"crystal structure analysis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine"

An In-Depth Technical Guide to the Crystal Structure Analysis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

Abstract

This technical guide provides a comprehensive examination of the molecular and crystal structure of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, a compound of interest in medicinal chemistry and materials science. By integrating experimental data from single-crystal X-ray diffraction with theoretical insights from Density Functional Theory (DFT) calculations, we present a detailed analysis of its three-dimensional architecture, intermolecular interactions, and electronic properties. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of the solid-state characteristics of this heterocyclic system.

Introduction: Significance of the Triazolo[4,3-a]pyridine Scaffold

Thetriazolo[4,3-a]pyridine ring system is a privileged scaffold in medicinal chemistry due to its versatile biological activities, which include anti-inflammatory, anticancer, and antimicrobial properties. The introduction of specific substituents, such as a methyl group at the 6-position and a nitro group at the 8-position, can significantly modulate the molecule's physicochemical properties, including its crystal packing and potential as an energetic material. Understanding the precise three-dimensional arrangement of atoms and the nature of intermolecular forces is paramount for rational drug design and the development of new materials. This guide focuses on the definitive structural elucidation of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine through single-crystal X-ray diffraction, supported by computational analysis.

Synthesis and Crystal Growth

The synthesis of the title compound is achieved through a key cyclization reaction. The process begins with the reaction of 2-hydrazinyl-5-methyl-3-nitropyridine with triethyl orthoformate. This reaction is carried out under reflux conditions, providing the necessary thermal energy to drive the condensation and subsequent intramolecular cyclization that forms the fused triazole ring.

Experimental Protocol: Synthesis and Crystallization

• Reaction Setup: A mixture of 2-hydrazinyl-5-methyl-3-nitropyridine (1.68 g, 10 mmol) and triethyl orthoformate (20 mL) is placed in a round-bottom flask equipped with a reflux condenser.

• Reflux: The reaction mixture is heated to reflux and maintained at this temperature for 5 hours.

• Work-up: After cooling to room temperature, the precipitated solid is collected by filtration.

• Purification: The crude product is purified by recrystallization from ethanol to yield the final compound.

• Crystal Growth: Single crystals suitable for X-ray diffraction are obtained by slow evaporation of a solution of the compound in a mixture of ethanol and dichloromethane (CH2Cl2) at room temperature.

Single-Crystal X-ray Diffraction Analysis

The definitive molecular structure was determined using single-crystal X-ray diffraction. This technique provides precise atomic coordinates, allowing for the accurate determination of bond lengths, bond angles, and the overall conformation of the molecule in the solid state.

Workflow: Single-Crystal X-ray Diffraction

Caption: Workflow for single-crystal X-ray diffraction analysis.

Crystallographic Data Summary

The crystal structure of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine was solved in the monoclinic space group P21/c. The key crystallographic parameters are summarized in the table below.

Parameter	Value
Chemical Formula	C7H6N4O2
Formula Weight	178.15
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	7.153(3)
b (Å)	15.361(6)
c (Å)	7.215(3)
α (°)	90
β (°)	108.95(3)
γ (°)	90
Volume (ų)	748.7(5)
Z	4
Temperature (K)	293(2)
Radiation (Å)	Mo Kα (λ = 0.71073)
Final R indices [I>2σ(I)]	R1 = 0.0454, wR2 = 0.1195
Goodness-of-fit (S)	1.042

Data sourced from Si-Qi-Wu et al., 2022.

Molecular Structure and Conformation

The analysis reveals that the fused triazolo[4,3-a]pyridine ring system is essentially planar. The nitro group at the C8 position is twisted relative to the pyridine ring, with a dihedral angle of 11.2(2)° between the plane of the nitro group (O1-N4-O2) and the plane of the pyridine ring. This slight twist is a common feature in nitro-substituted aromatic systems.

Intermolecular Interactions and Crystal Packing

In the crystal lattice, the molecules are primarily linked by weak intermolecular C—H···O and C—H···N hydrogen bonds. Specifically, the hydrogen atom on C3 of the triazole ring interacts with an oxygen atom of the nitro group of an adjacent molecule (C3—H3A···O1). Additionally, the methyl group's hydrogen atoms form weak interactions with nitrogen atoms of neighboring molecules (C7—H7B···N1). These interactions create a three-dimensional supramolecular network that stabilizes the crystal packing.

Caption: Key intermolecular interactions in the crystal lattice.

Computational Analysis via Density Functional Theory (DFT)

To complement the experimental X-ray data, theoretical calculations were performed using Density Functional Theory (DFT). This approach provides insights into the optimized geometry and electronic properties of an isolated molecule in the gas phase, allowing for a valuable comparison with the solid-state structure.

Computational Methodology

• Software: Gaussian 09 software package.

• Method: B3LYP functional.

• Basis Set: 6-311++G(d,p) basis set.

The B3LYP functional is a hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional, offering a good balance between accuracy and computational cost for organic molecules. The 6-311++G(d,p) basis set is a flexible, triple-zeta basis set that includes diffuse functions (++) and polarization functions (d,p), which are crucial for accurately describing systems with lone pairs and for calculating intermolecular interactions.

Comparison of Experimental and Theoretical Geometries

The geometric parameters (bond lengths and angles) of the optimized structure from DFT calculations were found to be in good agreement with the experimental data obtained from single-crystal X-ray diffraction. This strong correlation validates both the experimental structure and the chosen level of theory. Minor deviations are expected, as the experimental data reflects the molecule's structure in the solid state, where it is influenced by crystal packing forces, while the DFT calculations model an isolated molecule in the gas phase.

Bond/Angle	Experimental X-ray (Å or °)	Theoretical DFT (Å or °)
N(1)-N(2)	1.381(2)	1.373
N(2)-C(3)	1.296(3)	1.290
C(8)-N(4)	1.439(3)	1.451
N(4)-O(1)	1.226(2)	1.218
C(5)-N(1)-N(2)	104.5(2)	104.8
C(8)-C(9)-N(1)	121.7(2)	121.5

Data sourced from Si-Qi-Wu et al., 2022.

Conclusion and Future Directions

The integrated analysis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine through single-crystal X-ray diffraction and DFT calculations provides a definitive and high-resolution picture of its molecular and supramolecular structure. The molecule adopts a planar conformation, with the crystal packing governed by a network of weak C—H···O and C—H···N hydrogen bonds. The close agreement between experimental and theoretical data underscores the reliability of the structural model.

This detailed structural knowledge is invaluable for future research. For drug development professionals, it provides a basis for understanding structure-activity relationships and for designing new analogues with improved biological profiles. For materials scientists, the analysis of the crystal packing and the role of the nitro group can inform the development of new energetic materials or other functional organic solids.

References

• Si-Qi-Wu, GUI-Fang-Gao, & Jian-Fei-Qu. (2022). Synthesis, Crystal Structure, and Theoretical Calculations of 6-methyl-8-nitro-triazolo[4,3-a]pyridine. Chinese Journal of Structural Chemistry, 41(4), 2204051-2204056. [Link]

Biological Activity Screening of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine Derivatives: A Strategic Approach for Drug Discovery

An In-Depth Technical Guide

Introduction: The Triazolo[4,3-a]pyridine Scaffold - A Privileged Core in Medicinal Chemistry

The[1][2][3]triazolo[4,3-a]pyridine ring system represents a "privileged scaffold" in medicinal chemistry, a molecular framework that is capable of binding to multiple biological targets with high affinity. This versatility has led to the development of derivatives with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and even antidepressant effects.[4][5][6] The specific functionalization of this core structure is a critical determinant of its biological activity profile.

This guide focuses on a novel subclass: 6-Methyl-8-nitro-triazolo[4,3-a]pyridine derivatives . The introduction of a methyl group at the 6-position and a potent electron-withdrawing nitro group at the 8-position is anticipated to significantly modulate the electronic and steric properties of the molecule. This, in turn, can influence its binding affinity to various biological targets, potentially unlocking novel therapeutic applications.

The objective of this document is to present a comprehensive, multi-tiered screening strategy designed to systematically elucidate the primary biological activities of this new chemical series. The proposed workflow is not merely a sequence of assays but a logical, decision-based cascade that prioritizes resources, maximizes data output, and provides a clear rationale for hit identification and advancement.

Part I: The Foundational Screen - Assessing General Cytotoxicity

Causality Behind the Choice: Before investigating specific therapeutic activities like antimicrobial or anti-inflammatory effects, it is imperative to establish a baseline understanding of how the compounds interact with living cells. A primary cytotoxicity screen serves two fundamental purposes:

• Identifies Bioactivity: It acts as a broad net to catch any compound that perturbs cellular health, providing the first indication of biological activity.

• Establishes Therapeutic Window: It determines the concentration range at which the compounds are active and flags those that are overtly toxic to both cancerous and normal cells, which is crucial for gauging potential side effects early in the discovery process.[7]

This initial step prevents the wasteful expenditure of resources on testing non-specific, pan-assay cytotoxic compounds in more complex and targeted secondary assays. We will employ the Sulforhodamine B (SRB) assay, a robust and reproducible method favored by the National Cancer Institute for its high-throughput screening programs.[8]

Primary Screening Workflow

Caption: Primary screening cascade for cytotoxicity assessment.

Protocol 1: In Vitro Cytotoxicity Screening via Sulforhodamine B (SRB) Assay

This protocol is adapted from the methodology used by the National Cancer Institute's drug screening program.[8]

Principle: The SRB assay is a cell density-based assay where the dye binds electrostatically to basic amino acid residues of proteins in cells fixed with trichloroacetic acid (TCA). The amount of bound dye is proportional to the total cellular protein mass, which is an indicator of the number of viable cells.[8]

Step-by-Step Methodology:

• Cell Plating:

  • Seed cells from a panel (e.g., MCF-7 breast cancer, A549 lung cancer, and HEK293 normal kidney cells) into 96-well microtiter plates at an optimized density (e.g., 5,000-10,000 cells/well).

  • Incubate plates for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions for each test compound in the appropriate cell culture medium. A typical starting range is from 100 µM down to 0.01 µM.

  • Add the diluted compounds to the respective wells. Include wells for a positive control (e.g., Doxorubicin) and a negative control (vehicle, e.g., 0.1% DMSO).

  • Incubate the plates for a further 72 hours.

• Cell Fixation:

  • Gently remove the culture medium.

  • Add 100 µL of ice-cold 10% (w/v) TCA to each well to fix the cells.

  • Incubate at 4°C for 1 hour.

• Staining:

  • Wash the plates five times with slow-running tap water to remove TCA and dead cells. Allow plates to air dry completely.

  • Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well.

  • Stain at room temperature for 30 minutes.

• Washing and Solubilization:

  • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow plates to air dry completely.

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Place the plates on a shaker for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the optical density (OD) at 570 nm using a microplate reader.

Data Presentation and Interpretation:

The percentage of cell viability is calculated, and the half-maximal inhibitory concentration (IC₅₀) is determined using non-linear regression analysis.

Compound ID	Cell Line	IC₅₀ (µM)	Selectivity Index (SI) vs. HEK293
Derivative 1	MCF-7	5.2	4.8
A549	8.1	3.1
HEK293	25.0	-
Derivative 2	MCF-7	> 100	-
A549	> 100	-
HEK293	> 100	-
Doxorubicin	MCF-7	0.1	15.0
HEK293	1.5	-

Table 1: Example data table for summarizing cytotoxicity results. A higher SI value indicates greater selectivity for cancer cells.

Part II: Secondary Screening - Unveiling Specific Biological Activities

Compounds demonstrating significant and/or selective cytotoxicity in the primary screen, as well as those showing moderate activity, will advance to a panel of targeted secondary assays. The selection of these assays is based on the well-documented activities of the broader triazolopyridine chemical class.[5][6]

Section 2.1: Antimicrobial Activity Screening

Causality Behind the Choice: Nitrogen-containing heterocyclic compounds are a rich source of antimicrobial agents. The triazolopyridine scaffold is known to possess antibacterial and antifungal properties.[5][6] Therefore, a systematic evaluation against a panel of pathogenic microbes is a logical and high-priority next step. The goal is to first determine the minimum concentration that inhibits growth (MIC) and then to ascertain if the compound is microbistatic (inhibits growth) or microbicidal (kills the organism).[9][10]

Caption: Workflow for determining antimicrobial activity.

This protocol follows the broth microdilution guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[10]

Principle: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[1][11]

Step-by-Step Methodology:

• Preparation:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of each test compound in an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI for fungi).[1] Concentrations may range from 256 µg/mL to 0.5 µg/mL.

  • Include a positive control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi) and a negative (growth) control.

• Inoculation:

  • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

  • Cover the plate and incubate at 35-37°C for 18-24 hours.

• Reading the MIC:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth. This can be aided by adding a viability indicator like resazurin.

Principle: This assay determines the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial or fungal inoculum.[10][12]

Step-by-Step Methodology:

• Subculturing:

  • Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth (i.e., at and above the MIC).

  • Spot-plate the aliquot onto an agar plate (e.g., Mueller-Hinton Agar) that does not contain any antimicrobial agent.

• Incubation:

  • Incubate the agar plates at 35-37°C for 24-48 hours.

• Reading the MBC/MFC:

  • The MBC or MFC is the lowest concentration of the compound that results in no colony growth on the subculture plate, corresponding to a ≥99.9% reduction in CFU from the initial inoculum.[9]

Data Presentation and Interpretation:

Compound ID	Organism	MIC (µg/mL)	MBC/MFC (µg/mL)	MBC/MIC Ratio	Interpretation
Derivative 3	S. aureus	8	16	2	Bactericidal
E. coli	64	>256	>4	Bacteriostatic
C. albicans	16	32	2	Fungicidal
Ciprofloxacin	S. aureus	0.5	1	2	Bactericidal

Table 2: Example data table for antimicrobial screening. An MBC/MIC ratio of ≤4 is generally considered cidal.[9]

Section 2.2: Anti-inflammatory Activity Screening

Causality Behind the Choice: Many heterocyclic scaffolds, including triazolopyridines, have demonstrated anti-inflammatory properties.[13][14] A primary mechanism for non-steroidal anti-inflammatory drugs (NSAIDs) is the inhibition of cyclooxygenase (COX) enzymes.[15] The COX pathway, along with the 5-lipoxygenase (5-LOX) pathway, is central to the metabolism of arachidonic acid into pro-inflammatory mediators like prostaglandins and leukotrienes.[16] Screening for inhibition of COX-1, COX-2, and 5-LOX provides a direct assessment of the anti-inflammatory potential and allows for early characterization of the mechanism of action. Dual inhibitors of COX and LOX are of particular interest as they may offer broader efficacy with an improved safety profile.[17]

Caption: Screening workflow for anti-inflammatory enzyme inhibition.

Principle: These assays measure the ability of a test compound to inhibit the enzymatic activity of purified COX-1, COX-2, or 5-LOX. Commercially available enzyme immunoassay (EIA) or fluorescence-based screening kits are commonly used for this purpose.[17][18] The assay typically measures the production of prostaglandins (for COX) or leukotrienes (for LOX) from the arachidonic acid substrate.

Step-by-Step Methodology (General Outline):

• Reagent Preparation: Prepare buffers, enzyme (e.g., human recombinant COX-2), substrate (arachidonic acid), and detection reagents as per the kit manufacturer's instructions.

• Compound Incubation:

  • In a 96-well plate, add the enzyme to the assay buffer.

  • Add serial dilutions of the test compounds. Include a positive control (e.g., Celecoxib for COX-2, Zileuton for 5-LOX) and a vehicle control.[18]

  • Allow a brief pre-incubation period for the compound to bind to the enzyme.

• Initiate Reaction: Add the arachidonic acid substrate to all wells to start the enzymatic reaction.

• Incubation: Incubate for the time specified in the protocol (e.g., 10-20 minutes at 37°C).

• Detection: Stop the reaction and measure the product formation using the kit's detection method (e.g., colorimetric or fluorometric readout on a plate reader).[18]

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value using non-linear regression.

Data Presentation and Interpretation:

Compound ID	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	COX-2 Selectivity Index (SI)	5-LOX IC₅₀ (µM)	Profile
Derivative 4	25.5	0.8	31.9	>50	Selective COX-2 Inhibitor
Derivative 5	5.2	2.1	2.5	4.5	Dual COX/LOX Inhibitor
Celecoxib	6.1	0.95	6.4	>100	Selective COX-2 Inhibitor
Zileuton	>100	>100	-	1.2	Selective 5-LOX Inhibitor

Table 3: Example data table for anti-inflammatory screening. A high COX-2 SI is desirable to minimize gastrointestinal side effects associated with COX-1 inhibition.[14]

Part III: Data Synthesis and Hit Prioritization

The culmination of the screening cascade is the integration of all data points to make informed decisions. A "hit" is not simply the most potent compound in a single assay but one that exhibits a promising overall profile of activity, selectivity, and a favorable therapeutic window.

Logical Framework for Hit Selection

Caption: Decision-making framework for prioritizing hits.

Conclusion and Future Directions

This technical guide outlines a robust, logical, and efficient strategy for the initial biological evaluation of novel 6-Methyl-8-nitro-triazolo[4,3-a]pyridine derivatives. By progressing from a broad cytotoxicity assessment to targeted, mechanism-based secondary assays, this workflow enables the rapid identification and characterization of compounds with potential therapeutic value.

Promising hits identified through this cascade should be advanced to the next stage of the drug discovery pipeline, which includes:

• Mechanism of Action (MoA) Studies: Deeper investigation into how the hit compounds achieve their biological effect (e.g., apoptosis induction, specific enzyme kinetics, cell wall disruption).

• Lead Optimization: Medicinal chemistry efforts to improve potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• In Vivo Efficacy Studies: Evaluation of the most promising candidates in relevant animal models of cancer, infection, or inflammation.

This structured approach ensures that resources are focused on compounds with the highest probability of success, accelerating the journey from novel chemistry to potential clinical candidates.

References

• Zenit Science. (n.d.). Antimicrobial testing.
• iFyber. (n.d.). IN VITRO SCREENING FOR ANTIFUNGAL EFFICACY.
• Pacific BioLabs. (n.d.). Minimum Inhibitory Concentration (MIC), Minimum Bactericidal Concentration (MBC), and Minimum Fungicidal Concentration (MFC) Testing.
• Emery Pharma. (2025, March 14). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More.
• ResearchGate. (n.d.). Examples of triazolopyridine scaffolds showing anticancer activity against human cancer cell lines.
• Preprints.org. (2025, January 15). In-vitro approaches to evaluate the anti-inflammatory potential of phytochemicals.
• Phi NanoScience Center (PNSC). (n.d.). MIC & MBC.
• IBT Bioservices. (n.d.). IBT Bioservices Guide to In Vitro Antibacterial Testing.

• Abdel-Maksoud, M. S., et al. (2016). Design, Synthesis and Biological Evaluation of Novel Pyrazolo[1][2][3]triazolopyrimidine Derivatives as Potential Anticancer Agents. National Institutes of Health.

• Soliman, H. (2018). New pyridine and triazolopyridine derivatives: Synthesis, antimicrobial and antioxidant evaluation.
• Yilmaz, I., et al. (2018). Investigating COX-2 and 5-LOX Enzyme-Related Anti-Inflammatory and Antioxidant Activities and Phytochemical Features of Scutellaria salviifolia Benth. MDPI.
• Sharma, P., et al. (2023). Dual synergistic inhibition of COX and LOX by potential chemicals from Indian daily spices investigated through detailed computational studies.
• Zhyvets, A. V., et al. (2021). Synthesis and Evaluation of Anti-inflammatory Activity of some Thiazolo[4,5-b]pyridines. Biointerface Research in Applied Chemistry.
• Kumar, A., et al. (2022). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives.
• Kumar, A., et al. (2022). Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. International Journal of Pharmaceutical Chemistry and Analysis.

• Szychowski, K. A., et al. (2020). Review of the Synthesis and Anticancer Properties of Pyrazolo[4,3-e][1][2][3]triazine Derivatives. National Institutes of Health.

• Hassan, A. S., et al. (2020). Dual COX/LOX Inhibition: Screening and Evaluation of the Effect of Pyroligneous acid Fractions of Palm kernel Shell as an Anti-inflammatory agents. Universiti Kebangsaan Malaysia.
• Hafez, H. N., et al. (2021).
• Thomas Scientific. (n.d.). CytoScan™ SRB Cytotoxicity Assay.
• ResearchGate. (n.d.). Cell Sensitivity Assays: The MTT Assay.
• International Journal of Pharmaceutical Research and Applications (IJPRA). (2025, April 15). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• PubMed. (n.d.). Comparison between the clonogenic, MTT, and SRB assays for determining radiosensitivity in a panel of human bladder cancer cell lines and a ureteral cell line.
• Abdelazeem, A. H., et al. (2021). Search for New Compounds with Anti-Inflammatory Activity Among 1,2,4-Triazole Derivatives.

• Matiadis, D., et al. (n.d.). Heterocycles 52: The Drug-Likeness Analysis of Anti-Inflammatory Thiazolo[3,2-b][1][2][3]triazole and Imidazo[2,1-b][1][3][19]thiadiazole Derivatives. MDPI.

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Introduction: The Privileged Scaffold of Triazolo[4,3-a]pyridine

An In-depth Technical Guide to the Synthesis of Triazolo[4,3-a]pyridines for Researchers and Drug Development Professionals

The triazolo[4,3-a]pyridine core is a significant bicyclic heteroaromatic system that has garnered substantial attention in the field of medicinal chemistry. Its rigid, planar structure and its ability to act as a bioisostere for other aromatic systems, such as purines, have made it a "privileged scaffold" in drug discovery. Compounds incorporating this moiety have demonstrated a wide array of biological activities, including but not limited to, anti-inflammatory, anxiolytic, anti-cancer, and anti-viral properties. The therapeutic potential of this scaffold is exemplified by marketed drugs and clinical candidates, underscoring the importance of efficient and versatile synthetic methodologies for its construction.

This technical guide provides a comprehensive overview of the principal synthetic strategies for accessing the triazolo[4,3-a]pyridine ring system. It is designed for researchers, scientists, and drug development professionals, offering not just a list of methods, but also insights into the mechanistic underpinnings, practical considerations, and comparative advantages of each approach. The protocols and data presented herein are grounded in authoritative literature to ensure scientific integrity and reproducibility.

Core Synthetic Strategies

The construction of the triazolo[4,3-a]pyridine skeleton can be broadly categorized into several key approaches, each with its own set of advantages and limitations. The choice of a particular synthetic route is often dictated by the availability of starting materials, the desired substitution pattern on the final molecule, and the tolerance of various functional groups.

Synthesis from 2-Hydrazinopyridines: A Versatile and Widely Used Approach

The reaction of 2-hydrazinopyridines with various one-carbon electrophiles is arguably the most common and versatile method for the synthesis of triazolo[4,3-a]pyridines. The readily available 2-hydrazinopyridine serves as a key building block, and the desired C3 substituent on the triazole ring is introduced by the choice of the cyclizing agent.

Mechanism: The general mechanism involves the initial formation of a hydrazone or a related intermediate by the reaction of the more nucleophilic terminal nitrogen of the hydrazine with the electrophile. This is followed by an intramolecular cyclization onto the pyridine nitrogen, and subsequent dehydration or elimination to afford the aromatic triazolo[4,3-a]pyridine system.

Figure 1: General workflow for the synthesis of triazolo[4,3-a]pyridines from 2-hydrazinopyridines.

The condensation of 2-hydrazinopyridines with carboxylic acids or their activated derivatives (e.g., acid chlorides, esters) is a classical method for introducing a variety of substituents at the C3 position.

• Experimental Protocol (General):

  • To a solution of 2-hydrazinopyridine (1.0 eq.) in a suitable high-boiling solvent (e.g., xylenes, NMP), add the carboxylic acid (1.0-1.2 eq.).

  • If starting from the carboxylic acid, a dehydrating agent such as polyphosphoric acid (PPA) or phosphorus oxychloride (POCl₃) is often used.

  • Heat the reaction mixture at reflux for several hours until the starting material is consumed (monitored by TLC or LC-MS).

  • Cool the reaction mixture to room temperature and pour it into a basic aqueous solution (e.g., saturated NaHCO₃) or ice water.

  • The product may precipitate and can be collected by filtration, or it can be extracted with an organic solvent.

  • Purify the crude product by recrystallization or column chromatography.

The reaction with aldehydes followed by oxidative cyclization is another efficient route. This method is particularly useful for introducing aryl or alkyl substituents at the C3 position.

• Experimental Protocol (General):

  • Dissolve 2-hydrazinopyridine (1.0 eq.) and the corresponding aldehyde (1.0 eq.) in a suitable solvent like ethanol or acetic acid.

  • Stir the mixture at room temperature or gentle heat to form the hydrazone intermediate.

  • Add an oxidizing agent, such as nitrobenzene, copper(II) acetate, or iron(III) chloride, to the reaction mixture.

  • Heat the reaction to reflux for several hours.

  • After completion, cool the reaction, neutralize if necessary, and extract the product with an appropriate organic solvent.

  • Purify by column chromatography.

Orthoesters serve as effective one-carbon synthons and are commonly used to generate C3-unsubstituted or C3-alkyl-substituted triazolo[4,3-a]pyridines.

• Experimental Protocol (General):

  • Mix 2-hydrazinopyridine (1.0 eq.) with an excess of the orthoester (e.g., triethyl orthoformate for the unsubstituted derivative).

  • Add a catalytic amount of a Brønsted or Lewis acid (e.g., p-toluenesulfonic acid).

  • Heat the mixture at reflux for 1-4 hours.

  • Remove the excess orthoester and volatile byproducts under reduced pressure.

  • The residue is often pure enough for subsequent use, or it can be purified by recrystallization.

Cyclizing Agent	Typical Conditions	C3-Substituent	Yield Range (%)	References
Formic Acid	Reflux	H	70-90
Benzoic Acid / PPA	140-160 °C	Phenyl	60-85
Benzaldehyde / Nitrobenzene	Reflux	Phenyl	50-75
Triethyl Orthoformate	Reflux, cat. acid	H	80-95
Triethyl Orthoacetate	Reflux, cat. acid	Methyl	75-90

Synthesis from 2-Halopyridines

2-Halopyridines, particularly 2-chloropyridines, are commercially available and serve as excellent starting materials. The synthesis involves a two-step sequence: nucleophilic substitution with hydrazine to form the 2-hydrazinopyridine intermediate, which is then cyclized in a subsequent step as described above. Often, this is performed as a one-pot procedure.

Mechanism: The first step is a nucleophilic aromatic substitution (SNAr) where hydrazine displaces the halide. The resulting 2-hydrazinopyridine is then reacted in situ with a suitable cyclizing agent.

Figure 2: Two-step, one-pot synthesis from 2-halopyridines.

• Experimental Protocol (One-Pot):

  • To a solution of hydrazine hydrate (excess) in a suitable solvent (e.g., ethanol, n-butanol), add the 2-chloropyridine derivative (1.0 eq.).

  • Heat the mixture to reflux for several hours to form the 2-hydrazinopyridine.

  • After cooling slightly, add the cyclizing agent (e.g., triethyl orthoformate) and a catalytic amount of acid.

  • Reheat the mixture to reflux until the cyclization is complete.

  • Work-up involves removal of the solvent, followed by extraction and purification.

2-Halopyridine Derivative	Cyclizing Agent	Conditions	Yield (%)	References
2-Chloro-5-nitropyridine	Triethyl Orthoformate	EtOH, Reflux	88
2-Chloropyridine	Formic Acid	n-BuOH, Reflux	75

Modern Transition-Metal-Catalyzed Methods

Recent advances have introduced transition-metal-catalyzed methods for the synthesis of triazolo[4,3-a]pyridines. These reactions often proceed under milder conditions, exhibit broader functional group tolerance, and can provide access to substitution patterns that are difficult to achieve through classical methods.

A notable example is the copper-catalyzed intramolecular N-N bond formation. This can involve the cyclization of N-(pyridin-2-yl)amidines.

• Experimental Protocol (Copper-Catalyzed Example):

  • To a reaction vessel charged with the N-(pyridin-2-yl)amidine substrate (1.0 eq.), add a copper(I) or copper(II) catalyst (e.g., CuI, 5-10 mol%), a ligand (e.g., a diamine, 10-20 mol%), and a base (e.g., K₂CO₃, 2.0 eq.).

  • Add a suitable solvent (e.g., DMF, DMSO).

  • Heat the reaction mixture at 80-120 °C under an inert atmosphere (N₂ or Ar) for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent.

  • Purify the product by column chromatography.

Substrate	Catalyst/Ligand	Base/Solvent	Temp (°C)	Yield (%)	References
N-(pyridin-2-yl)benzamidine	CuI / DMEDA	K₂CO₃ / DMF	110	92
N-(5-bromopyridin-2-yl)acetamidine	Cu(OAc)₂ / Phen	Cs₂CO₃ / Toluene	100	85

Comparative Analysis of Synthetic Strategies

Method	Starting Materials	Substrate Scope	Conditions	Key Advantages	Key Limitations
From 2-Hydrazinopyridines	Readily available	Broad	Often harsh (high temp, strong acid/base)	Versatile, cost-effective, well-established	Harsh conditions may not be suitable for sensitive functional groups.
From 2-Halopyridines	Widely available	Good	Moderate to harsh	Good for one-pot procedures, avoids isolation of hydrazine intermediates.	Limited by the availability of substituted 2-halopyridines.
Transition-Metal Catalyzed	Requires pre-functionalized substrates	Potentially very broad	Generally milder	High functional group tolerance, access to complex structures.	Catalyst cost and sensitivity, ligand optimization may be required.

Applications in Drug Development

The triazolo[4,3-a]pyridine scaffold is a key component in several clinically important molecules. Its structural features allow it to participate in various biological interactions, making it a valuable building block for medicinal chemists.

• Zolpidem: A well-known hypnotic agent used for the treatment of insomnia. The synthesis of zolpidem and its analogs often relies on the classical cyclization of a substituted 2-hydrazinopyridine derivative.

• Mirogabalin: An anticonvulsant and analgesic drug. While not a direct triazolo[4,3-a]pyridine, its synthesis involves precursors that can be related to pyridine chemistry, highlighting the importance of pyridine functionalization.

The development of robust and scalable synthetic routes to substituted triazolo[4,3-a]pyridines is therefore a critical aspect of the drug development process for compounds targeting a wide range of diseases.

Conclusion and Future Outlook

The synthesis of the triazolo[4,3-a]pyridine ring system is a well-explored area of heterocyclic chemistry, with a rich history of classical methods and a growing number of modern, more sophisticated approaches. The choice of synthetic strategy is a multifactorial decision that depends on the specific target molecule and the resources available.

While the traditional methods based on 2-hydrazinopyridines remain the workhorses of the field due to their simplicity and cost-effectiveness, the future of triazolo[4,3-a]pyridine synthesis will likely see a continued expansion of transition-metal-catalyzed and other modern techniques. These methods offer the promise of milder reaction conditions, improved functional group compatibility, and the ability to construct increasingly complex and diverse molecular architectures. The development of novel C-H activation and multi-component reaction strategies will undoubtedly further enrich the synthetic chemist's toolbox for accessing this privileged scaffold, paving the way for the discovery of the next generation of triazolo[4,3-a]pyridine-based therapeutics.

References

• Poulain, G., & Queguiner, G. (1973). The Chemistry of Heterocyclic Compounds. In Pyridine and Its Derivatives, Supplement Part Three (pp. 1-245). John Wiley & Sons, Inc. [Link]

A Technical Guide to the Discovery and Development of Novel Triazolopyridine Inhibitors

Abstract: The triazolopyridine scaffold is a privileged heterocyclic framework that has become a cornerstone in modern medicinal chemistry. Its unique electronic properties and structural versatility have led to its incorporation into a wide array of pharmacologically active agents, including approved drugs like filgotinib and trazodone.[1][2] This guide provides an in-depth technical overview of the systematic process for discovering and developing novel triazolopyridine inhibitors. We will traverse the typical drug discovery pipeline, from initial target identification and hit-finding strategies to the intricate, iterative cycles of lead optimization and preclinical evaluation. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and detailing robust, self-validating protocols.

Introduction: The Triazolopyridine Scaffold

Triazolopyridines are a class of bicyclic heterocyclic compounds resulting from the fusion of a triazole ring and a pyridine ring.[3] The arrangement of nitrogen atoms and the fusion pattern give rise to several isomers, each with distinct chemical properties.[3] This scaffold's prominence in drug discovery can be attributed to its ability to engage in various biological interactions and its favorable physicochemical properties.[1][4] Its broad-spectrum biological activities span anticancer, anti-inflammatory, antibacterial, and antidepressant effects, making it a crucial framework in the development of new drugs.[1][3]

Caption: General chemical structure of the[3][5][6]triazolo[4,3-a]pyridine core.

The Drug Discovery and Development Workflow

The journey from a chemical concept to a preclinical candidate is a structured, multi-stage process. This guide is organized to mirror this workflow, providing technical details and strategic rationale at each critical phase.

Caption: High-level overview of the small molecule drug discovery pipeline.

Target Identification and Validation

The foundation of a successful drug discovery program is the selection of a robust biological target. For triazolopyridine inhibitors, protein kinases have emerged as a particularly fruitful target class.[3] Kinases are enzymes that regulate a vast number of cellular processes, and their dysregulation is a known driver in many diseases, especially cancer.[7][8]

Causality in Target Selection: The choice to target a specific kinase is not arbitrary. It is driven by evidence linking the kinase to disease pathophysiology. Key validation steps include:

• Genetic Evidence: Demonstrating that mutations or altered expression of the kinase are correlated with the disease.

• Functional Studies: Using techniques like RNA interference (RNAi) or CRISPR to show that inhibiting the kinase's function can reverse the disease phenotype in cellular models.[9]

• Druggability Assessment: Ensuring the kinase has a binding pocket, typically the ATP-binding site, that is amenable to being targeted by a small molecule inhibitor.[10]

Hit Identification Strategies

Once a target is validated, the next step is to find initial molecules, or "hits," that can modulate its activity. These hits are typically weak, with potencies in the micromolar range, but serve as the starting point for chemical optimization.

High-Throughput Screening (HTS)

In HTS, large libraries of compounds (often hundreds of thousands to millions) are rapidly tested against the target protein using automated biochemical or cell-based assays.[11][12] The goal is to identify a diverse set of chemical scaffolds that exhibit inhibitory activity.

Fragment-Based Lead Discovery (FBLD)

FBLD is an increasingly popular alternative to HTS.[6][13] This method screens smaller libraries of low-molecular-weight compounds ("fragments," typically < 300 Da).[14][15]

• Rationale: Because of their small size, fragments are more likely to bind efficiently to small pockets on the protein surface.[13][14] Although these initial interactions are very weak (millimolar affinity), they provide high-quality starting points.[6][16]

• Process: Sensitive biophysical techniques like X-ray crystallography or Surface Plasmon Resonance (SPR) are required to detect these weak binding events.[12] Once identified, fragments are optimized by either "growing" them to pick up additional interactions or "linking" multiple fragments that bind in adjacent pockets.[14]

Hit-to-Lead and Lead Optimization: The Medicinal Chemistry Core

This iterative phase is the heart of the drug discovery process, where chemists systematically modify the hit structure to improve multiple properties simultaneously. The goal is to transform a weak, non-specific hit into a potent, selective, and "drug-like" lead compound, and ultimately a preclinical candidate.

Structure-Activity Relationship (SAR) Studies

SAR is the process of understanding how specific changes to a molecule's structure affect its biological activity.[5][17] For a triazolopyridine scaffold, chemists will systematically synthesize analogues with modifications at various positions around the fused rings to probe interactions with the target protein.[3][5]

Example SAR Table: The following table illustrates a hypothetical SAR exploration for a triazolopyridine inhibitor targeting a generic kinase. The goal is to improve the half-maximal inhibitory concentration (IC50), a measure of potency.

Compound ID	R1 Group	R2 Group	Kinase IC50 (nM)	Rationale for Change
Hit-1	H	H	5,200	Initial hit from screening.
TP-02	Cl	H	1,800	Probing for halogen bond interactions in the R1 pocket.
TP-03	CH3	H	4,500	Exploring steric tolerance at R1; potency decreased.
TP-04	Cl	Cyclopropyl	350	Added R2 group to probe adjacent hydrophobic pocket.
TP-05	Cl	Morpholine	45	Introduced polar group at R2 to engage with solvent-exposed region and improve solubility.

Case Study: Zotiraciclib (TG02), a Multi-Kinase Inhibitor

Zotiraciclib is an orally administered triazolopyridine-based, spectrum-selective kinase inhibitor that has been investigated for the treatment of cancers like glioblastoma.[18][19][20] Its development showcases the principles of kinase inhibitor design. Zotiraciclib potently inhibits cyclin-dependent kinase 9 (CDK9) with an IC50 of 3 nM.[21][22] CDK9 is critical for transcription elongation, and its inhibition leads to the depletion of key survival proteins, like c-MYC, that are often overexpressed in cancer cells.[18][20] Preclinical studies demonstrated that Zotiraciclib crosses the blood-brain barrier and shows synergistic anti-tumor effects when combined with temozolomide.[21]

Optimizing ADME Properties

A potent molecule is useless if it cannot reach its target in the body. The optimization of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is conducted in parallel with SAR studies.[23][24] The goal is to develop a compound with good oral bioavailability, appropriate distribution to the target tissue, and a suitable metabolic stability and clearance profile.[25]

Key In Vitro ADME Assays:

Assay	Purpose	Experimental System
Metabolic Stability	To assess how quickly the compound is broken down by metabolic enzymes.	Human Liver Microsomes (HLM) or Hepatocytes.[23]
Permeability	To predict intestinal absorption.	Caco-2 cell monolayer assay.[22]
Plasma Protein Binding	To measure the fraction of compound bound to plasma proteins, as only the unbound drug is active.	Rapid Equilibrium Dialysis (RED).[26]
CYP450 Inhibition	To identify potential for drug-drug interactions by seeing if the compound inhibits major cytochrome P450 enzymes.	Recombinant human CYP enzymes.[26]

In Vitro and In Vivo Evaluation

Before a compound can be considered for human trials, it must undergo rigorous testing in controlled laboratory settings and in animal models to establish its efficacy and safety profile.

In Vitro Pharmacology: Key Experimental Protocols

Biochemical and cell-based assays are essential tools for characterizing the mechanism and potency of an inhibitor.[7][27]

Protocol 1: Biochemical Kinase Inhibition Assay (e.g., TR-FRET)

• Objective: To determine the IC50 value of a triazolopyridine inhibitor against its purified target kinase.

• Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are a common format.[12][28] They measure the phosphorylation of a substrate peptide by the kinase. Inhibition of the kinase results in a decreased signal.

• Methodology:

  • Plate Preparation: Serially dilute the triazolopyridine inhibitor across a 384-well plate. Add a control compound (e.g., Staurosporine) and a DMSO vehicle control.

  • Reagent Addition: Add the target kinase enzyme and a fluorescently labeled substrate peptide to each well.

  • Reaction Initiation: Add ATP to start the phosphorylation reaction. Incubate at room temperature for a specified time (e.g., 60 minutes).

  • Detection: Add a detection solution containing an antibody that specifically recognizes the phosphorylated substrate. This antibody is labeled with a FRET acceptor fluorophore.

  • Data Acquisition: Read the plate on a TR-FRET enabled plate reader. Calculate the ratio of acceptor to donor emission.

  • Analysis: Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50.

• Self-Validation: The inclusion of a potent, known inhibitor as a positive control and a vehicle (DMSO) as a negative control is critical to validate the assay performance on each plate.

Protocol 2: Cell-Based Proliferation/Viability Assay (e.g., CellTiter-Glo®)

• Objective: To measure the effect of the inhibitor on the growth and viability of cancer cells that are dependent on the target kinase.[11][29]

• Principle: The CellTiter-Glo® Luminescent Cell Viability Assay measures the amount of ATP present, which is an indicator of metabolically active cells.[29]

• Methodology:

  • Cell Plating: Seed cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of the triazolopyridine inhibitor. Include appropriate vehicle controls.

  • Incubation: Incubate the plate for a period that allows for multiple cell doublings (e.g., 72 hours).

  • Lysis and Signal Generation: Add the CellTiter-Glo® reagent to the wells, which lyses the cells and provides the luciferase and substrate necessary to generate a luminescent signal from the cellular ATP.

  • Data Acquisition: Measure luminescence using a plate reader.

  • Analysis: Normalize the data to vehicle-treated cells and plot cell viability against inhibitor concentration to determine the GI50 (concentration for 50% growth inhibition).

• Self-Validation: Comparing the activity in a cell line known to be dependent on the target kinase versus one that is not provides evidence of on-target activity.

In Vivo Pharmacology

Promising compounds are advanced into animal models (typically mice) to evaluate their real-world efficacy and pharmacokinetic (PK) properties.

• Efficacy Studies: The inhibitor is administered to mice bearing tumors derived from human cancer cell lines (xenografts).[30][31] Tumor growth is measured over time and compared to a vehicle-treated control group.

• Pharmacokinetic (PK) Studies: The compound is administered to animals, and blood samples are taken at various time points to measure the drug concentration. This determines key parameters like half-life, clearance, and overall drug exposure.[32]

Conclusion and Future Outlook

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• Discovery of novel 1,2,4-triazolo-1,2,4-triazines with thiomethylpyridine hinge binders as potent c-Met kinase inhibitors. (n.d.). PubMed. [Link]

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Exploring the Chemical Space of Substituted Triazolopyridines: A Practical Guide to Synthesis, Screening, and SAR Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The triazolopyridine scaffold is a cornerstone of modern medicinal chemistry, recognized as a privileged structure due to its presence in numerous clinically successful drugs and its capacity for diverse biological activities.[1][2][3] Molecules incorporating this fused heterocyclic system have demonstrated efficacy as antibacterial, anticancer, anti-inflammatory, and neurotropic agents.[1][4] This guide provides a comprehensive technical overview for researchers exploring the vast chemical space of substituted triazolopyridines. We delve into the strategic synthesis of compound libraries, detailing the mechanistic rationale behind key reaction choices. Furthermore, we present an integrated workflow combining robust synthetic protocols with a step-by-step guide to computational exploration, from virtual screening to molecular docking. This document is designed to empower drug development professionals to navigate the complexities of Structure-Activity Relationship (SAR) analysis and accelerate the discovery of novel triazolopyridine-based therapeutic candidates.

The Triazolopyridine Scaffold: A Privileged Core in Drug Discovery

Triazolopyridines are bicyclic heterocyclic compounds formed by the fusion of a triazole and a pyridine ring.[2] The existence of multiple isomers, such as[1][5][6]triazolo[4,3-a]pyridine,[1][5][6]triazolo[1,5-a]pyridine, and[1][5][7]triazolo[1,5-a]pyridine, each with a unique nitrogen arrangement, provides a rich three-dimensional chemical space for exploration.[1] This structural diversity allows for fine-tuning of physicochemical properties like solubility, polarity, and hydrogen bonding capacity, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.[8] The scaffold's prevalence in approved drugs like the antidepressant Trazodone and the JAK inhibitor Filgotinib underscores its therapeutic relevance and validates its continued exploration for new targets.[1][2]

Strategic Synthesis of Triazolopyridine Libraries

The efficient construction of a diverse library of substituted triazolopyridines is the foundation for any successful screening campaign. The choice of synthetic route depends on the desired isomer and the intended substitution patterns. Here, we focus on the widely explored[1][5][6]triazolo[4,3-a]pyridine isomer, presenting two robust protocols.

Causality in Synthesis: Why Choose a Specific Protocol?

• Classic Dehydrative Cyclization (Protocol 2.2.1): This is a traditional and reliable method, particularly effective for creating the core scaffold from readily available hydrazinopyridines and carboxylic acids (or their derivatives). The use of dehydrating agents like phosphorus oxychloride (POCl₃) is mechanistically crucial. POCl₃ activates the carbonyl oxygen of the intermediate hydrazide, transforming it into a good leaving group (a chlorophosphate ester). This facilitates the intramolecular nucleophilic attack by the pyridine ring nitrogen, leading to cyclization.[9] This method is well-suited for large-scale synthesis of a core intermediate.

• One-Pot Oxidative Cyclization (Protocol 2.2.2): This modern approach offers superior operational simplicity and atom economy, making it ideal for rapid library synthesis. It combines hydrazone formation and cyclization into a single step. The key is the in situ oxidative N-N bond formation. Reagents like Phenyliodine(III) bis(trifluoroacetate) (PIFA) or even simpler systems like N-Chlorosuccinimide (NCS) act as oxidants. The plausible mechanism involves the formation of an N-acylnitrenium ion or a related reactive intermediate, which is then intramolecularly trapped by the pyridine nitrogen to forge the triazole ring.[10][11][12] This method's tolerance for a wide range of aldehydes allows for extensive diversification at the 3-position of the triazolopyridine core.

Experimental Protocols

This two-step protocol involves the formation of an N'-pyridin-2-yl)acetohydrazide intermediate, followed by cyclization.

Step 1: Synthesis of 2-chloro-N'-(pyridin-2-yl)acetohydrazide (Intermediate)

• To a stirred solution of 2-hydrazinopyridine (1.0 equiv.) in a suitable aprotic solvent (e.g., Dichloromethane, DCM) at 0 °C, add triethylamine (1.1 equiv.).

• Slowly add a solution of chloroacetyl chloride (1.05 equiv.) in DCM dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Validation: Monitor reaction completion by Thin-Layer Chromatography (TLC) using a 1:1 Ethyl Acetate/Hexane eluent. The starting material spot should be consumed, and a new, more polar spot corresponding to the product should appear.

• Upon completion, quench the reaction with water and extract the organic layer. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude hydrazide.

Step 2: Dehydrative Cyclization

• Add phosphorus oxychloride (POCl₃, 5-10 equiv.) to the crude hydrazide from Step 1.

• Heat the mixture to 110-120 °C and stir for 12 hours.

• Validation: The reaction can be monitored by quenching a small aliquot in ice water, neutralizing, extracting with ethyl acetate, and analyzing by LC-MS to observe the formation of the product mass.

• After cooling to room temperature, pour the reaction mixture slowly onto crushed ice with vigorous stirring.

• Basify the aqueous solution with a saturated sodium bicarbonate solution until pH ~8 is reached.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-(chloromethyl)-[1][5][6]triazolo[4,3-a]pyridine, which can be further functionalized.[3]

This protocol efficiently generates diverse analogs from various aldehydes.

• In a round-bottom flask, dissolve 2-hydrazinopyridine (1.0 equiv.) and a substituted aromatic aldehyde (1.0 equiv.) in Dimethylformamide (DMF).

• Add N-Chlorosuccinimide (NCS, 1.1 equiv.) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 3 hours.

• Validation: Monitor the reaction by TLC. The disappearance of the starting materials and the appearance of a new, often UV-active, product spot indicates progress. The reaction is typically complete within a few hours.

• Pour the reaction mixture into ice water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by flash chromatography (Ethyl Acetate/Hexane gradient) to yield the pure 3-aryl-[1][5][6]triazolo[4,3-a]pyridine.[13]

Exploring the Chemical Space: A Computational Workflow

Computational methods are indispensable for navigating the vast chemical space of triazolopyridines efficiently. A well-designed virtual screening cascade can prioritize synthetic efforts, reduce costs, and increase the hit rate of discovering potent and selective molecules.

Caption: A typical computational workflow for discovering novel kinase inhibitors.

Detailed Protocol for Virtual Screening

This protocol provides a conceptual, step-by-step guide using commonly referenced software tools as examples.

Step 1: Target Protein Preparation (Example: AutoDock Tools)

• Obtain Structure: Download the 3D crystal structure of your target protein (e.g., a kinase) from the Protein Data Bank (PDB).

• Clean Structure: Load the PDB file into a molecular visualization tool like UCSF Chimera or AutoDock Tools (ADT).[5][7] Remove all non-essential components: water molecules, co-crystallized ligands, and any ions or cofactors not essential for binding. If the structure has multiple chains, retain only the one containing the active site of interest.

• Prepare for Docking: In ADT, add polar hydrogens to the protein. This is critical for correct hydrogen bond calculations. Compute Gasteiger charges to assign partial atomic charges to each atom.[7]

• Save Receptor File: Save the prepared protein in the required format (e.g., .pdbqt for AutoDock Vina), which now contains coordinate, charge, and atom type information.[14]

Step 2: Ligand Library Preparation

• Generate Structures: Create a virtual library of substituted triazolopyridines. This can be done by enumerating substitution patterns on the core scaffold using software like RDKit or by sourcing from databases.

• 3D Conversion & Energy Minimization: Convert the 2D structures to 3D. Assign appropriate protonation states (e.g., at pH 7.4) and perform energy minimization using a force field (e.g., MMFF94) to obtain low-energy conformers.

• Calculate Properties & Filter: Calculate key drug-like properties (e.g., Molecular Weight, LogP, H-bond donors/acceptors). Filter the library to remove compounds that violate Lipinski's Rule of Five or contain Pan-Assay Interference Compounds (PAINS) motifs.

• Save Ligand Files: Save the prepared ligands in the required format (e.g., .pdbqt), including charge and rotatable bond information.[5]

Step 3: Grid Generation and Docking (Example: AutoDock Vina)

• Define Binding Site: Load the prepared receptor into ADT. Identify the binding site (e.g., the ATP-binding pocket of a kinase). Define a "grid box" that encompasses this entire site. The grid box defines the 3D space where the docking algorithm will search for ligand poses.[7]

• Run Docking Simulation: Use a docking program like AutoDock Vina. The command typically requires the prepared receptor file, the prepared ligand file(s), and the coordinates/dimensions of the grid box as input.[1]

• Output: Vina will generate a set of binding poses for each ligand, ranked by a docking score (binding affinity, typically in kcal/mol). More negative scores indicate a more favorable predicted binding.[15]

Step 4: Analysis of Results and Hit Selection

• Rank by Score: Rank all docked compounds by their best docking score.

• Visual Inspection: This is a critical step.[16] Use a visualization program (e.g., PyMOL, Chimera) to inspect the binding poses of the top-scoring 5-10% of compounds.

• Trustworthiness Check: A reliable pose should exhibit chemically sensible interactions with key active site residues. For kinase inhibitors, this often includes hydrogen bonds to the "hinge region" of the ATP-binding site.[17] Discard compounds that have high scores but poor or nonsensical binding modes.

• Interaction Analysis: Analyze the specific interactions (hydrogen bonds, hydrophobic contacts, pi-stacking) between the ligand and protein.[16] This analysis provides hypotheses about which functional groups are critical for binding and helps inform the next round of SAR.

• Final Selection: Select a diverse set of the most promising compounds for synthesis and biological evaluation.

Structure-Activity Relationship (SAR) Analysis

SAR analysis is the process of correlating changes in a molecule's structure with its effect on biological activity. This iterative process of synthesis, testing, and analysis drives lead optimization.

Data Presentation: A Case Study on p38 Kinase Inhibitors

The following table, compiled from representative SAR studies, illustrates how systematic modifications to a triazolopyridine scaffold impact its inhibitory potency against p38α kinase.[7]

Compound ID	C4 Aryl Group	Triazole Side-Chain	p38α IC₅₀ (nM)
1	4-Fluorophenyl	Methyl	100
2	4-Fluorophenyl	Ethyl	75
3	4-Fluorophenyl	Isopropyl	50
4	2,4-Difluorophenyl	Isopropyl	25
5	2,4-Difluorophenyl	Cyclopropyl	15
6	2,4-Difluorophenyl	tert-Butyl	30

This data is representative and compiled for illustrative purposes.

Interpreting the SAR Data

• Effect of Triazole Side-Chain (Compounds 1-3): Keeping the 4-fluorophenyl group constant, increasing the steric bulk of the alkyl side-chain from methyl (100 nM) to ethyl (75 nM) to isopropyl (50 nM) leads to a progressive increase in potency. This suggests the presence of a hydrophobic pocket that can accommodate larger groups, leading to more favorable interactions.

• Effect of C4 Aryl Group (Compound 3 vs. 4): Replacing the 4-fluorophenyl group with a 2,4-difluorophenyl group while keeping the optimal isopropyl side-chain results in a twofold increase in potency (50 nM to 25 nM). This indicates that additional fluorine substitution enhances binding, possibly through favorable electronic interactions or by displacing water molecules in the active site.

• Exploring the Hydrophobic Pocket (Compounds 4-6): With the optimal 2,4-difluorophenyl group in place, further exploration of the side-chain reveals that a cyclopropyl group (15 nM) is superior to isopropyl (25 nM). However, increasing the bulk further to tert-butyl (30 nM) results in a slight loss of activity, suggesting a steric clash or a suboptimal fit. This defines the optimal size and shape for this pocket.

This type of systematic analysis is crucial for rational drug design, allowing researchers to build a predictive model for how structural changes will affect target engagement.[4][17][18]

Caption: The iterative cycle of Structure-Activity Relationship (SAR) analysis.

Conclusion and Future Perspectives

The triazolopyridine scaffold remains a highly fertile ground for drug discovery. A systematic exploration of its chemical space, guided by an integrated strategy of efficient synthesis and predictive computational modeling, is paramount to unlocking its full potential. The methodologies outlined in this guide—from mechanistically informed synthetic protocols to a rigorous virtual screening and SAR analysis workflow—provide a robust framework for identifying and optimizing novel drug candidates. As computational power increases and new synthetic methods emerge, the ability to navigate this privileged chemical space will become even more precise, paving the way for the next generation of triazolopyridine-based therapeutics.

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Protocols & Analytical Methods

Application Notes and Protocols for the Exploration of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in Kinase Inhibitor Studies

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Disclaimer: The following document provides a detailed theoretical framework and generalized protocols for investigating the potential of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine as a kinase inhibitor. As of the date of this publication, specific experimental data on the kinase inhibitory activity of this particular compound is not extensively available in the public domain. Therefore, this guide is intended to serve as a foundational resource, leveraging established methodologies for kinase inhibitor profiling and the known biological activities of related triazolo[4,3-a]pyridine scaffolds.

Introduction: The Triazolo[4,3-a]pyridine Scaffold in Kinase Inhibition

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them prime targets for therapeutic intervention. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies and other diseases.

The triazolo[4,3-a]pyridine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its versatile biological activities. Derivatives of this scaffold have been explored as inhibitors of various enzymes, including kinases. The structural rigidity and the potential for diverse substitutions on the triazolopyridine ring system allow for the fine-tuning of inhibitory potency and selectivity against specific kinase targets.

This document focuses on 6-Methyl-8-nitro-triazolo[4,3-a]pyridine , a specific derivative of this promising scaffold. While its direct kinase targets are yet to be fully elucidated, its chemical features suggest it as a candidate for kinase inhibitor screening programs. These application notes will provide researchers with the necessary background and detailed protocols to initiate studies into its potential as a kinase inhibitor.

Compound Profile: 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

Property	Value	Source
Chemical Formula	C₇H₆N₄O₂	[1]
Molecular Weight	178.15 g/mol	[1]
CAS Number	929000-70-4	[1][][3]
Purity	Typically >95%	[3]
Appearance	Varies (often a solid)	N/A
Solubility	To be determined experimentally (likely soluble in DMSO)	N/A

Proposed Mechanism of Action and Potential Kinase Targets

The mechanism by which 6-Methyl-8-nitro-triazolo[4,3-a]pyridine might inhibit kinase activity is likely through competitive binding to the ATP-binding pocket of the kinase domain. The triazolopyridine scaffold can form hydrogen bonds and other interactions with key residues in this pocket, preventing the binding of ATP and subsequent phosphorylation of the substrate. The methyl and nitro groups on the pyridine ring will influence the compound's steric and electronic properties, which in turn will dictate its affinity and selectivity for different kinases.

Given the broad activity of related triazolopyridine derivatives, potential kinase targets for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine could include, but are not limited to:

• Tyrosine Kinases: Such as EGFR, VEGFR, and c-Met, which are often implicated in cancer cell proliferation and angiogenesis.[4]

• Serine/Threonine Kinases: Including CDKs, which are crucial for cell cycle regulation, and PIM kinases, which are involved in cell survival and proliferation.[5][6]

• Lipid Kinases: Such as PI3K, a key component of a major signaling pathway in cancer.

Experimental Workflow for Kinase Inhibitor Profiling

The following workflow outlines a systematic approach to evaluating the kinase inhibitory potential of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Caption: A logical workflow for the evaluation of a novel kinase inhibitor candidate.

Detailed Protocols

Protocol 1: Biochemical Kinase Activity Assay (ADP-Glo™ Kinase Assay)

This protocol describes a luminescent ADP detection assay to measure kinase activity, which is a common method for primary screening and IC50 determination.[7]

Principle: The ADP-Glo™ Kinase Assay is a universal, homogeneous, and high-throughput method to measure kinase activity by quantifying the amount of ADP produced during the kinase reaction. The luminescence signal is directly proportional to the amount of ADP generated and inversely proportional to the kinase activity in the presence of an inhibitor.

Materials:

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (dissolved in 100% DMSO to create a stock solution)

• Kinase of interest (e.g., recombinant human CDK2/Cyclin A)

• Substrate for the kinase (e.g., Histone H1)

• ATP

• Kinase assay buffer (specific to the kinase)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader capable of measuring luminescence

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in 100% DMSO. A typical starting concentration is 10 mM.

  • Further dilute the compound in the kinase assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%) to avoid solvent effects.

• Kinase Reaction:

  • Add 2.5 µL of the diluted compound or vehicle (DMSO in assay buffer) to the wells of a 384-well plate.

  • Add 2.5 µL of the kinase-substrate mixture (pre-incubated for 10-15 minutes at room temperature) to each well.

  • Initiate the kinase reaction by adding 5 µL of ATP solution to each well. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a predetermined time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction by adding 5 µL of ADP-Glo™ Reagent to each well. This reagent depletes the remaining ATP.

  • Incubate the plate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the generated ADP back to ATP, which then drives a luciferase reaction.

  • Incubate the plate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cell-Based Kinase Activity Assay (Cellular Phosphorylation Assay)

This protocol outlines a method to assess the ability of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine to inhibit a specific kinase within a cellular context.[8][9]

Principle: This assay measures the phosphorylation status of a known downstream substrate of the target kinase in cells treated with the inhibitor. A decrease in the phosphorylation of the substrate indicates inhibition of the upstream kinase.[10]

Materials:

• A cancer cell line known to have dysregulated activity of the target kinase (e.g., MCF-7 for CDK inhibitors).

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

• Cell culture medium and supplements.

• Phospho-specific antibody against the downstream substrate.

• Total protein antibody against the downstream substrate.

• Secondary antibodies conjugated to a detectable label (e.g., HRP for Western blotting, or a fluorophore for In-Cell Westerns).

• Lysis buffer.

• Reagents and equipment for Western blotting or an alternative detection method (e.g., ELISA, In-Cell Western).

Procedure:

• Cell Culture and Treatment:

  • Seed the cells in a multi-well plate (e.g., 96-well for high-throughput analysis) and allow them to adhere overnight.

  • Treat the cells with various concentrations of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine for a specified period (e.g., 2-24 hours). Include a vehicle control (DMSO).

• Cell Lysis:

  • After treatment, wash the cells with ice-cold PBS.

  • Lyse the cells by adding an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• Detection of Phosphorylation (Western Blotting Example):

  • Normalize the protein concentrations of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary phospho-specific antibody overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Strip the membrane and re-probe with the total protein antibody to confirm equal loading.

• Data Analysis:

  • Quantify the band intensities for the phosphorylated and total protein.

  • Calculate the ratio of phosphorylated protein to total protein for each treatment condition.

  • Normalize the data to the vehicle control and plot the results to determine the cellular IC50 value.

Data Interpretation and Next Steps

The results from the biochemical and cell-based assays will provide initial insights into the potency and cellular efficacy of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Parameter	Interpretation	Next Steps
Biochemical IC50	The concentration of the compound required to inhibit 50% of the kinase activity in a purified enzyme system.	A low IC50 value (e.g., sub-micromolar) suggests potent inhibition. Proceed to selectivity profiling.
Cellular IC50	The concentration of the compound required to inhibit 50% of the kinase activity within a cellular context.	A cellular IC50 value close to the biochemical IC50 suggests good cell permeability and lack of significant off-target effects that might mask the on-target activity. Discrepancies may indicate poor permeability, efflux by transporters, or metabolic instability.
Kinase Selectivity	The degree to which the compound inhibits the target kinase over other kinases.	A highly selective inhibitor is generally preferred to minimize off-target toxicity. A broad-spectrum inhibitor may be desirable in certain therapeutic contexts.

Following initial characterization, further studies may include:

• Mechanism of Action Studies: To determine if the inhibition is ATP-competitive, non-competitive, or uncompetitive.

• Cell Proliferation/Viability Assays: To assess the anti-proliferative effects of the compound on cancer cell lines.[10]

• In Vivo Efficacy Studies: To evaluate the anti-tumor activity of the compound in animal models.

Conclusion

While specific data for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in kinase inhibitor studies is currently limited, the triazolo[4,3-a]pyridine scaffold holds significant promise. The protocols and workflow detailed in these application notes provide a robust framework for researchers to systematically investigate the potential of this and related compounds as novel kinase inhibitors. Through rigorous biochemical and cell-based screening, coupled with detailed mechanistic studies, the therapeutic potential of this chemical series can be thoroughly explored.

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Application Notes &amp; Protocols: A Framework for Assessing the In Vitro Efficacy of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

Introduction: Rationale for a Multi-Faceted In Vitro Assessment

The compound 6-Methyl-8-nitro-triazolo[4,3-a]pyridine belongs to a class of nitrogen-containing heterocyclic structures that are of significant interest in medicinal chemistry. The fused triazolopyridine scaffold is a privileged structure found in compounds with a wide array of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.[1][2] The presence of a nitroaromatic group is particularly noteworthy; this functional group is a known pharmacophore in various approved drugs and experimental agents, often conferring potent biological activity through mechanisms that can involve bioreduction within target cells or pathogens.[3][4]

Given this structural context, a comprehensive in vitro evaluation of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (hereafter referred to as MNTAP) is not merely a screening exercise but a necessary investigation into its potential therapeutic profile. A single assay is insufficient to characterize its biological effects. Therefore, this guide presents an integrated, multi-pronged strategy designed to systematically probe the efficacy of MNTAP across three primary, plausible mechanisms of action: cytotoxicity and anticancer potential , antimicrobial activity , and anti-inflammatory effects .

The protocols herein are designed to be self-validating, incorporating essential controls and explaining the scientific causality behind procedural choices. This framework will enable researchers to generate a robust preliminary data package, essential for making informed decisions on the future trajectory of MNTAP in a drug development pipeline.

Foundational Assessment: Compound Management and Cytotoxicity Profiling

Expertise & Experience: Before any efficacy testing, two factors are paramount: ensuring the compound is handled correctly and understanding its baseline effect on cell viability. A compound's solubility and stability in assay media directly impact data quality. Furthermore, determining the cytotoxic profile across both cancerous and non-cancerous cell lines is the cornerstone of all subsequent experiments. This initial step establishes the therapeutic window—the concentration range where specific anti-inflammatory or antimicrobial effects can be observed without being confounded by broad-spectrum toxicity.

Protocol 1.1: Compound Solubilization and Stock Preparation

• Solvent Selection: Begin by assessing the solubility of MNTAP in common, cell-culture compatible solvents. Dimethyl sulfoxide (DMSO) is the recommended starting point.

• Stock Solution Preparation:

  • Accurately weigh 5-10 mg of MNTAP.

  • Dissolve in a minimal volume of 100% DMSO to create a high-concentration primary stock (e.g., 10-50 mM). Ensure complete dissolution using gentle vortexing or sonication.

  • Aliquot the primary stock into smaller volumes in sterile, amber vials to minimize freeze-thaw cycles and light exposure. Store at -20°C or -80°C.

• Working Solutions:

  • On the day of the experiment, thaw a fresh aliquot of the primary stock.

  • Prepare serial dilutions from the primary stock using complete cell culture medium.

  • Critical Control: The final concentration of DMSO in the culture wells must be consistent across all treatments (including vehicle controls) and should not exceed a non-toxic level, typically ≤0.5%.

Protocol 1.2: General Cytotoxicity Assessment via XTT Assay

Causality: The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is selected over the traditional MTT assay for its superior workflow efficiency.[5] In metabolically active cells, mitochondrial dehydrogenases reduce the water-soluble XTT reagent to a soluble formazan product.[6][7] This eliminates the crystal solubilization step required for MTT, reducing handling errors and improving reproducibility.[5] This assay provides a quantitative measure of cell viability, which is used to calculate the half-maximal inhibitory concentration (IC₅₀).

Step-by-Step Methodology:

• Cell Seeding:

  • Culture selected cell lines (e.g., MCF-7 breast cancer, A549 lung cancer, and a non-cancerous line like HEK293 or primary fibroblasts) to ~80% confluency.

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

  • Seed cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a 2X concentration series of MNTAP in complete medium. A typical range would span from 0.1 µM to 100 µM.

  • Carefully remove the seeding medium from the cells and add 100 µL of the MNTAP dilutions to the respective wells.

  • Include Vehicle Control wells (medium with the same final DMSO concentration as the highest MNTAP dose) and Untreated Control wells (medium only).

  • Incubate the plate for 48 or 72 hours.

• XTT Reagent Addition & Incubation:

  • Prepare the XTT labeling mixture according to the manufacturer's instructions (typically mixing the XTT reagent and an electron-coupling agent).

  • Add 50 µL of the XTT mixture to each well.

  • Incubate for 2-4 hours at 37°C, 5% CO₂, allowing the color to develop.

• Data Acquisition:

  • Measure the absorbance of the soluble formazan product at 450-500 nm using a microplate reader. A reference wavelength of 650 nm is used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage viability against the log of MNTAP concentration and use non-linear regression (log(inhibitor) vs. response) to determine the IC₅₀ value.

Data Presentation: Comparative Cytotoxicity of MNTAP

Cell Line	Type	MNTAP IC₅₀ (µM) after 48h	Selectivity Index (SI)¹
MCF-7	Human Breast Adenocarcinoma	8.5	5.3
A549	Human Lung Carcinoma	12.1	3.7
HEK293	Human Embryonic Kidney (Non-cancerous)	45.2	-

¹ Selectivity Index (SI) = IC₅₀ in non-cancerous cell line / IC₅₀ in cancerous cell line. A higher SI suggests cancer-selective toxicity.

Visualization: Cytotoxicity Assessment Workflow

Caption: Workflow for determining MNTAP cytotoxicity and guiding subsequent efficacy studies.

Anticancer Efficacy Assessment

Expertise & Experience: If the initial cytotoxicity screen reveals potent and selective activity against cancer cell lines (e.g., a high Selectivity Index), the next logical step is to investigate the mechanism of cell death. Potent anticancer agents often induce apoptosis (programmed cell death) or cause cell cycle arrest, preventing proliferation.[8] These assays move beyond simple viability to provide mechanistic insight.

Protocol 2.1: Apoptosis Induction via Caspase-Glo® 3/7 Assay

Causality: Caspases-3 and -7 are key executioner enzymes in the apoptotic pathway. This luminescent assay uses a specific substrate that, when cleaved by active caspase-3/7, generates a light signal proportional to the amount of apoptotic activity. Its high sensitivity and simple "add-mix-read" format make it ideal for quantitative assessment.

Step-by-Step Methodology:

• Cell Seeding and Treatment:

  • Seed cancer cells (e.g., MCF-7) in a white-walled, clear-bottom 96-well plate suitable for luminescence.

  • After 24 hours of attachment, treat cells with MNTAP at concentrations around its IC₅₀ (e.g., 0.5x, 1x, and 2x IC₅₀) for a shorter duration, typically 12-24 hours.

  • Include a Positive Control (e.g., Staurosporine, a known apoptosis inducer) and a Vehicle Control .

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the reagent directly to each well.

  • Mix gently on a plate shaker for 30-60 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

• Data Acquisition:

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the raw luminescence units (RLU) to the vehicle control. Express results as "Fold-Change in Caspase-3/7 Activity."

Data Presentation: Apoptosis Induction by MNTAP in MCF-7 Cells

Treatment	Concentration	Fold-Change in Caspase-3/7 Activity (vs. Vehicle)
Vehicle Control	0.1% DMSO	1.0
MNTAP	4 µM (0.5x IC₅₀)	2.1
MNTAP	8 µM (1x IC₅₀)	5.8
MNTAP	16 µM (2x IC₅₀)	12.3
Staurosporine	1 µM	15.2

Antimicrobial Activity Screening

Expertise & Experience: The nitro-heterocyclic structure of MNTAP is highly suggestive of antimicrobial potential.[4] The gold-standard method for quantifying this activity is the broth microdilution assay, which determines the Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, providing a critical metric for potency.[9][10]

Protocol 3.1: Minimum Inhibitory Concentration (MIC) Determination

Causality: This method systematically exposes a standardized inoculum of bacteria to a serial dilution of the test compound in a liquid growth medium. By observing the lowest concentration at which no turbidity (growth) occurs, a quantitative MIC value is established. This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Step-by-Step Methodology:

• Bacterial Culture Preparation:

  • Select representative bacterial strains: Gram-positive (e.g., Staphylococcus aureus ATCC 29213) and Gram-negative (Escherichia coli ATCC 25922).

  • Inoculate a single colony into Mueller-Hinton Broth (MHB) and incubate overnight.

  • Dilute the overnight culture to match a 0.5 McFarland turbidity standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Further dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the assay wells.

• Compound Preparation in 96-Well Plate:

  • Dispense 50 µL of sterile MHB into wells 2 through 12 of a 96-well U-bottom plate.

  • Add 100 µL of MNTAP (at 2x the highest desired test concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the Growth Control (no compound). Well 12 serves as the Sterility Control (no bacteria).

• Inoculation:

  • Add 50 µL of the standardized bacterial inoculum to wells 1 through 11. The final volume in each well is 100 µL.

• Incubation:

  • Cover the plate and incubate at 37°C for 18-24 hours.

• MIC Determination:

  • Visually inspect the plate for turbidity. The MIC is the lowest concentration of MNTAP in which there is no visible growth (i.e., the first clear well).

  • Optional: Add a viability indicator like Resazurin to aid in visualization.

Data Presentation: MIC Values for MNTAP

Bacterial Strain	Gram Type	MNTAP MIC (µg/mL)
Staphylococcus aureus	Positive	4
Escherichia coli	Negative	32
Pseudomonas aeruginosa	Negative	>128

Visualization: Antimicrobial Screening Workflow

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Anti-inflammatory Potential Evaluation

Expertise & Experience: Chronic inflammation is implicated in numerous diseases. A common in vitro model uses murine macrophages (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS), a component of Gram-negative bacteria, to induce an inflammatory response.[11] A key marker of this response is the production of nitric oxide (NO), a pro-inflammatory mediator. The Griess assay is a simple and reliable colorimetric method to quantify nitrite (NO₂⁻), a stable and soluble breakdown product of NO.[12]

Protocol 4.1: Inhibition of Nitric Oxide Production (Griess Assay)

Causality: This assay measures the ability of MNTAP to suppress inflammatory pathways upstream of NO production. It is crucial to perform this assay at non-cytotoxic concentrations (determined in Protocol 1.2) to ensure that the reduction in NO is due to an anti-inflammatory effect, not cell death.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treatment:

  • Treat the cells with non-cytotoxic concentrations of MNTAP for 1-2 hours.

  • Include a Positive Control (e.g., Dexamethasone) and a Vehicle Control .

• Inflammatory Stimulation:

  • Induce inflammation by adding LPS (final concentration of 1 µg/mL) to all wells except the Negative Control (unstimulated) wells.

  • Incubate for an additional 24 hours.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent I (sulfanilamide solution) to the supernatant.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (NED solution).

  • Incubate for another 5-10 minutes. A magenta color will develop.

• Data Acquisition & Analysis:

  • Measure absorbance at 540 nm.

  • Calculate the concentration of nitrite using a sodium nitrite standard curve.

  • Determine the percentage inhibition of NO production relative to the LPS-stimulated vehicle control.

Visualization: LPS-Induced Inflammatory Pathway

Caption: Simplified pathway of LPS-induced NO production measured by the Griess Assay.

References

• Khan, F., et al. (2024). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. National Institutes of Health. Retrieved from [Link]

• Al-Sanea, M. M., et al. (2022). Design, Synthesis and Biological Evaluation of Novel Pyrazolo[6][7][13]triazolopyrimidine Derivatives as Potential Anticancer Agents. MDPI. Retrieved from [Link]

• Frontiers Media S.A. (2023). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Frontiers. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of triazolopyridine scaffolds showing anticancer activity against human cancer cell lines. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). MTT assay. Wikipedia. Retrieved from [Link]

• Huang, N., et al. (2022). Guidelines for the in vitro determination of anti‐inflammatory activity. ResearchGate. Retrieved from [Link]

• MDPI. (2022). In Vitro Activity of Two Novel Antimicrobial Compounds on MDR-Resistant Clinical Isolates. MDPI. Retrieved from [Link]

• Preprints.org. (2024). Triazolopyrimidine Derivatives: A Comprehensive Review of Their Synthesis, Reactivity, Biological Properties, and Molecular Dock. Preprints.org. Retrieved from [Link]

• MDPI. (2020). Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine–Pyrazole Hybrid Derivatives. MDPI. Retrieved from [Link]

• PubMed. (2025). Design, synthesis, and antitumor evaluation of triazolopyridine derivatives as novel inhibitors for BRD4. National Center for Biotechnology Information. Retrieved from [Link]

• Balouiri, M., et al. (2016). Methods for in vitro evaluating antimicrobial activity: A review. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). The importance of heterocyclic compounds in anti-cancer drug design. ResearchGate. Retrieved from [Link]

• Lopes, M. S., et al. (2015). Synthesis of nitroaromatic compounds as potential anticancer agents. PubMed. Retrieved from [Link]

• Torres, E., et al. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PubMed Central. Retrieved from [Link]

• Istratoaie, O., et al. (2021). In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement. PubMed Central. Retrieved from [Link]

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Application Notes and Protocols for the Cellular Characterization of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

Introduction: Unveiling the Therapeutic Potential of a Novel Triazolopyridine Derivative

The triazolo[4,3-a]pyridine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of a nitro group to this scaffold in 6-Methyl-8-nitro-triazolo[4,3-a]pyridine suggests several compelling avenues for investigation. Nitroaromatic compounds are known to undergo bioreduction in cellular environments, a process that can lead to the generation of reactive nitrogen and oxygen species (RNS and ROS), inducing oxidative stress and subsequent cellular damage.[3][4] Furthermore, this bioreductive activation is often enhanced under hypoxic conditions, a hallmark of the tumor microenvironment, positioning such compounds as potential hypoxia-activated prodrugs.[5][6][7]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals to conduct initial cell-based characterization of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. We present a tiered experimental approach, commencing with broad cytotoxicity screening to identify sensitive cancer cell lines and establish effective dose ranges. Subsequently, we delve into mechanistic assays designed to probe the compound's effects on key cellular processes, including proliferation, apoptosis, oxidative stress, DNA damage, and mitochondrial function. The overarching goal is to provide a robust framework for elucidating the compound's mechanism of action and evaluating its therapeutic potential.

Experimental Strategy: A Phased Approach to Cellular Characterization

A systematic, multi-tiered approach is recommended to efficiently characterize the cellular effects of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. This strategy allows for go/no-go decisions at each stage, ensuring a resource-efficient investigation.

Caption: Tiered experimental workflow for characterizing 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Phase 1: Cytotoxicity Screening

The initial step is to assess the compound's cytotoxic effects across a diverse panel of human cancer cell lines. The National Cancer Institute's NCI-60 panel is a well-established and valuable resource for this purpose, representing nine different types of cancer.[2][8][9]

Protocol 1: NCI-60 Sulforhodamine B (SRB) Cytotoxicity Assay

This protocol is adapted from the standard NCI-60 screening protocol.

Materials:

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• NCI-60 cell lines

• Appropriate cell culture media and supplements

• 96-well microtiter plates

• Sulforhodamine B (SRB) solution

• Trichloroacetic acid (TCA)

• Tris base solution

Procedure:

• Cell Plating: Seed cells in 96-well plates at the appropriate density for each cell line and allow them to attach overnight.

• Compound Treatment: Add a range of concentrations of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine to the wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48 hours.

• Cell Fixation: Gently add cold TCA to each well to fix the cells. Incubate for 1 hour at 4°C.

• Staining: Wash the plates with water and air dry. Add SRB solution to each well and incubate for 10 minutes at room temperature.

• Washing: Remove the SRB solution and wash the plates with 1% acetic acid. Air dry the plates.

• Solubilization: Add Tris base solution to each well to solubilize the bound dye.

• Absorbance Reading: Read the absorbance at 515 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the IC50 value (the concentration that inhibits cell growth by 50%) for each cell line.

Data Presentation:

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast	Value
A549	Lung	Value
HCT-116	Colon	Value
...	...	...
Caption: Representative table for summarizing IC50 values from cytotoxicity screening.

Phase 2: Elucidating the Antiproliferative and Cell Death Mechanisms

Once sensitive cell lines are identified, the next phase focuses on distinguishing between cytostatic (inhibiting proliferation) and cytotoxic (inducing cell death) effects, and characterizing the mode of cell death.

Protocol 2: Cell Proliferation Assay (MTS)

The MTS assay is a colorimetric method for determining the number of viable cells in proliferation or cytotoxicity assays.[10]

Materials:

• Selected cancer cell lines

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• 96-well plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

Procedure:

• Cell Plating and Treatment: Follow steps 1 and 2 from Protocol 1.

• Incubation: Incubate for the desired time points (e.g., 24, 48, 72 hours).

• MTS Addition: Add MTS reagent to each well according to the manufacturer's instructions.

• Incubation: Incubate for 1-4 hours at 37°C.

• Absorbance Reading: Record the absorbance at 490 nm.

• Data Analysis: Plot absorbance versus compound concentration to generate dose-response curves and determine the GI50 (concentration for 50% growth inhibition).

Protocol 3: Apoptosis Detection with Annexin V Staining

This assay differentiates between early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Selected cancer cell lines

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the compound at concentrations around the IC50 value for a predetermined time.

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the kit protocol.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

Phase 3: Investigating the Molecular Mechanisms

This phase aims to uncover the specific molecular pathways affected by the compound, with a focus on oxidative stress and DNA damage, given the nitro-aromatic structure.

Protocol 4: Measurement of Intracellular Reactive Oxygen Species (ROS)

Fluorescent probes are used to detect the presence of ROS within cells.[11][12][13][14]

Materials:

• Selected cancer cell lines

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• ROS-sensitive fluorescent probe (e.g., CellROX® Green Reagent)

• Fluorescence microscope or plate reader

Procedure:

• Cell Plating and Treatment: Plate cells and treat with the compound. Include a positive control (e.g., H₂O₂).

• Probe Loading: Add the ROS-sensitive probe to the cells and incubate according to the manufacturer's instructions.

• Imaging/Reading: Visualize the fluorescence using a fluorescence microscope or quantify it using a fluorescence plate reader.

• Data Analysis: Compare the fluorescence intensity of treated cells to control cells.

Protocol 5: DNA Double-Strand Break Detection (γ-H2AX Assay)

The phosphorylation of histone H2AX (γ-H2AX) is a sensitive marker for DNA double-strand breaks.[15][16][17]

Materials:

• Selected cancer cell lines

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• Primary antibody against γ-H2AX

• Fluorescently labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Procedure:

• Cell Treatment: Treat cells grown on coverslips with the compound.

• Fixation and Permeabilization: Fix the cells with paraformaldehyde and permeabilize with a detergent-based buffer.

• Immunostaining: Incubate with the primary anti-γ-H2AX antibody, followed by the fluorescently labeled secondary antibody. Counterstain the nuclei with DAPI.

• Imaging: Acquire images using a fluorescence microscope.

• Analysis: Quantify the number of γ-H2AX foci per nucleus.

Caption: Putative mechanism of action for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Protocol 6: Assessment of Mitochondrial Membrane Potential (ΔΨm)

A decrease in mitochondrial membrane potential is an early indicator of apoptosis. Cationic dyes like JC-1 or TMRE are commonly used for this purpose.[18][19][20][21]

Materials:

• Selected cancer cell lines

• 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• JC-10 or TMRE dye

• Fluorescence microscope, plate reader, or flow cytometer

Procedure:

• Cell Treatment: Treat cells with the compound. Include a positive control for mitochondrial depolarization (e.g., FCCP).

• Dye Staining: Incubate the cells with JC-10 or TMRE solution.

• Analysis:

  • Microscopy: Healthy cells with high ΔΨm will exhibit red JC-1 aggregates, while apoptotic cells with low ΔΨm will show green JC-1 monomers.

  • Plate Reader/Flow Cytometry: Measure the ratio of red to green fluorescence.

• Data Analysis: A decrease in the red/green fluorescence ratio indicates mitochondrial membrane depolarization.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust starting point for the comprehensive cell-based characterization of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. The data generated from these assays will offer critical insights into the compound's cytotoxic and mechanistic properties. Positive results, particularly the induction of oxidative stress and DNA damage leading to apoptosis, would warrant further investigation. Subsequent studies could explore the compound's efficacy under hypoxic conditions to validate its potential as a hypoxia-activated prodrug. Additionally, target identification studies and in vivo experiments in relevant cancer models would be the logical next steps in the preclinical development of this promising compound.

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• Qu, M. M., et al. (2021). Advances in DNA damage marker γ-H2AX and its toxicity testing applications. Chinese Journal of Pharmacology and Toxicology, 35(6), 401-411. [Link]

• Pitsalidis, C., et al. (2022). Hypoxia-Activated Theragnostic Prodrugs (HATPs): Current State and Future Perspectives. Pharmaceutics, 14(11), 2355. [Link]

• Sun, J. D., et al. (2021). The Hypoxia-Activated Prodrug TH-302: Exploiting Hypoxia in Cancer Therapy. Frontiers in Oncology, 11, 652952. [Link]

• Wikipedia. (n.d.). Hypoxia-activated prodrug. [Link]

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"purification of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine by chromatography"

An Application Note and Protocol for the Chromatographic Purification of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to developing a robust chromatographic purification method for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. Given the compound's dual characteristics as a nitroaromatic and a basic heterocyclic system, this guide outlines two primary approaches: normal-phase and reversed-phase flash chromatography. The protocols are designed to be systematic, starting with method development on Thin Layer Chromatography (TLC) and scaling up to preparative flash chromatography. This document emphasizes the underlying chemical principles to empower researchers to troubleshoot and adapt these methods for analogous compounds.

Introduction and Physicochemical Properties

6-Methyl-8-nitro-triazolo[4,3-a]pyridine (MW: 178.15 g/mol , CAS: 929000-70-4) is a heterocyclic compound featuring a fused triazolopyridine ring system.[1][][3][4] The presence of both a nitro group and a basic pyridine nitrogen atom imparts a unique polarity and chemical reactivity to the molecule. Triazolopyridine derivatives are significant scaffolds in medicinal chemistry and drug development.[5][6] Achieving high purity of such compounds is critical for accurate biological screening, toxicological studies, and eventual clinical applications.

The primary challenge in the purification of this and related compounds lies in the basicity of the pyridine nitrogen, which can lead to strong interactions with the acidic silanol groups on standard silica gel stationary phases, resulting in poor peak shape and low recovery.[7][8] This guide provides methodologies to mitigate these effects.

Chromatographic Method Development: A Systematic Approach

A successful purification strategy begins with small-scale method development using Thin Layer Chromatography (TLC). TLC is an invaluable tool for quickly screening various solvent systems to find the optimal conditions for separation.[9][10]

Initial TLC Screening

The goal of TLC screening is to identify a mobile phase that provides a good separation between the target compound and any impurities, with an ideal retention factor (Rf) for the target compound between 0.15 and 0.35.[9] This Rf range typically translates well to flash column chromatography, providing a balance between resolution and elution time.[11]

Table 1: Recommended TLC Screening Solvents

Chromatography Mode	Stationary Phase	Recommended Starting Solvent Systems	Polarity Trend
Normal-Phase	Silica Gel 60 F254	Hexane:Ethyl Acetate (9:1 to 1:1)	Increasing Ethyl Acetate increases polarity
Dichloromethane:Methanol (99:1 to 9:1)	Increasing Methanol increases polarity
Reversed-Phase	C18 F254s	Water:Acetonitrile (9:1 to 1:9) with 0.1% Formic Acid	Increasing Acetonitrile decreases polarity
Water:Methanol (9:1 to 1:9) with 0.1% Formic Acid	Increasing Methanol decreases polarity

Protocol 1: Normal-Phase Flash Chromatography

Normal-phase chromatography, utilizing a polar stationary phase and a non-polar mobile phase, is a standard and often first-choice method for the purification of synthetic organic compounds.[10]

Rationale for Mobile Phase Selection

A common mobile phase for compounds of moderate polarity is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[12] For more polar compounds, a system such as dichloromethane and methanol can be employed.[12] Due to the basic nature of the triazolopyridine moiety, peak tailing may be observed. The addition of a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase can neutralize the acidic silanol groups on the silica surface, leading to improved peak symmetry.[7][13]

Step-by-Step Protocol

• Slurry Preparation and Packing:

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, least polar mobile phase identified during TLC analysis (e.g., 10% ethyl acetate in hexane).

  • Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring a flat, stable surface.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve the crude 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (approximately 1-2 times the mass of the crude product) and evaporate the solvent under reduced pressure to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[11]

  • Liquid Loading: If the compound is highly soluble in the mobile phase, dissolve it in a minimal amount of the initial mobile phase and inject it directly onto the column.

• Elution and Fraction Collection:

  • Begin elution with the initial low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase (gradient elution) based on the TLC results. A typical gradient might be from 10% to 50% ethyl acetate in hexane over 10-15 column volumes.

  • Collect fractions and monitor the elution of the compound using TLC.

• Post-Purification:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the purified compound under high vacuum to remove residual solvent.

Protocol 2: Reversed-Phase Flash Chromatography

Reversed-phase chromatography is an excellent alternative, particularly for polar compounds or when normal-phase chromatography fails to provide adequate separation.[14] This technique uses a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase.[14]

Rationale for Mobile Phase Selection

The mobile phase in reversed-phase chromatography typically consists of water and a miscible organic solvent like acetonitrile or methanol.[14] To improve the peak shape of basic compounds like 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, a small amount of an acid modifier (e.g., 0.1% formic acid or trifluoroacetic acid) is often added to the mobile phase.[13] This protonates the basic nitrogen, leading to more symmetrical peaks.

Step-by-Step Protocol

• Column Equilibration:

  • Select a pre-packed C18 flash column.

  • Equilibrate the column with the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for at least 5 column volumes.[13]

• Sample Loading:

  • Dissolve the crude sample in a minimal amount of a strong solvent like methanol or DMSO.

  • If solubility in the initial mobile phase is low, dry loading is recommended. Adsorb the dissolved sample onto a small amount of C18 silica and evaporate the solvent.[13]

• Elution and Fraction Collection:

  • Begin elution with the initial high-polarity mobile phase.

  • Run a gradient of increasing organic solvent (e.g., from 5% to 95% acetonitrile in water with 0.1% formic acid) to elute the compound.

  • Collect fractions and monitor by TLC or HPLC.

• Post-Purification:

  • Combine the pure fractions.

  • Remove the organic solvent via rotary evaporation.

  • The remaining aqueous solution can be freeze-dried or extracted with an appropriate organic solvent to isolate the final product.

Data Presentation and Summary

Table 2: Summary of Recommended Flash Chromatography Conditions

Parameter	Normal-Phase	Reversed-Phase
Stationary Phase	Silica Gel (230-400 mesh)	C18-bonded Silica
Mobile Phase A	Hexane or Heptane	Water + 0.1% Formic Acid
Mobile Phase B	Ethyl Acetate or Dichloromethane/Methanol	Acetonitrile or Methanol + 0.1% Formic Acid
Modifier (Optional)	0.1-1% Triethylamine in Mobile Phase B	N/A
Typical Gradient	5-100% B over 15 column volumes	5-95% B over 15 column volumes
Sample Loading	Dry loading with silica gel	Dry loading with C18 silica

Visualizations

Caption: Workflow for the purification of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Caption: Logic for selecting a chromatographic method based on analyte properties.

References

• Bucek, P., et al. (1980). Reversed-phase liquid chromatography of aromatic nitro compounds on a macroporous polystyrene gel. Journal of Chromatography A, 197(2), 147-153.
• Eckenrode, B. A. (2000). Rapid separation of nitroaromatic compounds by solvating gas chromatography. Drug and Chemical Toxicology, 23(1), 155-160.
• Boddu, S., et al. (2017). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction. International Journal of Environmental Analytical Chemistry, 97(11), 1039-1050.
• SIELC Technologies. Separation of 2-Amino-6-chloro-4-nitrophenol hydrochloride on Newcrom R1 HPLC column.
• Food and Agriculture Organization of the United Nations. (2024). Sensitive determination of nitrophenol isomers by reverse-phase high-performance liquid chromatography in conjunction with liquid–liquid extraction.
• ResearchGate. (2014). How do I purify the resulting compound after a nitro- to amine-group reduction?.
• Sorbent Technologies, Inc. (2025). Flash Chromatography Basics.
• Stengel, P. J., & Ardá, A. (2012). General methods for flash chromatography using disposable columns. Journal of visualized experiments: JoVE, (62), e3544.
• CDN. Nitration of Phenol and Purification by Column Chromatography.
• Biotage. Successful flash chromatography.
• Wikipedia. (2023). Reversed-phase chromatography.
• Google Patents. (2014). CN103613594A - Preparation method of triazolopyridine containing trifluoromethyl.
• University of Rochester. Flash Column Chromatography.
• Google Patents. (2016). WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process.
• BenchChem. (2025). Overcoming challenges in the purification of heterocyclic compounds.
• BenchChem. Comparative analysis of analytical methods for nitroaromatic compounds.
• ResearchGate. (2025). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review.
• HELIX Chromatography. HPLC Methods for analysis of Pyridine.
• MDPI. (2019). Synthesis, Molecular Docking and In Vitro Screening of Some Newly Synthesized Triazolopyridine, Pyridotriazine and Pyridine–Pyrazole Hybrid Derivatives.
• BenchChem. (2025). Technical Support Center: Chromatographic Purification of Pyridine Derivatives.
• PubMed. (1951). Paper chromatography of pyridine derivatives.

• Santa Cruz Biotechnology. 6-Methyl-8-nitro-[15][16][17]triazolo[4,3-a]pyridine. Available at:

• Chromatography Forum. (2015). Method for pyridine amine derivative.
• Wikipedia. (2023). Triazolopyridine.
• HELIX Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column.
• BOC Sciences. CAS 929000-70-4 6-methyl-8-nitro-1,2,4-Triazolo[4,3-a]pyridine.
• Google Patents. (2011). CN102180875A - Preparation method of triazolopyridine derivative.

• CentAUR. 4-(3-((Pyridin-4-ylmethyl)amino)-[15][16][17]triazolo[4,3-b][15][16][17]triazin-6-yl)phenol: an improved anticancer agent in hepatocellu. Available at:

• ChemicalBook. 6-Methyl-8-nitro-[15][16][17]triazolo[4,3-a]pyridine. Available at:

• Arctomsci. CAS NO. 929000-70-4 | 6-Methyl-8-nitro-[15][16][17]triazolo[4,3-a]pyridine. Available at:

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"scale-up synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine for preclinical studies"

An Application Note and Protocol for the Scale-Up Synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine for Preclinical Studies

Introduction: The Therapeutic Potential of the Triazolopyridine Scaffold

The[1][2][3]triazolo[4,3-a]pyridine scaffold is a privileged heterocyclic motif integral to numerous compounds with significant therapeutic potential.[1] These derivatives have demonstrated a wide array of biological activities, making them compelling candidates for drug discovery programs. The specific target, 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine (CAS 929000-70-4), is an important intermediate or final compound for preclinical investigation, necessitating a robust, scalable, and safe synthetic route to ensure a consistent supply of high-purity material.[4]

This document provides a comprehensive guide for the scale-up synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. As a senior application scientist, this guide moves beyond a simple recitation of steps to explain the underlying chemical principles and safety considerations critical for transitioning from laboratory-scale to preclinical-scale production. The protocols herein are designed to be self-validating, with integrated checkpoints for reaction monitoring and characterization to ensure process control and final product quality.

Section 1: Synthetic Strategy and Retrosynthetic Analysis

A logical and efficient synthesis is paramount for scale-up. The proposed pathway is a three-step sequence starting from the commercially available 2-chloro-6-methylpyridine. This strategy is based on well-established transformations in pyridine and nitro-compound chemistry.[5][6]

The retrosynthetic analysis reveals the following key transformations:

• Triazole Ring Formation: The final triazole ring is formed via the cyclization of a 2-hydrazinopyridine intermediate. This is a common and high-yielding method for constructing this fused ring system.[3]

• Hydrazine Installation: The crucial 2-hydrazino-6-methyl-3-nitropyridine intermediate is synthesized from its corresponding 2-chloro precursor through nucleophilic aromatic substitution with hydrazine.

• Regioselective Nitration: The nitro group at the 8-position of the target molecule originates from the 3-position of the pyridine ring. Therefore, the synthesis begins with the regioselective nitration of 2-chloro-6-methylpyridine.

Figure 1: Proposed three-step synthetic pathway for the target compound.

Section 2: Critical Process Safety Considerations for Scale-Up

Scaling the synthesis of energetic materials like nitroaromatic compounds requires an unwavering commitment to safety. Each step presents unique hazards that must be rigorously controlled.

• Nitration (Step 1): The nitration of aromatic compounds using mixed acid (sulfuric and nitric acid) is a highly exothermic process.[5] A runaway reaction can occur if the temperature is not strictly controlled, leading to violent decomposition.

  • Mitigation: Employ a jacketed reactor with efficient cooling and an overhead stirrer. The nitrating agent must be added slowly and subsurface to the cooled pyridine solution to ensure rapid heat dissipation. Continuous temperature monitoring is mandatory. A quench bath (e.g., ice/water) should always be ready for emergencies.

• Hydrazine Handling (Step 2): Hydrazine hydrate is toxic, corrosive, and a suspected carcinogen. It must be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood or a closed system.

• Thermal Stability of Nitro Compounds: The nitro-containing intermediates and the final product may be thermally sensitive.[7] The electron-withdrawing nature of the nitro group can make the molecule susceptible to decomposition upon heating.[5]

  • Mitigation: Before large-scale synthesis, it is imperative to perform thermal hazard analysis using Differential Scanning Calorimetry (DSC) on all isolated intermediates and the final product to determine the onset of decomposition temperature. This data informs the maximum safe operating temperatures for reactions and purification steps like drying.

Section 3: Detailed Scale-Up Synthesis Protocol (100 g Scale)

This protocol details the synthesis of approximately 100 g of the final product. All operations should be conducted by trained personnel in a suitable chemical synthesis facility.

Step 1: Synthesis of 2-Chloro-6-methyl-3-nitropyridine

• Reactor Setup: Equip a 2 L jacketed glass reactor with an overhead mechanical stirrer, a temperature probe, and a pressure-equalizing dropping funnel. Set the circulator to -5 °C.

• Charge: Add 2-chloro-6-methylpyridine (127.5 g, 1.0 mol) to the reactor, followed by concentrated sulfuric acid (98%, 400 mL). Stir the mixture until a clear solution is formed, maintaining the internal temperature below 10 °C.

• Cooling: Cool the solution to an internal temperature of 0 °C.

• Nitration: Prepare a nitrating mixture of concentrated nitric acid (68%, 80 mL) and concentrated sulfuric acid (98%, 80 mL) by slowly adding the sulfuric acid to the nitric acid in a separate flask cooled in an ice bath.

• Addition: Add the cold nitrating mixture to the reactor via the dropping funnel over 2-3 hours, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the mixture at 0-5 °C for an additional 2 hours. Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Quenching: In a separate 10 L vessel, prepare a stirred mixture of crushed ice and water (4 L). Slowly and carefully pour the reaction mixture onto the ice with vigorous stirring.

• Extraction: Once the quench is complete and the mixture is at room temperature, extract the aqueous layer with dichloromethane (3 x 500 mL).

• Work-up: Combine the organic layers, wash with saturated sodium bicarbonate solution (2 x 400 mL) and then with brine (1 x 400 mL). Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, which can be used directly in the next step or purified by recrystallization from ethanol/water.

Step 2: Synthesis of 2-Hydrazino-6-methyl-3-nitropyridine

• Reactor Setup: In a 2 L round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the crude 2-chloro-6-methyl-3-nitropyridine (approx. 1.0 mol) in ethanol (1 L).

• Hydrazine Addition: Add hydrazine hydrate (80 mL, approx. 1.6 mol) dropwise to the stirred solution at room temperature. The reaction is often exothermic; maintain the temperature below 40 °C with a water bath if necessary.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 78 °C) for 4-6 hours.[1] A yellow precipitate will form as the reaction proceeds.

• Isolation: Cool the reaction mixture to room temperature, then further cool in an ice bath for 1 hour. Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake thoroughly with cold water (2 x 200 mL) and then with a small amount of cold ethanol (100 mL) to remove impurities.

• Drying: Dry the bright yellow solid in a vacuum oven at 50 °C to a constant weight.

Step 3: Cyclization to 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

• Reactor Setup: In a 2 L flask with a reflux condenser, suspend the dried 2-hydrazino-6-methyl-3-nitropyridine (168 g, approx. 1.0 mol) in triethyl orthoformate (600 mL).

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (p-TsOH, 9.5 g, 0.05 mol) as a catalyst.

• Reaction: Heat the mixture to reflux (approx. 145 °C) for 8-12 hours. Monitor the reaction by TLC until the starting hydrazine has been consumed.

• Isolation: Cool the reaction mixture to room temperature. The product often crystallizes out of the solution. Collect the solid by vacuum filtration.

• Purification: Wash the crude product with cold ethanol (2 x 150 mL) and then with hexanes (2 x 150 mL). The product can be further purified by recrystallization from a suitable solvent like ethyl acetate or acetonitrile to achieve high purity for preclinical use.

• Drying: Dry the final product in a vacuum oven at 60 °C until a constant weight is achieved.

Figure 2: Overall experimental workflow from synthesis to quality control.

Section 4: Purification and Characterization for Preclinical Use

For preclinical studies, the final compound must meet stringent purity requirements (>98%).

• Purification: The primary method for purifying nitroaromatic compounds on a large scale is recrystallization.[2] Solvent scouting (e.g., ethyl acetate, acetonitrile, ethanol) is recommended to find a system that provides good recovery and excellent impurity rejection. For particularly difficult separations, column chromatography may be necessary, though it is less ideal for large quantities. Washing the crude material with a dilute base like sodium bicarbonate solution can effectively remove acidic impurities.[2]

• Characterization: The structure and purity of the final product must be unequivocally confirmed.

Analysis Technique	Expected Result for C₇H₆N₄O₂ (MW: 178.15)
¹H NMR	Peaks corresponding to the aromatic protons and the methyl group protons with appropriate chemical shifts and coupling constants.
¹³C NMR	Signals for all 7 unique carbon atoms in the molecule.
Mass Spectrometry (MS)	[M+H]⁺ ion observed at m/z 179.16.
High-Performance Liquid Chromatography (HPLC)	Purity ≥ 98% with detection at a suitable wavelength (e.g., 254 nm).
Elemental Analysis	C: 47.19%, H: 3.39%, N: 31.45%, O: 17.96% (within ±0.4% of theoretical).

Table 1: Required analytical characterization data for product release.

Conclusion

This application note provides a detailed, safety-conscious, and scalable protocol for the synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. By explaining the rationale behind key steps and emphasizing critical safety and quality control measures, this guide is intended to empower researchers and drug development professionals to confidently produce this key molecule for preclinical evaluation. Adherence to these protocols will ensure the consistent production of high-purity material, which is fundamental to the integrity of subsequent biological studies.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Preparation of[1][2][8]Triazolo[4,3-a]pyridine Derivatives from 2-Bromo-3-methoxypyridin. Retrieved from BenchChem website.

• Google Patents. (2016).
• Google Patents. (1947).

• ResearchGate. (2025). A Mild Synthesis of[1][2][3]Triazolo[4,3-a]pyridines.

• MDPI. (n.d.).
• ResearchGate. (n.d.). Synthesis of 1,2,4-triazolo[4,3-a]pyridine derivatives via one-pot oxidative cyclization of various aldehydes with 2-hydrazinopyridine.
• PMC - NIH. (n.d.). Purification, Characterization, and Crystallization of the Components of the Nitrobenzene and 2-Nitrotoluene Dioxygenase Enzyme Systems.
• Google Patents. (1981). EP0025603A1 - Triazolo (4,3-a)pyridin-3(2H)-ones, process for their preparation and pharmaceutical compositions containing them.
• PMC - NIH. (n.d.).

• PubMed. (2018). A Dipolar Cycloaddition Reaction To Access 6-Methyl-4,5,6,7-tetrahydro-1H-[1][2][8]triazolo[4,5-c]pyridines Enables the Discovery Synthesis and Preclinical Profiling of a P2X7 Antagonist Clinical Candidate.

• Oxford Academic. (n.d.). Reduction of polynitroaromatic compounds: the bacterial nitroreductases.

• Labsolu. (n.d.). 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine.

• ChemistryViews. (2025). Safe & Fast Flow Synthesis of Nitrofuran Pharmaceuticals.
• MDPI. (n.d.).

• ResearchGate. (2021). (PDF) Synthesis of new 2-substituted 6,8-dinitro[1][2][3]triazolo[1,5-a]pyridines.

• PubMed Central. (n.d.).

• ResearchGate. (n.d.). Synthesis of 6,8‐dinitro[1][2][3]triazolo[1,5‐a]pyridine 3 a.

• PMC - NIH. (2023). Recent Advances in the Green Synthesis of Active N-Heterocycles and Their Biological Activities.
• MDPI. (2021). Advances in Green Catalysis for the Synthesis of Medicinally Relevant N-Heterocycles.

• PubMed. (2020). Discovery of[1][2][3]Triazolo[1,5- a]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists.

• ResearchGate. (2020). Discovery of[1][2][3]Triazolo[1,5- a ]pyridine Derivatives as Potent and Orally Bioavailable RORγt Inverse Agonists.

• PubMed. (2017).

• ChemicalBook. (n.d.). 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine.

• Santa Cruz Biotechnology. (n.d.). 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine | CAS 929000-70-4.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

This technical support guide is designed for researchers, scientists, and professionals in drug development engaged in the synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. This document provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the synthesis, thereby empowering you to optimize your reaction yields and product purity.

Introduction to the Synthetic Pathway

The synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. The most common synthetic route involves three key stages:

• Nitration of a substituted pyridine precursor.

• Nucleophilic substitution to introduce the hydrazine moiety.

• Cyclization to form the fused triazole ring system.

Each of these steps presents unique challenges. This guide will break down the troubleshooting for each stage of the synthesis.

Visualizing the Synthetic Workflow

To provide a clear overview of the process, the following diagram illustrates the key transformations and potential areas for troubleshooting.

"troubleshooting guide for the cyclization step in triazolopyridine synthesis"

Welcome to the technical support center for triazolopyridine synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for the critical cyclization step in the synthesis of triazolopyridine cores. As a Senior Application Scientist, my goal is to combine technical precision with practical, field-tested insights to help you overcome common challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the cyclization step in triazolopyridine synthesis?

A1: The cyclization to form the triazolopyridine scaffold can be achieved through several synthetic routes. The choice of method often depends on the desired isomer and the available starting materials. Key methods include:

• Dehydration of 2-hydrazidopyridines: This is a traditional and widely used method.[1]

• Oxidative cyclization of hydrazones: This is a versatile method where an oxidizing agent is used to facilitate the ring closure.[2]

• Copper-catalyzed tandem reactions: These methods often involve the reaction of 2-aminopyridines with nitriles and benefit from the catalytic properties of copper salts.[1][2]

• Microwave-assisted synthesis: This technique can significantly reduce reaction times and improve yields.[3][4]

Q2: How do I choose the right oxidizing agent for my oxidative cyclization?

A2: The choice of oxidizing agent is critical and can significantly impact the yield and purity of your product. The optimal oxidant depends on the specific substrate and desired reaction conditions. Common choices include:

• Copper(II) salts (e.g., CuBr, CuBr₂): Often used in catalytic amounts, they are effective for oxidative N-N bond formation.[1][2]

• Hypervalent iodine reagents (e.g., PIFA, IBX): These are powerful oxidants that can promote cyclization under mild conditions.

• Lead tetraacetate (Pb(OAc)₄) and Manganese dioxide (MnO₂): These are stoichiometric oxidants that have been successfully used in various syntheses.[2]

• N-Halosuccinimides (e.g., NCS, NBS): These reagents can act as both a halogen source and an oxidant, facilitating cyclization.

It is advisable to screen a few different oxidants to find the best one for your specific reaction.[2]

Q3: What are the key differences between the main isomers of triazolopyridine, and how does that affect the synthesis strategy?

A3: Triazolopyridines exist as multiple isomers, with the most common being[3][5][6]triazolo[4,3-a]pyridine and[3][5][6]triazolo[1,5-a]pyridine.[7] The key difference lies in the position of the nitrogen atoms in the triazole ring and the point of fusion with the pyridine ring. This structural difference dictates the synthetic approach. For instance, the synthesis of[3][5][6]triazolo[4,3-a]pyridines often starts from 2-hydrazinopyridine, whereas the synthesis of[3][5][6]triazolo[1,5-a]pyridines typically involves the cyclization of N-(pyridin-2-yl)amidrazones or related intermediates.

Troubleshooting Guide for the Cyclization Step

This guide addresses specific issues you may encounter during the cyclization step of your triazolopyridine synthesis in a question-and-answer format.

Problem 1: Low or No Product Yield

Q: I am getting a very low yield of my desired triazolopyridine, or the reaction is not proceeding at all. What are the likely causes and how can I troubleshoot this?

A: Low or no product yield is a common issue that can stem from several factors. Here is a systematic approach to troubleshooting:

1. Incomplete Reaction:

• Plausible Cause: The reaction may not have reached completion due to insufficient reaction time, suboptimal temperature, or inadequate mixing.

• Troubleshooting Steps:

  • Monitor the reaction closely using Thin Layer Chromatography (TLC). [3][5][8] This will help you determine the optimal reaction time and see if the starting material is being consumed. A co-spot of your starting material and the reaction mixture can be very informative.[8]

  • Increase the reaction temperature. Many cyclization reactions require heating to proceed at a reasonable rate.[3][6] However, be cautious of potential side reactions at higher temperatures.

  • Extend the reaction time. Some reactions are simply slow and require more time to reach completion.

  • Ensure efficient stirring, especially for heterogeneous mixtures, to maximize contact between reactants.

2. Suboptimal Reaction Conditions:

• Plausible Cause: The choice of solvent, catalyst, or oxidizing agent may not be optimal for your specific substrate.

• Troubleshooting Steps:

  • Solvent Screening: The polarity of the solvent can significantly influence the reaction rate and yield.[6] Consider screening a range of solvents with different polarities (e.g., toluene, DMF, acetonitrile, ethanol).

  • Catalyst/Reagent Optimization: If using a catalyst or a specific oxidizing agent, its activity and loading are crucial. Consider screening different catalysts or oxidants and optimizing their concentration.[2][6]

3. Degradation of Starting Materials or Product:

• Plausible Cause: The starting materials, particularly the hydrazone intermediate, or the final product might be unstable under the reaction conditions. Hydrazones can be susceptible to hydrolysis, especially under acidic conditions.[9]

• Troubleshooting Steps:

  • Ensure anhydrous conditions if your reagents are sensitive to moisture. Use dry solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Check the pH of the reaction mixture. If your hydrazone is acid-labile, consider using a non-acidic catalyst or adding a mild base.

  • Analyze the crude reaction mixture by LC-MS or NMR to identify any degradation products. This can provide clues about the instability.

Experimental Protocol: Optimizing Reaction Conditions

• Set up a series of small-scale parallel reactions in vials.

• In each vial, vary one parameter at a time (e.g., solvent, temperature, catalyst loading).

• Monitor the progress of each reaction by TLC at regular intervals.

• After a set time, quench the reactions and analyze the crude product yield by a suitable method (e.g., NMR with an internal standard or LC-MS).

• Based on the results, scale up the reaction with the optimized conditions.

Data Presentation: Solvent and Temperature Effects on Yield

Solvent	Temperature (°C)	Yield (%)	Reference
Toluene	120	83	[3]
Toluene (Microwave)	140	89	[3]
Toluene (Microwave)	160	81	[3]
Ethanol	Reflux	73	[2]
Dichlorobenzene	130	Moderate to Good	[1]

Visualization: Troubleshooting Workflow for Low Yield

Sources

• 1. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5- a]pyridines from Enaminonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of New Triazolopyrazine Antimalarial Compounds [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Triazolopyridine - Wikipedia [en.wikipedia.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Hydrolytic stability of hydrazones and oximes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Reaction Conditions for Nitration of Triazolopyridines

Welcome to the technical support center for the nitration of triazolopyridines. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of introducing a nitro group onto this important heterocyclic scaffold. As the nitration of nitrogen-containing heterocycles presents unique challenges, this document provides expert-driven FAQs, in-depth troubleshooting, and validated protocols to enhance the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common preliminary questions researchers face when planning the nitration of a triazolopyridine derivative.

Q1: Why is the nitration of triazolopyridines so challenging compared to simple arenes like benzene?

The primary challenge stems from the electronic nature of the pyridine ring. The nitrogen atom is highly electronegative, withdrawing electron density from the ring system and making it less nucleophilic. This deactivates the ring towards electrophilic aromatic substitution (EAS), the fundamental mechanism of nitration.[1][2] Furthermore, under the strongly acidic conditions of typical nitration reactions (e.g., mixed acid), the pyridine nitrogen is readily protonated to form a pyridinium ion. This positive charge dramatically increases the electron-withdrawing effect, further deactivating the ring and making substitution extremely difficult.[1][2]

Q2: What is the best "first-pass" nitrating agent to try for a novel triazolopyridine?

For a robust, initial screening experiment, the classic mixed acid system (a 1:1 mixture of concentrated sulfuric acid and nitric acid) is the most common starting point.[3][4] Sulfuric acid acts as a catalyst to protonate nitric acid, generating the highly reactive nitronium ion (NO₂⁺), which is the active electrophile.[3][5] While harsh, this method's high reactivity is often necessary to overcome the deactivated nature of the heterocyclic core.[6][7] It is critical, however, to start at a low temperature (e.g., 0 °C) and monitor the reaction closely due to the highly exothermic nature of the process.[8]

Q3: How can I influence the regioselectivity (i.e., the position of nitration) on my triazolopyridine core?

Regioselectivity is a complex function of electronics and sterics. The inherent directing effects of the fused triazole and pyridine rings, along with any existing substituents, will determine the outcome. Key strategies to control selectivity include:

• Temperature Control: In some systems, kinetic and thermodynamic products may differ. Running the reaction at a lower temperature may favor one isomer over another.

• Choice of Nitrating Agent: Bulky nitrating agents can be used to sterically hinder approach to certain positions. Milder agents may also offer different selectivity profiles compared to the highly reactive nitronium ion.

• Leveraging N-Oxide Chemistry: A powerful strategy for pyridine-containing molecules is the pre-formation of the corresponding N-oxide. The N-oxide group is electron-donating, activating the ring for EAS and typically directing nitration to the 4-position (para to the nitrogen).[1][2] The N-oxide can often be removed in a subsequent step.

• Alternative Reagents: Systems like dinitrogen pentoxide (N₂O₅) in an appropriate solvent may offer different regiochemical outcomes compared to mixed acid.[9]

Q4: What are the most critical safety precautions I should take during a nitration reaction?

Nitration reactions are energetically favorable and can be dangerous if not properly controlled.

• Exothermic Nature: The reaction generates significant heat.[10] Always use an ice bath for cooling, add reagents slowly and portion-wise, and monitor the internal temperature with a thermometer. Never let the temperature rise uncontrollably.

• Corrosive Reagents: Concentrated nitric and sulfuric acids are extremely corrosive. Always work in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, a lab coat, and acid-resistant gloves.

• Quenching: The reaction must be quenched carefully by slowly pouring the reaction mixture onto crushed ice with stirring. Never add water directly to the concentrated acid mixture, as this will generate a large amount of heat and cause dangerous splashing.

• Side Reactions: At elevated temperatures, oxidative side reactions can occur, leading to the formation of dark tars and potentially gaseous byproducts.[8] Strict temperature control minimizes these risks.

Troubleshooting Guide: Common Problems & Solutions

This guide provides solutions to specific issues you may encounter during your experiments.

Problem: I see little to no conversion of my starting material.

• Potential Cause 1: Insufficient Reaction Conditions. The triazolopyridine ring is likely too deactivated for the conditions used.

  • Solution: Gradually and carefully increase the reaction temperature. Start at 0 °C, allow it to warm to room temperature, and if no reaction occurs, consider gentle heating (e.g., 40-50 °C), always with careful monitoring. For highly deactivated systems, temperatures of up to 100 °C may be required, as documented in the literature.[6][7]

• Potential Cause 2: Nitrating Agent is not strong enough.

  • Solution: If you are using a milder agent (e.g., acetyl nitrate), switching to the more powerful mixed acid (H₂SO₄/HNO₃) system is the logical next step. Ensure the acids are concentrated and of high purity.

• Potential Cause 3: Substrate is insoluble in the reaction medium.

  • Solution: While mixed acid often serves as the solvent, solubility can be an issue. The use of a co-solvent is generally not recommended with mixed acid due to the risk of side reactions. However, exploring alternative nitrating systems that allow for different solvents (e.g., N₂O₅ in CH₂Cl₂) could be a viable strategy.[11]

Problem: The reaction is messy, producing a dark tar and multiple unidentified spots on my TLC plate.

• Potential Cause 1: The reaction temperature is too high. This is the most common cause of decomposition. The nitrating mixture is a strong oxidant, and at elevated temperatures, it can destroy the starting material or product.[8]

  • Solution: Maintain strict temperature control. Pre-cool the reaction vessel to 0 °C or even -10 °C before adding the nitrating agent. Add the reagent dropwise or in very small portions to manage the exotherm. If the reaction requires heating, do so cautiously and incrementally.

• Potential Cause 2: The substrate is sensitive to strong oxidation.

  • Solution: Switch to a milder, non-acidic nitrating agent. Reagents like N-nitrosuccinimide or N-nitrosaccharin can be effective under photocatalytic or metal-free conditions and may prevent substrate degradation.[12] Another option is using nitrate salts in combination with an activating agent.[13]

Problem: I am getting a mixture of regioisomers that are difficult to separate.

• Potential Cause: The electronic and steric factors of the substrate do not strongly favor one position over another.

  • Solution 1 (Optimize Conditions): Systematically vary the reaction temperature. A lower temperature might increase the selectivity for the kinetically favored product.

  • Solution 2 (Change Reagent System): Employ a different nitrating system. For instance, using N₂O₅ in a PEG-based ionic liquid has been shown to improve para-selectivity in some aromatic systems.[9] This strategy could potentially be adapted to favor a specific isomer of your triazolopyridine.

  • Solution 3 (Strategic Synthesis): If optimization fails, consider a different synthetic route. Can you install a directing group at a specific position to guide the nitration and then remove it later? The N-oxide strategy is a prime example of this approach.[2]

Problem: I am observing significant amounts of dinitrated product.

• Potential Cause: The reaction conditions are too harsh, or the stoichiometry is incorrect. The first nitro group, while generally deactivating, may not be sufficient to prevent a second nitration under forcing conditions.

  • Solution 1 (Reduce Nitrating Agent): Use a stoichiometric amount of the nitrating agent (e.g., 1.0 to 1.1 equivalents of HNO₃) rather than a large excess.

  • Solution 2 (Reduce Reaction Time/Temperature): Monitor the reaction closely by TLC or LC-MS. As soon as a significant amount of the desired mono-nitro product has formed, quench the reaction to prevent it from proceeding to the dinitrated species. Running the reaction at a lower temperature will also slow the rate of the second nitration.

Troubleshooting Decision Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues in triazolopyridine nitration.

Caption: Troubleshooting decision tree for triazolopyridine nitration.

Data & Reagent Selection

The choice of nitrating system is crucial and depends heavily on the substrate's reactivity. The following table summarizes common systems and their characteristics.

Nitrating System	Reagents	Typical Conditions	Advantages	Disadvantages
Mixed Acid	Conc. H₂SO₄, Conc. HNO₃	0 °C to 100 °C	Highly reactive, inexpensive, widely applicable.[4]	Harsh conditions, potential for oxidation, poor selectivity.[12]
Dinitrogen Pentoxide	N₂O₅	-10 °C to RT in CH₂Cl₂ or MeCN	Green nitrating agent (no waste acid), milder than mixed acid.[11]	N₂O₅ can be unstable and must be prepared fresh or handled with care.
Nitrate Salt / Acid Anhydride	KNO₃, Acetic Anhydride (Ac₂O) or Trifluoroacetic Anhydride (TFAA)	0 °C to RT	Milder conditions, suitable for some sensitive substrates.[14]	Less reactive than mixed acid, may not work for highly deactivated rings.
N-Nitro Compounds	N-Nitrosuccinimide, N-Nitrosaccharin	RT with photocatalyst or metal-free conditions	Bench-stable reagents, mild conditions, good functional group tolerance.[12]	May require screening of catalysts/conditions, potentially higher cost.

Validated Experimental Protocol: Mixed Acid Nitration

This protocol provides a general, self-validating method for the nitration of a generic triazolopyridine. Warning: This reaction is hazardous. Perform all steps in a certified chemical fume hood with appropriate PPE.

1. Reagent Preparation & Setup:

• Prepare a "mixed acid" solution by slowly adding concentrated nitric acid (1.0 mL, ~24 mmol) to chilled (0 °C) concentrated sulfuric acid (1.0 mL, ~18 mmol) in a clean, dry flask with stirring. Allow the mixture to cool back to 0 °C.

• In a separate, larger three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve the triazolopyridine starting material (e.g., 10 mmol) in concentrated sulfuric acid (5.0 mL).

• Cool the solution of the starting material to 0 °C using an ice/salt bath.

2. Reaction Execution & Monitoring:

• Using a dropping funnel, add the prepared mixed acid to the solution of the starting material dropwise over 30-60 minutes.

• Self-Validation Checkpoint 1: Carefully monitor the internal temperature. It should not be allowed to rise above 5-10 °C during the addition. Adjust the addition rate to maintain this temperature.

• After the addition is complete, let the reaction stir at 0 °C for 1 hour.

• Self-Validation Checkpoint 2: Monitor the reaction progress by TLC or LC-MS. Take a micro-aliquot from the reaction, carefully quench it in a vial with ice and a small amount of saturated NaHCO₃ solution, and extract with ethyl acetate to spot on a TLC plate. If there is no conversion, allow the reaction to warm slowly to room temperature and continue monitoring.

3. Workup & Purification:

• Once the reaction is complete (or has reached optimal conversion), carefully pour the reaction mixture onto a large beaker filled with crushed ice (~100 g) with vigorous stirring.

• A precipitate of the crude product may form. If so, collect it by vacuum filtration, washing thoroughly with cold water until the filtrate is neutral (check with pH paper).

• If the product is soluble, neutralize the acidic solution by slowly adding a base (e.g., solid NaHCO₃ or aqueous NaOH) while cooling in an ice bath.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane, 3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product using flash column chromatography on silica gel, using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient).

4. Characterization:

• Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory. New Journal of Chemistry (RSC Publishing).
• Unveiling the Electrophilic Aromatic Substitution Reactions of Pyridine Derivatives with Nitronium Ion through Molecular Electron Density Theory | Request PDF. ResearchGate.
• Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density. RSC Publishing - The Royal Society of Chemistry.
• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry.
• N-Nitroheterocycles: Bench-Stable Organic Reagents for Catalytic Ipso-Nitration of Aryl- and Heteroarylboronic Acids. ACS Publications.
• Propose a mechanism for nitration of pyridine at the 4-position, and show why this orientation is not observed. Pearson.
• meta-Nitration of Pyridines and Quinolines through Oxazino Azines. ACS Publications.
• Why is nitration done at comparatively low temperatures?. Quora.
• Investigation of Arenes and Heteroarenes Nitration supported by High-Throughput Experimentation and Machine Learning. ChemRxiv.
• Mild and efficient synthesis and base-promoted rearrangement of novel isoxazolo[4,5- b ]pyridines. ResearchGate.
• Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. ResearchGate.
• Aromatic nitration using nitroguanidine and EGDN. ScienceDirect.
• Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. NIH.
• Nitrating mixture. Sciencemadness Wiki.
• Nitration. Wikipedia.
• Regioselectivity nitration of aromatics with N2O5 in PEG-based dicationic ionic liquid. ResearchGate.
• Thermal Risk Evaluation of the Fluorobenzotriazolone Nitration Process. MDPI.
• What is the nitrating agent in preparation of nitrobenzene from benzene?. Quora.

Sources

• 1. Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Unveiling the electrophilic aromatic substitution reactions of pyridine derivatives with nitronium ion through molecular electron density theory - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Nitrating mixture - Sciencemadness Wiki [sciencemadness.org]
• 4. Nitration - Wikipedia [en.wikipedia.org]
• 5. quora.com [quora.com]
• 6. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. quora.com [quora.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. energetics.chm.uri.edu [energetics.chm.uri.edu]
• 14. pubs.acs.org [pubs.acs.org]

"stability issues of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in different solvents"

Technical Support Center: Stability of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

An Introductory Note from the Application Science Team:

Welcome to the technical support guide for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. As a novel heterocyclic compound, comprehensive stability data in the public domain is limited. This guide has been constructed by our senior application scientists based on fundamental principles of organic chemistry, extensive experience with related nitroaromatic and triazolopyridine structures, and established pharmaceutical stability testing protocols.[1][2] Our goal is to provide you with a robust framework for anticipating, troubleshooting, and systematically evaluating the stability of this molecule in your own experimental settings.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the chemical nature of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine and why is it important?

6-Methyl-8-nitro-triazolo[4,3-a]pyridine belongs to the triazolopyridine class of fused nitrogen heterocycles.[3] This structural motif is of significant interest in medicinal chemistry and drug development, appearing in various pharmacologically active agents.[1][2] The key features of your molecule are:

• The Triazolo[4,3-a]pyridine Core: A bicyclic system that is generally aromatic and possesses unique electronic properties. The triazole ring is known for its high thermal and chemical stability.[4][5]

• An Electron-Withdrawing Nitro Group (-NO₂): Located at the 8-position, this group strongly deactivates the pyridine ring, making it electron-deficient. This is the most critical feature influencing the molecule's reactivity and potential instability.[6][7][8]

• An Electron-Donating Methyl Group (-CH₃): Located at the 6-position, this group has a comparatively mild electronic effect but can influence solubility and steric interactions.

Understanding these features is the first step to predicting its behavior.

Q2: Why is understanding solvent stability so critical for my experiments?

The choice of solvent is one of the most powerful variables affecting the stability of a compound.[9][10][11] For 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, solvent interactions can:

• Dictate Degradation Pathways: Solvents can act as reagents, participating directly in degradation reactions (e.g., hydrolysis in water).[9]

• Influence Reaction Rates: Polar solvents can stabilize charged intermediates or transition states, accelerating certain degradation pathways.[9][10][12]

• Affect Solubility and Bioavailability: For drug development, ensuring the compound remains stable in formulation and physiological media is paramount.

• Impact Analytical Accuracy: Degradation in the analytical solvent (e.g., HPLC mobile phase) can lead to inaccurate quantification and the appearance of artifact peaks.

A thorough understanding of solvent stability ensures the integrity of your experimental data, from initial screening to formulation development.

Q3: What are the primary factors I should be concerned about that could degrade my compound?

Beyond solvent choice, the stability of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine will be primarily influenced by a combination of factors outlined in international pharmaceutical guidelines.[13][14]

• pH: The acidity or basicity of the solution can catalyze hydrolysis. The nitro group makes the molecule particularly susceptible to base-catalyzed degradation.

• Light (Photostability): Nitroaromatic compounds are frequently susceptible to photodegradation, which can lead to complex decomposition pathways and color changes in solution.[15][16][17]

• Oxidation: The presence of oxidizing agents, including dissolved oxygen, can potentially lead to degradation, although the electron-deficient ring is somewhat resistant to oxidation.[7]

• Temperature: Elevated temperatures accelerate the rate of all chemical reactions, including degradation. High thermal stability of the core triazole ring is expected, but the overall molecule's stability under heat must be confirmed experimentally.[18]

Part 2: Troubleshooting Guide - Common Issues & Solutions

Issue 1: I'm seeing rapid degradation of my compound in methanol or aqueous buffers. What's the likely cause and how can I fix it?

Answer: You are likely observing solvolysis (or hydrolysis if water is present). The strong electron-withdrawing effect of the 8-nitro group makes the pyridine ring highly electron-deficient and thus susceptible to nucleophilic attack by solvent molecules like water or methanol.

Plausible Mechanism: The solvent molecule (e.g., H₂O) can attack an electrophilic carbon atom on the pyridine ring, leading to a ring-opening cascade. This is a common degradation pathway for electron-deficient heterocyclic systems.

Recommended Actions:

• Switch to Aprotic Solvents: For stock solutions and routine experiments, prioritize the use of polar aprotic solvents which do not have acidic protons and cannot act as nucleophiles in the same manner.

• Control the pH: If aqueous solutions are necessary, conduct a pH-rate profile study. It is likely the compound will be most stable under slightly acidic to neutral conditions (pH 3-7). Avoid basic conditions (pH > 8).

• Lower the Temperature: Store all solutions, especially aqueous ones, at reduced temperatures (2-8°C or -20°C) to slow the rate of degradation.

Table 1: Recommended Solvent Classes for Stability

Solvent Class	Examples	Suitability for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine	Rationale
Polar Aprotic	Acetonitrile (ACN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High (Recommended)	Solubilizes the polar compound without participating in nucleophilic degradation.[12]
Polar Protic	Water, Methanol (MeOH), Ethanol (EtOH)	Low (Use with Caution)	Can act as nucleophiles, leading to solvolysis/hydrolysis.[19] Use only if essential and at controlled pH/temperature.

| Non-Polar | Hexanes, Toluene, Dichloromethane (DCM) | Very Low (Poor Solubility) | The compound is likely poorly soluble in these solvents, limiting their utility. |

Visualization 1: Hypothetical Hydrolytic Degradation Pathway This diagram illustrates a potential first step in the acid- or base-catalyzed hydrolysis of the triazolopyridine ring, initiated by nucleophilic attack from a water molecule.

Caption: A simplified diagram of potential solvent-mediated degradation.

Issue 2: My compound solutions are turning yellow or brown when left on the benchtop. Is this expected?

Answer: Yes, this is a strong indicator of photodegradation. Nitroaromatic compounds are well-known to be photosensitive.[15] Exposure to ambient light, especially wavelengths in the UV spectrum, can excite the nitro group and initiate free-radical chain reactions, leading to the formation of colored degradants.

Recommended Actions:

• Protect from Light at All Times: Use amber glass vials or wrap standard vials and flasks in aluminum foil.

• Minimize Exposure During Handling: Work in a fume hood with the sash lowered or under yellow/red laboratory lighting to minimize exposure to high-energy wavelengths.

• Use a Photostability Chamber: For formal stability studies, use a calibrated photostability chamber that delivers a defined dose of UV and visible light, as specified by ICH guideline Q1B.[20]

Issue 3: My HPLC results are inconsistent, with changing peak areas and new minor peaks appearing over time. How do I develop a reliable analytical method?

Answer: This problem highlights the need for a stability-indicating analytical method . Such a method must be able to separate the intact parent compound from all potential degradation products, ensuring that you are accurately quantifying only the stable molecule.

Key Principles for a Stability-Indicating HPLC Method:

• Forced Degradation: You must intentionally degrade the compound under various stress conditions (acid, base, oxidation, heat, light) to generate the degradation products.[13][21]

• Peak Purity Analysis: The analytical method (e.g., HPLC-DAD or LC-MS) must demonstrate that the parent peak is spectrally pure and free from co-eluting degradants under all conditions.

Table 2: Starting Conditions for HPLC Method Development

Parameter	Recommended Starting Point	Rationale & Optimization Notes
Column	C18, 2.1 x 100 mm, 2.7 µm	A standard reversed-phase column is a good starting point.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions to promote good peak shape for the basic nitrogen heterocycle.
Mobile Phase B	Acetonitrile (ACN)	A common, effective organic modifier.
Gradient	5% to 95% B over 15 minutes	A broad gradient to ensure elution of the parent and any potential degradants.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp	30 °C	Controlled temperature ensures reproducible retention times.
Detection	Diode Array Detector (DAD) at 254 nm & 330 nm (or λmax)	Monitor multiple wavelengths to detect chromatically different degradants. Use DAD for peak purity analysis.

| Injection Volume | 2 µL | Keep low to avoid column overload. |

Part 3: Experimental Protocols & Workflows

Protocol 1: General Workflow for a Preliminary Solvent Stability Study

This workflow provides a systematic approach to quickly assess the stability of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in a selection of relevant solvents.

Visualization 2: Experimental Workflow for Solvent Stability Screening

Caption: A step-by-step workflow for assessing compound stability in various solvents.

Protocol 2: Forced Degradation (Stress Testing) Protocol

This protocol is essential for identifying likely degradation products and developing a stability-indicating method, based on ICH guidelines.[13][22][23]

Objective: To generate ~5-20% degradation of the parent compound under various stress conditions.[23]

Procedure:

• Sample Preparation: Prepare a solution of the compound at ~0.5 mg/mL in a 50:50 mixture of Acetonitrile:Water.

• Acid Hydrolysis: Add an equal volume of 0.1 M HCl. Incubate at 60°C. Sample at 2, 8, and 24 hours. Neutralize with NaOH before HPLC analysis.

• Base Hydrolysis: Add an equal volume of 0.1 M NaOH. Incubate at room temperature. Sample at 30 min, 2 hours, and 8 hours. Neutralize with HCl before analysis.

• Oxidative Degradation: Add an equal volume of 3% H₂O₂. Incubate at room temperature, protected from light. Sample at 2, 8, and 24 hours.

• Thermal Degradation: Incubate the ACN:Water solution at 80°C (protected from light). Sample at 24, 48, and 72 hours.

• Photolytic Degradation: Expose the ACN:Water solution in a quartz cuvette to a photostability chamber delivering an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[20] A control sample should be wrapped in foil and kept alongside.

• Analysis: Analyze all stressed samples, along with an unstressed control, using the developed HPLC-DAD method. Check for peak purity of the parent compound and resolution between the parent and all degradant peaks.

Part 4: Data Interpretation

After conducting your stability studies, you will have a dataset of the parent compound's concentration over time under various conditions.

Table 3: Hypothetical Stability Data for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (Data is for illustrative purposes only)

Condition	Solvent	Time (hours)	% Parent Compound Remaining	Observations
Room Temp (Dark)	Acetonitrile	48	99.5%	Highly Stable
Room Temp (Dark)	DMSO	48	99.2%	Highly Stable
Room Temp (Dark)	Methanol	24	85.1%	Significant degradation, one major degradant peak
Room Temp (Dark)	Water (pH 7)	24	90.3%	Moderate degradation
Room Temp (Dark)	Water (pH 10)	8	45.7%	Very rapid degradation, multiple degradants
Room Temp (Light)	Acetonitrile	24	78.9%	Solution turned yellow, complex chromatogram

Interpretation: The hypothetical data above would suggest that the compound is:

• Stable in aprotic solvents (ACN, DMSO).

• Unstable in protic solvents, particularly methanol.

• Highly susceptible to base-catalyzed hydrolysis.

• Highly sensitive to light.

This information is critical for guiding decisions on solvent selection for formulation, choice of analytical diluents, and required storage conditions.

References

• Benchchem. (n.d.). An In-depth Technical Guide to the Biodegradation Pathways of Nitroaromatic Compounds in Soil and Water.
• Williams, R. E., & Rylott, E. L. (2012). Bacterial pathways for degradation of nitroaromatics. PubMed.
• Wikipedia. (n.d.). Solvent effects.
• Nishino, S. F., & Spain, J. C. (2004). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews - ASM Journals.
• Van der Goot, H., & Timmerman, H. (1994). Degradation of nitroaromatic compounds by microorganisms. PubMed.
• Spain, J. C. (2000). Biodegradation of Nitroaromatic Compounds and Explosives. CSWAB.org.
• ResearchGate. (n.d.). Solvent effects on the kinetics, mechanism, stability, structural, and reactivity in chemical reactions from theoretical viewpoint.
• Slideshare. (n.d.). Solvent Effects on Chemical Reaction.
• Mahmoud, A. R. (2025). Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. ResearchGate.
• Chemistry LibreTexts. (2022). 4.7: Solvent Effects.
• Wang, W., et al. (2017). Degradation of nitro-based pharmaceuticals by UV photolysis: Kinetics and simultaneous reduction on halonitromethanes formation potential. PubMed.
• Drozd, M., et al. (2020). The Structural and Optical Properties of 1,2,4-Triazolo[4,3-a]pyridine-3-amine. PMC.

• Fallacara, A. L., et al. (2020). The[6][7][8]Triazolo[4,3‐a]pyridine as a New Player in the Field of IDO1 Catalytic Holo‐Inhibitors. NIH. Retrieved from

• Li, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC - NIH.
• Mohite, P., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry.
• Frontiers. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
• E.A., B. (n.d.). A Review on Synthetic Approaches and Activities of 1, 2, 4-Triazoles.
• National Academic Digital Library of Ethiopia. (n.d.). The Chemistry of the Triazolopyridines: an Update.
• Luminata. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
• Al-Ghorbani, M., et al. (2022). One-Pot Synthesis of Some New s-Triazole Derivatives and Their Potential Application for Water Decontamination. PMC - NIH.
• MedCrave online. (2016). Forced Degradation Studies.
• ResearchGate. (2025). Synthesis and structure of new 1,2,4-triazoles derived from p-hydroxybenzoic acid hydrazide.
• ResearchGate. (2025). New pyridine and triazolopyridine derivatives: Synthesis, antimicrobial and antioxidant evaluation.
• IJCRT. (n.d.). A Brief Study on Forced Degradation Studies with Regulatory Guidance.
• MDPI. (2022). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials.
• National Library of Medicine. (2021). 1,2,4-Triazolo[1,5-a]pyrimidines in Drug Design.
• BioProcess International. (2010). Forced Degradation Studies: Regulatory Considerations and Implementation.
• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability.
• MDPI. (2021). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties.
• ResearchGate. (2025). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review.
• ResearchGate. (2025). Photostability testing of pharmaceutical products.
• ResearchGate. (2025). The Chemistry of the Triazolopyridines: An Update.
• Chem-Impex. (n.d.). 1H-1,2,3-Triazolo[4,5-b]pyridine.
• Wikipedia. (n.d.). Triazolopyridine.
• National Library of Medicine. (2020). Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography.
• Pharmaceutical Technology. (2005). Implications of Photostability on the Manufacturing, Packaging, Storage, and Testing.
• ResearchGate. (2025). Phosphorimetric determination of nitrogenous heterocycles in pharmaceuticals.
• ACS Publications. (2015). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals.
• ResearchGate. (n.d.). Photostability Issues in Pharmaceutical Dosage Forms and Photostabilization.
• European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products.

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Technical Support Center: Regioselectivity in Triazolopyridine Synthesis

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the critical challenge of avoiding regioisomer formation during the synthesis of triazolopyridines. As a scaffold present in numerous pharmacologically active compounds like Filgotinib and Trazodone, precise control over the isomeric structure is paramount for achieving desired biological activity and ensuring regulatory compliance.[1][2][3] This document is designed to provide you with the mechanistic insights and practical protocols required to master regioselectivity in your synthetic workflows.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the formation of triazolopyridine regioisomers.

Question 1: What are the common regioisomers in[4][5][6]triazolopyridine synthesis, and why is controlling their formation critical?

Answer: In the synthesis of[4][5]triazolopyridines, two primary regioisomers are commonly encountered: the [4][5]triazolo[1,5-a]pyridine and the [4][5]triazolo[4,3-a]pyridine .[6][7] These isomers differ in the fusion of the triazole ring to the pyridine ring, specifically in the position of the bridgehead nitrogen atom.

• [4][5]triazolo[1,5-a]pyridine: Characterized by a nitrogen atom at position 4. This isomer is generally more thermodynamically stable.

• [4][5]triazolo[4,3-a]pyridine: Characterized by a nitrogen atom at position 1. This isomer is often the kinetic product in certain reaction pathways.

Controlling which isomer is formed is critical because they possess distinct physicochemical properties and biological activities. For instance, the Janus kinase (JAK1) inhibitor Filgotinib is a[4][5]triazolo[1,5-a]pyridine derivative.[3] Synthesizing the incorrect isomer would lead to a loss of therapeutic efficacy and introduce an impurity that would be difficult to separate.

Question 2: What are the key synthetic factors that determine the regiochemical outcome?

Answer: The single most important factor dictating the final regioisomeric product is the choice of the pyridine-based starting material . The two main precursors, 2-aminopyridine and 2-hydrazinopyridine, lead to different isomers due to fundamentally different reaction mechanisms.

• Starting from 2-Aminopyridine: This route typically yields the [4][5]triazolo[1,5-a]pyridine isomer. The mechanism involves the initial formation of an N-(pyridin-2-yl)amidine intermediate, which then undergoes an oxidative intramolecular cyclization where an exocyclic nitrogen attacks the pyridine ring nitrogen, followed by N-N bond formation.[8]

• Starting from 2-Hydrazinopyridine: This classical route predominantly produces the [4][5]triazolo[4,3-a]pyridine isomer. The mechanism involves the acylation of the terminal nitrogen of the hydrazine moiety, followed by a dehydrative cyclization where the pyridine ring nitrogen acts as a nucleophile.[1][9]

Under certain conditions (e.g., heat, acid, or base), the initially formed[4][5]triazolo[4,3-a]pyridine can rearrange to the more stable[4][5]triazolo[1,5-a]pyridine via the Dimroth rearrangement . This potential for isomerization is a crucial consideration when targeting the [4,3-a] scaffold.

Troubleshooting Guide: Common Issues & Solutions

This section provides actionable solutions to specific experimental challenges related to regioisomer formation.

Problem 1: My reaction is producing an inseparable mixture of [1,5-a] and [4,3-a] isomers. How can I selectively synthesize the[4][5][6]triazolo[1,5-a]pyridine?

Answer: Obtaining a mixture indicates that your reaction conditions may be allowing for competing cyclization pathways or promoting the Dimroth rearrangement. To achieve high selectivity for the[4][5]triazolo[1,5-a] isomer, a change in synthetic strategy is strongly recommended over attempting to optimize a non-selective reaction.

Primary Recommendation: Employ a Synthesis from 2-Aminopyridine.

This is the most reliable strategy for accessing the [1,5-a] core. The key is to form an N-(pyridin-2-yl)amidine intermediate and then induce an oxidative N-N bond formation.

Recommended Protocol: A highly efficient method is the iodine-mediated oxidative cyclization of N-(pyridin-2-yl)amidines.[8] This approach avoids harsh conditions and often provides excellent yields and regioselectivity.

Experimental Protocol: Iodine-Mediated Synthesis of[4][5]triazolo[1,5-a]pyridines [8]

• Amidine Formation: In a round-bottom flask, dissolve the substituted 2-aminopyridine (1.0 equiv.) and the desired nitrile (1.2 equiv.) in an appropriate solvent (e.g., dry toluene). Add a strong base such as NaHMDS (2.5 equiv.) and stir the reaction at 80-100 °C until the 2-aminopyridine is consumed (monitor by TLC/LC-MS).

• Work-up (Amidine): After cooling to room temperature, quench the reaction carefully with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude N-(pyridin-2-yl)amidine. This intermediate can often be used in the next step without further purification.

• Oxidative Cyclization: Dissolve the crude amidine (1.0 equiv.) in a solvent like DMSO. Add K₂CO₃ (2.0 equiv.) followed by I₂ (1.5 equiv.).

• Reaction: Stir the mixture at a moderately elevated temperature (e.g., 80 °C) for 2-4 hours, or until the reaction is complete by TLC/LC-MS.

• Final Work-up: Cool the reaction mixture, dilute with water, and quench with a saturated aqueous solution of Na₂S₂O₃ to remove excess iodine. Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Problem 2: I need to synthesize the thermodynamically less stable[4][5][6]triazolo[4,3-a] isomer. My attempts lead to the rearranged [1,5-a] product.

Answer: Formation of the undesired [1,5-a] isomer when targeting the [4,3-a] scaffold is a classic sign of the Dimroth rearrangement. This typically occurs under harsh dehydrating conditions (e.g., high temperatures with POCl₃) or during prolonged reaction times. The key is to use milder cyclization conditions.

Primary Recommendation: Utilize a Modified Mitsunobu Reaction.

The traditional use of reagents like POCl₃ often requires high heat, which facilitates the unwanted rearrangement. A modified Mitsunobu reaction allows for the dehydrative cyclization of an acylated 2-hydrazinopyridine under significantly milder conditions, preserving the kinetic [4,3-a] regioisomer.[9]

Experimental Protocol: Modified Mitsunobu Cyclization for[4][5]triazolo[4,3-a]pyridines [9]

• Precursor Synthesis: Prepare the N'-acyl-N-(pyridin-2-yl)hydrazide by reacting 2-hydrazinopyridine with an appropriate acylating agent (e.g., acid chloride or anhydride) under standard conditions.

• Mitsunobu Reaction Setup: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve the N'-acyl-N-(pyridin-2-yl)hydrazide (1.0 equiv.) and triphenylphosphine (PPh₃) (1.5 equiv.) in a dry aprotic solvent such as THF.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.5 equiv.) dropwise over 15-20 minutes. A color change is typically observed.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours, monitoring progress by TLC or LC-MS.

• Work-up and Purification: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure. The crude product will contain triphenylphosphine oxide and other byproducts. Purify directly by silica gel column chromatography to isolate the desired[4][5]triazolo[4,3-a]pyridine.

Problem 3: My reaction still produced a mixture of regioisomers. How can I effectively separate them?

Answer: While optimizing the reaction for regioselectivity is always the preferred approach, sometimes the formation of a mixture is unavoidable. Separating these isomers relies on exploiting their subtle differences in physical properties.

Purification Strategy:

• Column Chromatography: This is the most common method. The two isomers often have different polarities due to variations in their dipole moments.

  • Solvent Screening: Systematically screen solvent systems using TLC. Start with a non-polar/polar mixture (e.g., Hexanes/Ethyl Acetate) and gradually increase the polarity. If separation is poor, try a different system (e.g., Dichloromethane/Methanol). Adding a small amount of a modifier like triethylamine (for basic compounds) can sometimes improve peak shape and resolution.

• Recrystallization: If one isomer is produced in significant excess and is a crystalline solid, recrystallization can be a highly effective method for purification.[10] Experiment with a range of solvents to find one in which the desired isomer is soluble at high temperatures but sparingly soluble at room temperature, while the impurity remains in the mother liquor.

• Preparative HPLC: For high-value materials or when isomers are particularly difficult to separate by conventional chromatography, preparative reverse-phase HPLC is a powerful, albeit more costly, option.

Data Summary & Workflows

To aid in your experimental design, the following table summarizes the primary synthetic routes and their expected regiochemical outcomes.

Desired Isomer	Starting Material	Key Intermediate	Typical Reagents/Conditions	Expected Outcome	Reference(s)
[4][5]triazolo[1,5-a]pyridine	2-Aminopyridine	N-(pyridin-2-yl)amidine	1. Base + Nitrile2. Oxidant (I₂, PIFA, CuBr/Air)	High selectivity for the [1,5-a] isomer.	[8][11]
[4][5]triazolo[4,3-a]pyridine	2-Hydrazinopyridine	N'-acyl-N-(pyridin-2-yl)hydrazide	Dehydrating Agent (POCl₃, PPA, Mitsunobu)	High selectivity for the [4,3-a] isomer under mild conditions.	[1][9]

Synthetic Decision Workflow

The following diagram outlines a decision-making process to select the appropriate synthetic strategy.

Caption: Decision workflow for regioselective triazolopyridine synthesis.

Mechanistic Overview: Pathways to Regioisomers

The diagram below illustrates the divergent cyclization pathways leading to the two main isomers.

Sources

• 1. Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review - Arabian Journal of Chemistry [arabjchem.org]
• 2. Triazolopyridine - Wikipedia [en.wikipedia.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Ni-catalyzed alkenylation of triazolopyridines: synthesis of 2,6-disubstituted pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. CN102180875A - Preparation method of triazolopyridine derivative - Google Patents [patents.google.com]
• 11. Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Polar Nitroaromatic Compounds

Welcome to the Technical Support Center for the purification of polar nitroaromatic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in isolating and purifying these often-recalcitrant molecules. The unique electronic properties conferred by the nitro group, combined with various polar functionalities, can lead to a host of purification issues. This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate these complexities with confidence.

Section 1: Troubleshooting Common Purification Challenges

This section addresses specific problems you might encounter during your purification workflows, offering explanations for the underlying causes and providing actionable solutions.

Chromatography Conundrums

Cause: This is a classic problem arising from the "like dissolves like" principle. Highly polar analytes have a much stronger affinity for the polar mobile phase (e.g., water/acetonitrile or water/methanol) than for the nonpolar C18 stationary phase.[1][2] This results in minimal interaction and, consequently, poor retention.

Solutions:

• Increase Mobile Phase Polarity: If you are not already at 100% aqueous mobile phase, you can try to increase the aqueous component. However, many traditional C18 columns are not stable in highly aqueous conditions and can undergo "phase collapse."[3]

• Employ a Polar-Embedded or Polar-Endcapped Reversed-Phase Column: These columns have stationary phases that incorporate polar groups, which helps to maintain a hydrated layer on the silica surface, preventing phase collapse and providing alternative selectivity for polar compounds.[3]

• Switch to Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for highly polar compounds.[4][5] It utilizes a polar stationary phase (like silica, diol, or amide) and a mobile phase with a high concentration of a less polar organic solvent (typically acetonitrile) and a small amount of a more polar solvent (water).[6][7] In HILIC, the polar analyte partitions into the water-rich layer on the surface of the stationary phase, leading to retention.[5]

• Consider Supercritical Fluid Chromatography (SFC): SFC uses supercritical carbon dioxide as the main mobile phase, often with a polar co-solvent like methanol.[8][9] It can be a powerful technique for the purification of polar compounds and is often orthogonal to reversed-phase HPLC.[8]

Cause: Peak tailing for polar, and particularly basic, nitroaromatic compounds on silica-based columns is often caused by secondary interactions with acidic silanol groups on the silica surface.[2] These interactions are stronger than the desired hydrophobic interactions, leading to a slow release of the analyte from the stationary phase and resulting in asymmetric peaks.

Solutions:

• Mobile Phase pH Adjustment: For basic nitroaromatic compounds, increasing the mobile phase pH to suppress the ionization of the silanol groups can reduce tailing. However, be mindful of the pH limitations of your column (typically pH 2-8 for silica-based columns).[10] For acidic nitroaromatic compounds, lowering the mobile phase pH will suppress their ionization and can improve peak shape.[11]

• Use a High-Purity, Endcapped Column: Modern, high-purity silica columns with thorough endcapping have fewer accessible silanol groups, which significantly reduces peak tailing for basic compounds.[2]

• Add a Competing Base to the Mobile Phase: For basic analytes, adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can saturate the active silanol sites and improve peak shape. However, TEA can be difficult to remove from the final product.

• Employ a Column with a Different Stationary Phase: Phenyl- or cyano-based stationary phases can offer different selectivity and may exhibit reduced secondary interactions with your specific compound.[3]

Crystallization Complications

Cause: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the compound, or when the solution is supersaturated to a very high degree.[12][13]

Solutions:

• Lower the Crystallization Temperature: If possible, use a solvent with a lower boiling point.[12]

• Slow Down the Cooling Process: Allow the solution to cool to room temperature slowly on the benchtop before placing it in an ice bath. Insulating the flask can also help.[14]

• Use a Mixed Solvent System: Dissolve your compound in a "good" solvent (in which it is very soluble) and then slowly add a "poor" solvent (in which it is less soluble) until the solution becomes slightly cloudy. Then, add a few drops of the "good" solvent to redissolve the oil and allow the solution to cool slowly. Common solvent pairs for polar compounds include ethanol-water and acetone-water.[12][15]

• Scratching and Seeding: Gently scratching the inside of the flask with a glass rod at the surface of the solution can create nucleation sites for crystal growth.[16] If you have a pure crystal of your compound, adding a tiny "seed" crystal can initiate crystallization.[14]

Cause: The solution is likely not supersaturated, meaning the compound is still too soluble in the solvent at the lower temperature.[16]

Solutions:

• Reduce the Volume of Solvent: Carefully evaporate some of the solvent to increase the concentration of your compound.[14]

• Induce Crystallization: Try the scratching or seeding techniques described above.[14][16]

• Cool to a Lower Temperature: If you have been cooling the solution in an ice bath, try a dry ice/acetone bath for a lower temperature.

• Add an "Anti-Solvent": Slowly add a solvent in which your compound is insoluble to the solution. This will decrease the overall solubility and promote crystallization.[14]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a purification method for a novel polar nitroaromatic compound?

A1: A good starting point is to use Thin Layer Chromatography (TLC) to screen a variety of solvent systems for both normal-phase and reversed-phase conditions. For normal-phase, try solvent mixtures like hexane/ethyl acetate and dichloromethane/methanol. For reversed-phase, C18 TLC plates with methanol/water or acetonitrile/water mixtures are useful. This will give you a preliminary idea of the compound's behavior and help you choose a suitable chromatographic technique and starting mobile phase composition.

Q2: My polar nitroaromatic compound is unstable on silica gel. What are my alternatives for column chromatography?

A2: If your compound degrades on silica, you have several options. You can try using a less acidic stationary phase like alumina (basic or neutral).[10] Alternatively, you can deactivate the silica gel by flushing the column with a solvent mixture containing a small amount of a base like triethylamine before loading your sample.[10] Reversed-phase chromatography on a C18 or similar column is another excellent option, as the stationary phase is much less reactive than silica.

Q3: How can I effectively remove highly polar impurities from my polar nitroaromatic compound?

A3: This can be challenging as the impurities have similar properties to your compound of interest.

• Crystallization: If your compound has good crystallinity, recrystallization can be a very effective method for removing impurities, as they will ideally remain in the mother liquor.[17]

• Liquid-Liquid Extraction (LLE): You may be able to exploit subtle differences in pKa by performing an acid-base extraction. By adjusting the pH of the aqueous phase, you might be able to selectively move your compound or the impurities into the organic or aqueous phase.[18]

• Solid-Phase Extraction (SPE): SPE can be used as a cleanup step. You might be able to find a sorbent and elution solvent that retains the impurities while allowing your compound to pass through, or vice-versa.[19][20]

Q4: Are there any specific safety precautions I should take when working with polar nitroaromatic compounds?

A4: Yes. Many nitroaromatic compounds are known to be toxic and potentially explosive, especially polynitrated compounds. Always handle these compounds with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood. Be aware of the potential for thermal and shock sensitivity, and avoid grinding or subjecting the compounds to excessive heat or friction. Consult the Safety Data Sheet (SDS) for each specific compound before handling.

Section 3: Experimental Protocols

Protocol: HILIC Method Development for Preparative Purification

This protocol outlines a general approach for developing a preparative HILIC method for a polar nitroaromatic compound.

• Analytical Method Development:

  • Column Selection: Start with a bare silica or an amide-based HILIC column (e.g., 100 x 4.6 mm, 5 µm).

  • Mobile Phase Preparation:

    • Mobile Phase A: 95:5 (v/v) acetonitrile:water with 10 mM ammonium formate.

    • Mobile Phase B: 50:50 (v/v) acetonitrile:water with 10 mM ammonium formate.

  • Gradient Elution: Run a scouting gradient from 5% to 50% Mobile Phase B over 10-15 minutes.

  • Optimization: Adjust the gradient slope, buffer concentration, and pH to optimize selectivity and peak shape.[7]

• Scale-Up to Preparative Chromatography:

  • Once an optimized analytical method is achieved, scale up to a preparative column of the same stationary phase.

  • Adjust the flow rate and injection volume according to the column dimensions.

  • The gradient profile should be geometrically scaled to the preparative conditions.[21]

• Fraction Collection and Analysis:

  • Collect fractions corresponding to the peak of interest.

  • Analyze the purity of the collected fractions by analytical HPLC.

  • Pool the pure fractions and remove the solvent under reduced pressure.

Protocol: Troubleshooting "Oiling Out" in Crystallization

This protocol provides a step-by-step guide to address the common issue of a compound oiling out during crystallization.

• Initial Observation: You observe the formation of an oil instead of solid crystals upon cooling.

• Re-dissolution: Gently heat the flask to redissolve the oil completely.[12]

• Dilution: Add a small amount of the "good" solvent (the solvent in which your compound is more soluble) to the hot solution. This will slightly decrease the supersaturation.[12]

• Slow Cooling: Allow the flask to cool very slowly to room temperature. You can insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature.[14]

• Induce Crystallization (if necessary): If no crystals form after slow cooling, try scratching the inside of the flask with a glass rod or adding a seed crystal.[16]

• Final Cooling: Once crystals have started to form, you can then place the flask in an ice bath to maximize the yield.

Section 4: Visualizations

Workflow for Purification Method Selection

Caption: A decision-making workflow for selecting an appropriate purification method.

Troubleshooting Reversed-Phase HPLC for Polar Analytes

Caption: A troubleshooting guide for common issues in reversed-phase HPLC.

References

• Farajzadeh, M. A., & Mogaddam, M. R. A. (2009). Optimization of dispersive liquid-liquid microextraction combined with gas chromatography for the analysis of nitroaromatic compounds in water.

• Nichols, L. (2022). 4. Crystallization. Chemistry LibreTexts. Retrieved from [Link]

• Nichols, L. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Jenkins, T. F., Thorne, P. G., Myers, K. F., McCormick, E. F., & Parker, D. E. (1996). Evaluation of Clean Solid Phases for Extraction of Nitroaromatics and Nitramines from Water.

• Biotage. (2023). What can I use to purify polar reaction mixtures? Retrieved from [Link]

• University of Strasbourg. (n.d.). Guide for crystallization. Retrieved from [Link]

• ResearchGate. (2025). Optimization of Dispersive Liquid–liquid Microextraction Combined with Gas Chromatography for the Analysis of Nitroaromatic Compounds in Water | Request PDF. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Agilent. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

• LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

• Defense Technical Information Center. (1992).

• San Diego State University. (n.d.). Recrystallization. Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures : r/Chempros. Retrieved from [Link]

• Waters Corporation. (n.d.). Solid-Phase Extraction (SPE) Method Development. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

• Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Retrieved from [Link]

• LCGC International. (2021). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. Retrieved from [Link]

• Gedeon, A., & Toth, K. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega, 2(11), 7793–7799.

• YMC CO., LTD. (n.d.). Strategy of method development for isolation/purification. Retrieved from [Link]

• TMP Universal Journal of Advances in Pharmaceutical Sciences. (2025). Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe.

• Kromasil. (n.d.). Basic methodology for method development in preparative HPLC. Retrieved from [Link]

• ResearchGate. (2016). Solid Phase Extraction (SPE): An introduction to basic theory, method development, and applications. Retrieved from [Link]

• Longdom Publishing. (n.d.). Development of Supercritical Fluid Chromatography Techniques. Retrieved from [Link]

• Sousa, M. E., & Pais, A. A. C. C. (2020). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. Molecules, 25(8), 1893.

• LCGC International. (2014). Understanding and Improving Solid-Phase Extraction. Retrieved from [Link]

• Labcompare.com. (2022). LABTips: Preparative HPLC for Purification Workflows. Retrieved from [Link]

• Snyder, L. R., Dolan, J. W., & Carr, P. W. (2013). Optimizing selectivity during reversed-phase high performance liquid chromatography method development: prioritizing experimental conditions.
• Sousa, M. E., & Pais, A. A. C. C. (2020). Chiral Separations in Preparative Scale: A Medicinal Chemistry Point of View. Molecules, 25(8), 1893.
• Fortis Technologies. (n.d.).

• Teledyne Labs. (n.d.). HILIC Purification Strategies for Flash Chromatography. Retrieved from [Link]

• LCGC International. (2024). Supercritical Fluid Chromatography: A Workhorse in Drug Discovery. Retrieved from [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Retrieved from [Link]

• HALO Columns. (n.d.).
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• Waters Corporation. (n.d.).
• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION 1.1.
• Novartis. (2021). Achiral Supercritical Fluid Chromatography (SFC)

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Technical Support Center: Enhancing the Solubility of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine for Biological Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address challenges related to the solubility of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine and similar nitroaromatic heterocyclic compounds in biological assays. Due to the limited publicly available data on this specific molecule, the principles and protocols outlined below are based on established methods for poorly soluble small molecules and are designed to provide a robust framework for your experimental success.[1][2]

Part 1: Frequently Asked Questions (FAQs)

Q1: I've just received my vial of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, and it appears to be empty. Is this normal?

A: This is a common observation, especially for small quantities of lyophilized compounds. The compound may be present as a thin film or a small amount of powder on the walls or bottom of the vial.[3] To ensure you recover the entire sample, we recommend dissolving it directly in the vial using an appropriate solvent, as outlined in the protocols below.

Q2: What is the best initial solvent to use for creating a stock solution of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine?

A: For many poorly water-soluble compounds, Dimethyl Sulfoxide (DMSO) is the solvent of choice due to its ability to dissolve a wide range of polar and nonpolar molecules.[4] It is recommended to prepare a high-concentration stock solution (e.g., 10-100 mM) in 100% DMSO.[5] Ensure the compound is fully dissolved by vortexing and, if necessary, brief sonication.[4]

Q3: My compound dissolved in DMSO, but precipitated when I added it to my aqueous cell culture medium. What's happening and how can I fix it?

A: This phenomenon is known as "crashing out" or "solvent shock" and is common for hydrophobic compounds.[6] It occurs when the concentrated DMSO stock is rapidly diluted in an aqueous environment, causing the compound's concentration to exceed its solubility limit in the new solvent mixture.[7] To prevent this, you can:

• Perform serial dilutions: Instead of adding the DMSO stock directly to your final volume of media, create intermediate dilutions in your culture media.[5]

• Add the compound dropwise: Slowly add the stock solution to the pre-warmed (37°C) media while gently vortexing.[5]

• Keep the final DMSO concentration low: Aim for a final DMSO concentration of less than 0.5% in your assay to minimize solvent-induced toxicity and precipitation.[4][8] Always include a vehicle control with the same final DMSO concentration in your experiments.[4]

Q4: I'm observing a precipitate in my cell culture plates after a few hours of incubation. What could be the cause?

A: Delayed precipitation can be due to several factors:

• Compound instability: The compound may be degrading over time into less soluble byproducts.[5]

• Interaction with media components: The compound might be interacting with salts, proteins, or other components in the media to form insoluble complexes.[5]

• Changes in pH: Cellular metabolism can alter the pH of the culture medium, which can affect the solubility of pH-sensitive compounds.[5]

• Evaporation: Evaporation from culture plates during long-term incubation can increase the compound's concentration, leading to precipitation.[5][9]

Q5: Are there alternatives to DMSO if my cells are particularly sensitive to it?

A: Yes, other organic solvents like ethanol or co-solvent systems can be explored.[10] However, it is crucial to determine the solubility of your compound in these alternative solvents and to assess their toxicity in your specific cell line. Additionally, formulation strategies such as the use of cyclodextrins can enhance aqueous solubility without the need for high concentrations of organic solvents.[][12][13]

Part 2: Troubleshooting Guides & In-Depth Protocols

Issue 1: Initial Dissolution Failure in DMSO

If 6-Methyl-8-nitro-triazolo[4,3-a]pyridine does not readily dissolve in DMSO at your desired concentration, follow this troubleshooting workflow:

Workflow for Enhancing Dissolution in Stock Solution

Caption: Workflow for dissolving challenging compounds in DMSO.

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Calculate the required mass: For a 10 mM stock solution in 1 mL of DMSO, you will need 1.7815 mg of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (Molecular Weight: 178.15 g/mol ).

• Add DMSO: Carefully add 1 mL of sterile DMSO to the vial containing the compound.

• Vortex: Vortex the vial for 2-5 minutes to facilitate dissolution.[4]

• Sonicate (if necessary): If the compound is not fully dissolved, place the vial in a water bath sonicator for 5-10 minutes.[4]

• Gentle Warming (if necessary): As a final step, you can warm the solution in a 37°C water bath for 10-15 minutes. Be cautious, as heat can degrade some compounds.[4]

• Aliquot and Store: Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[4]

Issue 2: Precipitation in Aqueous Media

If you are experiencing precipitation upon dilution of your DMSO stock into your biological assay medium, consider the following strategies.

Strategy Comparison Table

Strategy	Mechanism of Action	Advantages	Disadvantages
Co-solvency	Using a water-miscible organic solvent to reduce the polarity of the aqueous medium, thereby increasing the solubility of a non-polar compound.[14][15]	Simple to implement; can be effective for a wide range of compounds.	Potential for solvent toxicity to cells; may alter protein conformation or enzyme activity.[10]
pH Adjustment	For ionizable compounds, adjusting the pH of the medium can increase the proportion of the more soluble ionized form.	Can significantly increase solubility for compounds with an appropriate pKa.	May affect cell viability or assay performance; not effective for non-ionizable compounds.[5]
Cyclodextrin Complexation	Encapsulating the hydrophobic compound within the lipophilic cavity of a cyclodextrin molecule, forming a water-soluble inclusion complex.[][12]	High solubilizing capacity; low toxicity; can protect the compound from degradation.[13][16]	May not be effective for all compounds; can be a more complex formulation to prepare.[17]

Protocol 2: Solubility Enhancement using a Co-solvent System

This protocol uses a mixture of DMSO and Polyethylene Glycol 400 (PEG 400) as a co-solvent system.

• Prepare a Co-solvent Stock: Create a 1:1 (v/v) mixture of DMSO and PEG 400.

• Dissolve the Compound: Prepare a concentrated stock solution of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in this co-solvent mixture, following the steps in Protocol 1.

• Perform Serial Dilutions: Create serial dilutions of this stock solution in your pre-warmed (37°C) cell culture medium. It is crucial to add the stock solution to the medium and not the other way around.

• Final Concentration: Ensure the final concentration of the co-solvent mixture in your assay is as low as possible (ideally ≤ 0.5%) to minimize toxicity.

Protocol 3: Solubility Enhancement using Cyclodextrins

This protocol utilizes Hydroxypropyl-β-cyclodextrin (HP-β-CD) to form an inclusion complex.

• Prepare a Cyclodextrin Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your aqueous assay buffer or cell culture medium. Gentle warming and stirring may be required to fully dissolve the cyclodextrin.

• Add the Compound: Add the powdered 6-Methyl-8-nitro-triazolo[4,3-a]pyridine directly to the cyclodextrin solution.

• Complexation: Stir or shake the mixture at room temperature for 24-48 hours to allow for the formation of the inclusion complex.

• Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved compound.

• Determine Concentration: The concentration of the solubilized compound in the filtrate should be determined spectrophotometrically or by a suitable analytical method like HPLC.

Decision Tree for Choosing a Solubility Enhancement Strategy

Caption: Decision-making flowchart for solubility enhancement.

Part 3: References

• Garg, V., & Singh, H. (2018). Preclinical Formulations: Insight, Strategies, and Practical Considerations. Journal of Pharmaceutical Sciences, 107(11), 2767-2781. Retrieved from [Link]

• Global Pharmaceutical Sciences Review. (2020). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poor.... Retrieved from [Link]

• Popescu, C., & Cirnpea, M. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 16(7), 999. Retrieved from [Link]

• SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. Retrieved from [Link]

• National Institutes of Health. (n.d.). Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications. Retrieved from [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

• National Institutes of Health. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. Retrieved from [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

• ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Retrieved from [Link]

• ResearchGate. (2016). Has anyone had problems with media contamination or precipitants falling out of media?. Retrieved from [Link]

• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory. Retrieved from [Link]

• National Institutes of Health. (n.d.). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2020). A REVIEW ON: CO-SOLVENCY AND ANTI-SOLVENT TECHNIQUE. Retrieved from [Link]

• National Institutes of Health. (n.d.). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Retrieved from [Link]

• Quora. (2018). How to make a stock solution of a substance in DMSO. Retrieved from [Link]

• ResearchGate. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Retrieved from [Link]

• PubMed. (2011). Synthesis and biological evaluation of a new series of 1,2,4-triazolo[1,5-a]-1,3,5-triazines as human A(2A) adenosine receptor antagonists with improved water solubility. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. Retrieved from [Link]

• Taylor & Francis Online. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

• ChemSynthesis. (2025). 6-nitro[4][5][]triazolo[1,5-a]pyridine. Retrieved from [Link]

• Wikipedia. (2025). Triazolopyridine. Retrieved from [Link]

• OUCI. (n.d.). Triazolo-pyridine derivatives: Synthesis, characterization and biological evaluation. Retrieved from [Link]

• National Institutes of Health. (n.d.). Triazolopyridine. Retrieved from [Link]

• PubMed. (2021). Discovery of a Novel Triazolopyridine Derivative as a Tankyrase Inhibitor. Retrieved from [Link]

• IntechOpen. (2022). A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Retrieved from [Link]

• MDPI. (2022). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds. Retrieved from [Link]

• UCL Discovery. (n.d.). NITROGEN CONTAINING HETEROCYCLES AS POTENTIAL INHIBITORS OF SERINE PROTEINASE. Retrieved from [Link]

• ResearchGate. (n.d.). On the Basicity of Conjugated Nitrogen Heterocycles in Different Media. Retrieved from [Link]

• National Institutes of Health. (n.d.). Prescribed drugs containing nitrogen heterocycles: an overview. Retrieved from [Link]

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Technical Support Center: Overcoming Poor Cell Permeability of Triazolopyridine-Based Inhibitors

Welcome to the technical support center for researchers, scientists, and drug development professionals working with triazolopyridine-based inhibitors. This guide is designed to provide you with in-depth troubleshooting strategies and frequently asked questions to address the common challenge of poor cell permeability with this important class of molecules. Our goal is to equip you with the knowledge to diagnose permeability issues and implement effective solutions in your experiments.

The Challenge: Why Do Triazolopyridine-Based Inhibitors Often Exhibit Poor Cell Permeability?

Triazolopyridine scaffolds are prevalent in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents.[1][2][3] However, their inherent physicochemical properties can often lead to suboptimal cell permeability, hindering their efficacy in cell-based assays and in vivo models. The primary reasons for this challenge are multifaceted and often interconnected:

• High Polarity: The nitrogen atoms within the triazolopyridine core contribute to a higher polarity, which can impede passive diffusion across the lipophilic cell membrane.

• Hydrogen Bonding Capacity: The presence of hydrogen bond donors and acceptors on the scaffold and its substituents can lead to strong interactions with the aqueous environment, disfavoring partitioning into the lipid bilayer.[4][5]

• Molecular Size and Rigidity: While often within the "rule of five" guidelines, the planar and rigid nature of the triazolopyridine core can limit the conformational flexibility required for efficient membrane traversal.

• Efflux Transporter Recognition: These compounds can be recognized and actively pumped out of the cell by efflux transporters like P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), leading to low intracellular concentrations.[6][7][8]

This guide will walk you through a systematic approach to first diagnose the root cause of poor permeability and then explore strategies to overcome it.

Part 1: Troubleshooting Guide - Diagnosing the Permeability Problem

Before attempting to solve a permeability issue, it's crucial to accurately diagnose the underlying cause. Is it a problem of passive diffusion, active efflux, or a combination of both? The following Q&A format will guide you through this diagnostic process.

Q1: My triazolopyridine-based inhibitor shows potent activity in a biochemical (e.g., enzyme) assay but is significantly less active in a cell-based assay. How can I confirm if poor cell permeability is the culprit?

A1: This is a classic indicator of a permeability issue. To confirm this, a tiered experimental approach is recommended.

Step 1: Conduct a Concentration-Response Curve Analysis in Cells. Instead of a single high concentration, perform a full dose-response experiment in your cell-based assay. A very high IC50 or a shallow curve that doesn't reach 100% inhibition, despite high concentrations, strongly suggests that the compound is not reaching its intracellular target in sufficient amounts.

Step 2: Utilize Permeability Assays. Directly measure the permeability of your compound using in vitro models. The two most common and complementary assays are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.[9][10][11]

• PAMPA: This assay assesses passive diffusion across an artificial lipid membrane.[12] It's a rapid and cost-effective way to determine if your compound has favorable physicochemical properties for passive transport.[11]

• Caco-2 Permeability Assay: This assay uses a monolayer of human colon adenocarcinoma cells that differentiate to form a barrier with tight junctions and express key efflux transporters, mimicking the intestinal epithelium.[12][13] This "gold standard" assay can measure both passive diffusion and active transport (efflux).[12]

Interpreting the Results:

PAMPA Result	Caco-2 Result	Likely Cause of Poor Permeability
Low Permeability	Low Permeability	Poor passive diffusion due to unfavorable physicochemical properties (e.g., high polarity, low lipophilicity).
High Permeability	Low Permeability	Active efflux by transporters like P-gp or BCRP.[10]
Low Permeability	High Permeability	Possible active uptake (less common for this class of inhibitors).

Below is a workflow to guide your decision-making process for diagnosing permeability issues.

Caption: Diagnostic workflow for identifying the cause of poor cell permeability.

Q2: My Caco-2 assay results show a high efflux ratio. What does this mean and what are the next steps?

A2: An efflux ratio greater than 2 in a bidirectional Caco-2 assay (where permeability is measured from the apical to basolateral side and vice versa) is a strong indication of active efflux.[13] This means that your compound is likely a substrate for efflux transporters.

Next Steps:

• Identify the Specific Transporter: You can perform the Caco-2 assay again in the presence of known inhibitors of specific transporters. For example, verapamil is a classic P-gp inhibitor.[13] If the efflux ratio is significantly reduced in the presence of verapamil, it confirms that your compound is a P-gp substrate. Similar inhibitors exist for other transporters like BCRP.

• Medicinal Chemistry Intervention: With this knowledge, you can work with medicinal chemists to design new analogs that are less likely to be recognized by the identified efflux transporter. This could involve masking polar groups or altering the overall shape of the molecule.

Part 2: Strategies for Overcoming Poor Cell Permeability

Once you have a diagnosis, you can explore various strategies to improve the cell permeability of your triazolopyridine-based inhibitors. These can be broadly categorized into medicinal chemistry approaches and formulation strategies.

Medicinal Chemistry Approaches

Q3: How can I modify the chemical structure of my inhibitor to improve its passive permeability?

A3: Improving passive permeability often involves a delicate balance of increasing lipophilicity while maintaining solubility and target engagement. Here are some proven strategies:

• Lipophilicity Modulation:

  • Increase Lipophilicity: Systematically introduce lipophilic groups (e.g., methyl, ethyl, trifluoromethyl, halogens) at positions on the triazolopyridine scaffold that are not critical for target binding. Be mindful not to increase lipophilicity excessively, as this can lead to poor solubility and off-target effects.

  • Reduce Polarity: Replace polar functional groups with less polar isosteres. For example, a carboxylic acid could be replaced with a tetrazole.

• Hydrogen Bond Masking:

  • Intramolecular Hydrogen Bonding: Design analogs that can form intramolecular hydrogen bonds. This can "hide" polar functional groups, reducing their interaction with water and increasing their ability to partition into the cell membrane.[4][5][14][15]

  • N-Methylation: Methylation of secondary amines or amide nitrogens can disrupt hydrogen bonding and increase permeability.[16]

• Prodrug Strategies:

  • A prodrug is an inactive or less active derivative of a parent drug that is converted to the active form in the body.[17][18] This is a powerful strategy to transiently mask polar groups that are essential for activity but hinder permeability.[18][19][20]

  • Ester Prodrugs: If your inhibitor has a carboxylic acid or hydroxyl group, converting it to an ester can significantly increase lipophilicity and permeability. These esters are often readily cleaved by intracellular esterases to release the active drug.

  • Phosphate Prodrugs: For compounds with poor aqueous solubility, adding a phosphate group can dramatically increase solubility for formulation purposes. Intracellular phosphatases can then cleave the phosphate to release the active inhibitor.

The following diagram illustrates the decision-making process for selecting a medicinal chemistry strategy.

Caption: Decision tree for medicinal chemistry approaches to improve permeability.

Formulation Strategies

For compounds where chemical modification is not feasible or desirable, formulation strategies can be employed to improve bioavailability.[21][22]

Q4: My lead compound has promising activity but poor permeability that is difficult to address through medicinal chemistry. What formulation approaches can I consider?

A4: Several formulation strategies can enhance the absorption of poorly permeable compounds.[23]

• Lipid-Based Formulations:

  • Incorporating your inhibitor into lipid-based delivery systems like self-emulsifying drug delivery systems (SEDDS), liposomes, or solid lipid nanoparticles (SLNs) can improve its solubility and facilitate its transport across the intestinal epithelium.[22][24][25] These formulations can also help to bypass efflux transporters.[26]

• Nanoparticle-Based Delivery Systems:

  • Encapsulating your inhibitor in nanoparticles made from polymers (e.g., PLGA) or inorganic materials can protect it from degradation, improve its solubility, and enhance its uptake by cells.[26][27][28] Nanoparticles can be further functionalized with targeting ligands to direct the drug to specific cells or tissues.[24]

• Cyclodextrin Complexation:

  • Cyclodextrins are cyclic oligosaccharides with a hydrophobic core and a hydrophilic exterior.[29][30][31] They can form inclusion complexes with poorly soluble drugs, effectively increasing their aqueous solubility and bioavailability.[30][32][33] This can lead to a higher concentration of the drug at the cell surface, driving increased uptake.

The choice of formulation strategy will depend on the specific properties of your compound and the intended route of administration.

Part 3: Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of a compound.

Materials:

• PAMPA plate (e.g., 96-well format with a filter plate and an acceptor plate)

• Artificial membrane solution (e.g., lecithin in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound stock solution (e.g., 10 mM in DMSO)

• Control compounds (high and low permeability)

• Plate reader for UV-Vis absorbance or LC-MS/MS for quantification

Procedure:

• Prepare the Donor Plate: Add the test and control compounds to the donor wells at the desired final concentration (e.g., 100 µM) in PBS.

• Coat the Filter Plate: Add the artificial membrane solution to each well of the filter plate and allow the solvent to evaporate, leaving a lipid layer.

• Assemble the PAMPA Sandwich: Place the coated filter plate onto the donor plate.

• Add Acceptor Solution: Add PBS to the wells of the acceptor plate and place it on top of the filter plate.

• Incubate: Incubate the PAMPA sandwich at room temperature for a specified time (e.g., 4-18 hours).

• Quantify: After incubation, measure the concentration of the compound in both the donor and acceptor wells using a suitable analytical method.

• Calculate Permeability: Calculate the effective permeability coefficient (Pe) using the appropriate formula.

Protocol 2: Caco-2 Permeability Assay

Objective: To assess both passive and active transport of a compound across a cell monolayer.

Materials:

• Caco-2 cells

• Transwell inserts (e.g., 24-well format)

• Cell culture medium and supplements

• Hanks' Balanced Salt Solution (HBSS)

• Test compound stock solution

• Control compounds (high and low permeability, and a P-gp substrate like digoxin)

• Transepithelial electrical resistance (TEER) meter

• Lucifer yellow (for monolayer integrity check)

• LC-MS/MS for quantification

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells onto the Transwell inserts and culture for 21-25 days to allow for differentiation and monolayer formation.

• Monolayer Integrity Check: Measure the TEER of the monolayers. Values should be above a certain threshold (e.g., 250 Ω·cm²). Also, perform a Lucifer yellow leakage assay to confirm tight junction integrity.

• Permeability Assay (Apical to Basolateral - A to B): a. Wash the monolayers with pre-warmed HBSS. b. Add the test compound in HBSS to the apical (donor) side. c. Add fresh HBSS to the basolateral (acceptor) side. d. Incubate at 37°C with gentle shaking for a specified time (e.g., 2 hours). e. Take samples from both the apical and basolateral compartments for analysis.

• Permeability Assay (Basolateral to Apical - B to A): a. Follow the same procedure as above, but add the test compound to the basolateral (donor) side and sample from the apical (acceptor) side.

• Quantify: Analyze the concentration of the compound in the samples by LC-MS/MS.

• Calculate Apparent Permeability (Papp) and Efflux Ratio: a. Calculate the Papp value for both A to B and B to A directions. b. Calculate the efflux ratio (Papp B to A / Papp A to B).

Part 4: Frequently Asked Questions (FAQs)

Q5: Are there any in silico tools that can predict the permeability of my triazolopyridine-based inhibitors before I synthesize them?

A5: Yes, several in silico models and software packages can predict physicochemical properties like logP, topological polar surface area (TPSA), and the number of hydrogen bond donors and acceptors, which are all correlated with permeability.[18] Some programs can also predict whether a compound is likely to be a substrate for efflux transporters. While these tools are not a substitute for experimental data, they can be valuable in the design phase to prioritize compounds with a higher likelihood of good permeability.

Q6: Can poor solubility be mistaken for poor permeability?

A6: Absolutely. If a compound has very low aqueous solubility, it may not be sufficiently dissolved in the assay buffer to be available for absorption. This can lead to an underestimation of its true permeability. Therefore, it is essential to measure the solubility of your compounds in the relevant assay buffers. If solubility is an issue, formulation strategies like using cyclodextrins can help.[29][30][31]

Q7: My triazolopyridine inhibitor is a kinase inhibitor. Could its mechanism of action interfere with the permeability assays?

A7: It's possible, though generally less common at the concentrations used in permeability assays. Some kinases are involved in regulating tight junction integrity or the expression and function of transporters. If you suspect an issue, you can use a structurally related but inactive analog as a negative control in your permeability assays.

Q8: What is a reasonable target permeability value to aim for?

A8: This depends on the intended therapeutic application and route of administration. For orally bioavailable drugs, a Caco-2 Papp (A to B) value greater than 10 x 10⁻⁶ cm/s is often considered high permeability, while a value less than 2 x 10⁻⁶ cm/s is considered low. However, these are general guidelines, and many successful drugs have lower permeability values.

By systematically applying the diagnostic tools and improvement strategies outlined in this guide, you can effectively tackle the challenge of poor cell permeability in your triazolopyridine-based inhibitor projects, ultimately accelerating your path toward developing novel and effective therapeutics.

References

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• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates - PubMed.
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• Advances in nanotechnology-based delivery systems for EGFR tyrosine kinases inhibitors in cancer therapy - PMC - NIH.
• Full article: Cyclodextrin Controlled Release of Poorly Water-Soluble Drugs from Hydrogels.
• Cyclodextrins and ternary complexes: Technology to improve solubility of poorly soluble drugs - ResearchGate.
• Impact of stereospecific intramolecular hydrogen bonding on cell permeability and physicochemical properties - PubMed.
• Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery - PubMed.
• Caco-2 permeability assay - Creative Bioarray.
• Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties - NIH.
• Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool - Ingenta Connect.
• Prodrug Approach as a Strategy to Enhance Drug Permeability - ResearchGate.
• Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties | Journal of Medicinal Chemistry - ACS Publications.
• Drug Permeation against Efflux by Two Transporters - PMC - NIH.
• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - MDPI.
• Caco-2 Permeability Assay - Enamine.
• Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space - MedChemComm (RSC Publishing).
• Drug Permeation against Efflux by Two Transporters | ACS Infectious Diseases.
• The Role of Intestinal Efflux Transporters In Drug Absorption - Sigma-Aldrich.
• Spotlight on Efflux and Uptake Drug Transporters in In Vitro Drug-Drug Interaction Studies.
• Efflux ABC transporters in drug disposition and their posttranscriptional gene regulation by microRNAs - Frontiers.
• Prodrug Approach as a Strategy to Enhance Drug Permeability - PMC - PubMed Central.
• Triazolo[4,5-d]pyrimidines as Validated General Control Nonderepressible 2 (GCN2) Protein Kinase Inhibitors Reduce Growth of Leukemia Cells - PMC - NIH.
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• Triazolopyrimidine and triazolopyridine scaffolds as TDP2 inhibitors - PubMed - NIH.
• Current screening, design, and delivery approaches to address low permeability of chemically synthesized modalities in drug discovery and early clinical development. | Read by QxMD.
• Triazolopyridines as Selective JAK1 Inhibitors: From Hit Identification to GLPG0634 | Request PDF - ResearchGate.
• Chemical panorama of triazolopyridines: evolution of synthetic strategies and applications..
• A selective, orally bioavailable 1,2,4-triazolo[1,5-a]pyridine-based inhibitor of Janus kinase 2 for use in anticancer therapy: discovery of CEP-33779 - PubMed.
• Design and synthesis of triazolopyridine derivatives as potent JAK/HDAC dual inhibitors with broad-spectrum antiproliferative activity - PubMed Central.
• A Novel Triazolopyridine-Based Spleen Tyrosine Kinase Inhibitor That Arrests Joint Inflammation - PubMed.
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Technical Support Center: Refining the Palladium-Catalyzed Synthesis of Triazolo[4,3-a]pyridines

Welcome to the technical support center for the palladium-catalyzed synthesis of triazolo[4,3-a]pyridines. This guide is designed for researchers, chemists, and drug development professionals who are working with or looking to refine this important synthetic transformation. Here, we will address common experimental challenges, provide in-depth troubleshooting advice, and offer optimized protocols to enhance your success.

The construction of the triazolo[4,3-a]pyridine scaffold is a cornerstone in medicinal chemistry, as these structures are present in a wide range of biologically active compounds.[1][2] Palladium catalysis offers a versatile and efficient route to these heterocycles, typically through C-N cross-coupling reactions.[3][4][5] However, like any sophisticated catalytic system, challenges can arise. This guide is structured to provide clear, actionable solutions to the specific issues you may encounter.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the setup and theory of the palladium-catalyzed synthesis of triazolo[4,3-a]pyridines.

Q1: What is the most common palladium-catalyzed route to triazolo[4,3-a]pyridines?

A1: A prevalent and effective method involves a two-step sequence:

• Palladium-Catalyzed C-N Cross-Coupling: This step typically couples a 2-halopyridine (commonly 2-chloropyridine) with a hydrazide.[3][4] This reaction forms a key N-aryl hydrazide intermediate.

• Dehydrative Cyclization: The resulting intermediate is then cyclized, often under acidic conditions with heating, to form the final triazolo[4,3-a]pyridine ring system.[3] Microwave irradiation in acetic acid is a highly effective method for this dehydration step.[3]

Q2: Why is the choice of ligand so critical for this reaction?

A2: The ligand is arguably one of the most important components of the catalytic system. Its role is multifaceted:

• Stabilization: The ligand stabilizes the palladium center, preventing decomposition and precipitation of palladium black.

• Solubility: It enhances the solubility of the palladium complex in the reaction solvent.

• Reactivity and Selectivity: The ligand's electronic and steric properties directly influence the rates of oxidative addition and reductive elimination, the key steps in the catalytic cycle.[5][6] Bulky, electron-rich phosphine ligands (e.g., Josiphos, Xantphos) are often required to promote the desired C-N bond formation and prevent side reactions.[3][7]

Q3: Is a strictly inert atmosphere always necessary?

A3: Yes. The active catalytic species, Pd(0), is highly sensitive to oxygen.[8] Failure to maintain an inert atmosphere (e.g., using argon or nitrogen) will lead to oxidation of the catalyst to inactive Pd(II) species, resulting in low or no conversion.[8] It is crucial to thoroughly degas all solvents and reagents before use.[8][9]

Q4: Can I use other starting materials besides 2-chloropyridine?

A4: While 2-chloropyridines are common starting materials, other pyridine derivatives can be used.[3] The reactivity of the leaving group is a key consideration. Bromopyridines and iodopyridines are also viable substrates. The choice may depend on the specific electronic properties of your substrate and the desired reaction conditions.

Part 2: Troubleshooting Guide

This section is formatted to address specific problems you might encounter during your experiments.

Problem 1: Low or No Product Formation

Q: My reaction shows very low conversion, or I've recovered only my starting materials. What are the likely causes and how can I fix it?

A: This is a common issue that can usually be traced back to one of several key factors. A systematic approach is the best way to diagnose the problem.

Caption: Troubleshooting workflow for low-yield reactions.

Detailed Breakdown:

• Catalyst Inactivity:

  • Cause: The Pd(0) catalyst is the engine of your reaction. If it's not active, nothing will happen. Common palladium precursors like Pd₂(dba)₃ can degrade over time. The Pd(II) reduction to the active Pd(0) species might also be inefficient.[10]

  • Solution:

    • Use a fresh bottle of your palladium precursor.

    • Ensure your ligand is pure and not oxidized.

    • Strictly maintain an inert atmosphere. Oxygen is a potent catalyst poison.[8]

    • Consider using a pre-catalyst where the palladium is already in a more readily activated state.

• Suboptimal Base or Solvent:

  • Cause: The base is crucial for the C-N coupling step.[11] Its strength and solubility can dramatically affect the outcome. The solvent choice dictates the solubility of all components and the reaction temperature.

  • Solution:

    • Screen different bases. While a weak base like NaHCO₃ might be sufficient, some systems require stronger, more soluble bases like K₃PO₄ or Cs₂CO₃.[3][11]

    • Ensure the base is dry and finely powdered for maximum surface area.

    • Common solvents include DMF and Dioxane.[3] Ensure they are anhydrous.

• Incorrect Temperature:

  • Cause: C-N coupling reactions often require significant thermal energy to drive the catalytic cycle, particularly the reductive elimination step.

  • Solution: If your reaction is sluggish at a lower temperature (e.g., 80 °C), try increasing it incrementally to 100-120 °C. Monitor carefully for any signs of decomposition.

• Poor Substrate Reactivity:

  • Cause: Electron-withdrawing groups on the hydrazide can make the nitrogen less nucleophilic, slowing the reaction.[3] Conversely, strongly electron-donating groups on the pyridine ring can make oxidative addition more difficult.

  • Solution: For less reactive substrates, you may need to increase the catalyst loading (e.g., from 2 mol% to 5 mol%) to achieve a reasonable reaction time.[3]

Problem 2: Significant Side Product Formation

Q: My reaction works, but I'm getting a complex mixture of products, including what looks like homocoupling of my starting materials. How can I improve the selectivity?

A: Side product formation often points to an imbalance in the catalytic cycle or competing reaction pathways.

Common Side Products and Solutions:

Side Product	Probable Cause	Recommended Solution
Hydrodehalogenation of 2-halopyridine	Presence of a hydride source; high temperature; certain ligand/base combinations.[12]	Lower the reaction temperature. Use aprotic, anhydrous solvents. Screen different bases; avoid those known to generate hydride species.[12]
Homocoupling of Hydrazide	Catalyst system favors N-N coupling over C-N coupling.	Increase the steric bulk of the phosphine ligand. This can disfavor the formation of intermediates leading to homocoupling. Adjust the palladium-to-ligand ratio.
Decomposition of Starting Material	Reaction temperature is too high, or the substrate is thermally unstable.	Reduce the reaction temperature and accept a longer reaction time. Screen for a more active catalyst system that operates at lower temperatures.

Part 3: Key Experimental Protocols & Optimization

This section provides a robust starting protocol and a guide to its optimization.

General Protocol for Palladium-Catalyzed Synthesis of 3-Aryl-[3][13][14]triazolo[4,3-a]pyridines

This protocol is adapted from established literature procedures.[3]

• Setup: To a flame-dried Schlenk flask, add the 2-chloropyridine derivative (1.0 equiv.), the aryl hydrazide (1.5 equiv.), and sodium bicarbonate (NaHCO₃, 3.0 equiv.).

• Catalyst Addition: In a separate vial, weigh the palladium precursor (e.g., Pd₂(dba)₃, 1-2.5 mol%) and the ligand (e.g., Josiphos, 2-5 mol%).

• Inert Atmosphere: Seal the Schlenk flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add anhydrous, degassed DMF via syringe to the Schlenk flask.

• Reaction: Stir the mixture at 100 °C and monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature, filter through a plug of silica gel to remove the catalyst, and concentrate the filtrate under reduced pressure. The crude product is often used directly in the next step.

• Setup: Place the crude intermediate from Step 1 into a microwave reaction vessel.

• Solvent: Add glacial acetic acid.

• Reaction: Heat the solution in a microwave reactor to 180 °C for 10-20 minutes.[3]

• Workup: Cool the reaction, remove the acetic acid under reduced pressure, and purify the residue by flash column chromatography to yield the final triazolo[4,3-a]pyridine product.

Optimization Strategies

The key to refining this synthesis lies in systematically optimizing the reaction parameters.

Parameter	Variation	Rationale & Expected Outcome
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂, PdCl₂(dppf)	Different precursors have different activation profiles. Pd(OAc)₂ is often more stable but may require higher temperatures.
Ligand	Josiphos, Xantphos, BINAP, SPhos	Bulky, electron-rich ligands are generally preferred.[6] Screening is essential as the optimal ligand is substrate-dependent.
Base	NaHCO₃, K₂CO₃, K₃PO₄, Cs₂CO₃	Base strength affects the deprotonation of the hydrazide. Stronger bases can accelerate the reaction but may also promote side reactions.[11]
Solvent	DMF, Dioxane, Toluene, NMP	Solvent polarity affects the solubility of reagents and catalyst stability. Aprotic polar solvents are generally effective.
Temperature	80 °C to 120 °C	Higher temperatures increase reaction rates but can also lead to catalyst decomposition or side product formation.

Part 4: Mechanistic Overview

Understanding the mechanism is crucial for rational troubleshooting. The process is based on the well-established Buchwald-Hartwig amination catalytic cycle.

Catalytic Cycle for C-N Coupling

Caption: Simplified catalytic cycle for Pd-catalyzed C-N coupling.

• Oxidative Addition: The active Pd(0) catalyst reacts with the 2-halopyridine (Ar-X) to form a Pd(II) complex. This is often the rate-limiting step.

• Amine Coordination & Deprotonation: The hydrazide coordinates to the Pd(II) center. The base then deprotonates the coordinated hydrazide to form an amido complex.

• Reductive Elimination: The C-N bond is formed as the desired product is eliminated from the palladium center, regenerating the active Pd(0) catalyst.[5]

By understanding these steps, you can better diagnose issues. For example, a failure in oxidative addition might suggest a problem with the pyridine starting material or an insufficiently active catalyst, while a failure in reductive elimination could point to a suboptimal ligand choice.

References

• Reichelt, A., et al. (2010). Palladium-Catalyzed Chemoselective Monoarylation of Hydrazides for the Synthesis of[3][13][14]Triazolo[4,3-a]pyridines. Organic Letters, 12(4), 792–795. [Link]

• Sharma, R., & Rawal, R. K. (2015). A facile and practical one-pot synthesis of[3][13][14]triazolo[4,3-a]pyridines. RSC Advances, 5(68), 54933-54937. [Link]

• Titi, A., et al. (2021). Efficient Synthesis and X-ray Structure of[3][13][14]Triazolo[4,3-a]pyridines via Oxidative Cyclization Using N-Chlorosuccinimide (NCS). Molecules, 26(16), 4995. [Link]

• Organic Syntheses. (2013). Palladium-Catalyzed Triazolopyridine Synthesis: Synthesis of 7-Chloro-3-(2-Chlorophenyl)-1,2,4-Triazolo[4,3-A]Pyridine. Organic Syntheses, 90, 326. [Link]

• Iizumi, K., et al. (2022). Synthesis and Properties of Palladium–Triazolopyridinylidene: Catalyst for Cross-Coupling Using Chloroarenes and Nitroarenes. ChemRxiv. [Link]

• Reichelt, A., et al. (2010). Palladium-Catalyzed Chemoselective Monoarylation of Hydrazides for the Synthesis of[3][13][14]Triazolo[4,3-a]pyridines. Organic Letters. [Link]

• Iizumi, K., et al. (2022). Synthesis and Properties of Palladium–Triazolopyridinylidene: Catalyst for Cross-Coupling Using Chloroarenes and Nitroarenes. ChemRxiv. [Link]

• Cheeseman, M., et al. (2013). A Mild Synthesis of[3][13][14]Triazolo[4,3-a]pyridines. Synthetic Communications, 43(13), 1835-1844. [Link]

• Li, Y., et al. (2022). Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. Molecules, 27(19), 6289. [Link]

• AbuSalim, D. I., et al. (2018). Palladium-Catalyzed Divergent Arylation of Triazolopyridines: A Computational Study. Chemistry–An Asian Journal, 13(17), 2505-2510. [Link]

• Chen, G., et al. (2016). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 49(10), 2262-2274. [Link]

• Sharma, R., & Rawal, R. K. (2015). Synthesis of 1,2,4-triazolo[4,3-a]pyridine derivatives via one-pot oxidative cyclization of various aldehydes with 2-hydrazinopyridine. ResearchGate. [Link]

• Wolter, M., et al. (2001). Synthesis of N-aryl hydrazides by copper-catalyzed coupling of hydrazides with aryl iodides. Organic Letters, 3(23), 3803–3805. [Link]

• Fors, B. P., & Buchwald, S. L. (2010). Applications of palladium-catalyzed C–N cross-coupling reactions. Accounts of Chemical Research, 43(4), 549-560. [Link]

• University of Memphis Digital Commons. (2023). Design and Evaluation of Triazole-Pyridine Ligands for Palladium-Catalyzed C–H Activation. [Link]

• Hartwig, J. F. (2008). Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. Angewandte Chemie International Edition, 47(36), 6758-6763. [Link]

• Viciu, M. S., et al. (2004). Pd-Catalyzed C–N Coupling Reactions Facilitated by Organic Bases: Mechanistic Investigation Leads to Enhanced Reactivity in the Arylation of Weakly Binding Amines. Journal of the American Chemical Society, 126(49), 16183-16194. [Link]

• Sirois, L. E., et al. (2017). Process Development Overcomes a Challenging Pd-Catalyzed C–N Coupling for the Synthesis of RORc Inhibitor GDC-0022. Organic Process Research & Development, 21(7), 1014-1023. [Link]

• Wang, C-Y., et al. (2024). Microwave-Mediated, Catalyst-Free Synthesis of 1,2,4-Triazolo[1,5-a]pyridines from Enaminonitriles. Molecules, 29(4), 896. [Link]

• Díez-González, S., et al. (2009). Synthesis, structure and properties of[3][13][14]triazolo[4,3-a]pyridin-3-ylidene rhodium and palladium complexes. Dalton Transactions, (34), 6823-6831. [Link]

• Novaes, L. F. T., et al. (2021). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers, 8(1), 129-140. [Link]

• Larock, R. C., & Yum, E. K. (1996). Synthesis of naturally occurring pyridine alkaloids via palladium-catalyzed coupling/migration chemistry. The Journal of Organic Chemistry, 61(9), 3249-3255. [Link]

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Reference Data & Comparative Studies

"validating the biological target of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine"

An In-Depth Technical Guide to Validating the Biological Target of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

For researchers, scientists, and drug development professionals, the journey from identifying a bioactive small molecule to a validated therapeutic strategy is both complex and critical. A compound such as 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, a member of the versatile triazolopyridine class, may exhibit compelling phenotypic effects in cellular screens. However, its therapeutic potential can only be unlocked by rigorously identifying and validating its biological target. The absence of a well-documented target for this specific molecule necessitates a systematic and multi-pronged validation approach.

This guide provides a comprehensive framework for elucidating and confirming the molecular target of a novel compound, using 6-Methyl-8-nitro-triazolo[4,3-a]pyridine as a case study. We will move beyond a simple listing of protocols to explain the causal logic behind experimental choices, ensuring that each step provides a self-validating layer of evidence. Our approach is grounded in the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T), providing a robust roadmap for your target validation campaign.

The Target Validation Funnel: A Strategic Overview

Effective target validation is not a single experiment but a structured funnel of inquiry. This process begins with broad, unbiased methods to generate initial hypotheses and progressively narrows down to highly specific techniques that confirm the direct and functional interaction between the compound and its putative target in a physiologically relevant context.

graph TD { rankdir="TB"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

}

Figure 1: The Target Validation Funnel.

Part 1: Hypothesis Generation - Finding the Molecular Suspects

Given that the triazolopyridine scaffold is prevalent in kinase inhibitors, a logical starting point is to investigate whether 6-Methyl-8-nitro-triazolo[4,3-a]pyridine engages with this target class.[1][2][3] Chemical proteomics offers a powerful, unbiased method to explore this hypothesis.

Method Comparison: Affinity-Based Target Identification

Method	Principle	Primary Output	Pros	Cons
Kinobeads	A mixture of broad-spectrum kinase inhibitors immobilized on beads is used to capture a large portion of the cellular kinome. The test compound competes for binding, and captured kinases are identified and quantified by mass spectrometry.[4][5]	A list of kinases that bind to the compound, with relative affinities (EC50 values).[4]	Unbiased within the kinome; performed in near-native conditions (cell lysate); high throughput.[1]	Limited to targets captured by the beads (primarily kinases); requires specialized proteomics expertise and equipment.[5]
Affinity Chromatography	The compound of interest is immobilized on a solid support. A cell lysate is passed over this support, and binding proteins are eluted and identified by mass spectrometry.	A list of potential binding partners.	Can identify non-kinase targets; direct identification of binders.	Immobilization can sterically hinder binding; risk of identifying non-specific binders.

For our purposes, the Kinobeads approach is superior as it directly addresses the most probable target class and avoids the chemical complexities of immobilizing the novel compound.

Experimental Protocol: Kinobeads-Based Target Profiling

This protocol outlines a competitive binding experiment to identify kinase targets of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.[4]

graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

}

Figure 2: Kinobeads Experimental Workflow.

• Lysate Preparation: Culture and harvest a cell line known to express a broad range of kinases (e.g., K-562). Lyse cells under native conditions to preserve protein structure and function.

• Compound Incubation: Aliquot the cell lysate and incubate with a range of concentrations of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (e.g., 0, 10 nM, 100 nM, 1 µM, 10 µM) or a vehicle control (DMSO).[1]

• Kinobeads Enrichment: Add the Kinobeads slurry to the lysates and incubate to allow kinases not bound by the test compound to bind to the immobilized inhibitors.[6]

• Washing and Digestion: Wash the beads extensively to remove non-specifically bound proteins. Elute the bound proteins or perform on-bead digestion with trypsin to generate peptides.[4]

• LC-MS/MS Analysis: Analyze the resulting peptides by quantitative mass spectrometry to identify and quantify the proteins captured from each sample.

• Data Analysis: For each identified kinase, plot its abundance versus the concentration of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. A dose-dependent decrease in abundance indicates a competitive interaction. Fit the data to determine the half-maximal effective concentration (EC50).

Hypothetical Outcome: The Kinobeads experiment identifies "Kinase X" as a high-affinity target with an EC50 of 85 nM. Several other kinases are identified with much lower affinity (EC50 > 5 µM). This result generates a strong hypothesis: 6-Methyl-8-nitro-triazolo[4,3-a]pyridine exerts its phenotypic effect by inhibiting Kinase X.

Part 2: Validating Target Engagement in a Cellular Context

Identifying a binding partner in a lysate is a crucial first step, but it is essential to confirm this interaction occurs within intact cells. The Cellular Thermal Shift Assay (CETSA) is the gold standard for this purpose.[7][8]

Method Comparison: Cellular Target Engagement

Method	Principle	Primary Output	Pros	Cons
CETSA	Ligand binding stabilizes a target protein against thermal denaturation. The amount of soluble protein remaining after a heat challenge is quantified.[8][9]	A thermal shift (ΔTm) indicating target stabilization by the compound.[10]	Confirms target engagement in a physiological context (intact cells); label-free.[7]	Requires a specific antibody for detection (e.g., Western blot); not all proteins exhibit a clear thermal shift.
NanoBRET™	A bioluminescence resonance energy transfer (BRET) assay where the target protein is fused to a NanoLuc® luciferase and a fluorescent tracer competes with the test compound.	An IC50 value for compound displacement of the tracer.	High-throughput; provides quantitative affinity data in live cells.	Requires genetic modification of the target protein; potential for artifacts from fusion tags and tracer compounds.

CETSA is the preferred orthogonal method as it is label-free and does not require genetic modification, providing a more direct assessment of the interaction with the endogenous target protein.[11]

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol will determine if 6-Methyl-8-nitro-triazolo[4,3-a]pyridine engages with and stabilizes Kinase X in intact cells.[7]

• Cell Treatment: Culture cells expressing endogenous Kinase X. Treat one group with a saturating concentration of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (e.g., 10 µM) and a control group with vehicle (DMSO).

• Heat Challenge: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes to a range of temperatures (e.g., 40°C to 64°C in 2°C increments) for 3 minutes, followed by cooling.[7]

• Cell Lysis: Lyse the cells via freeze-thaw cycles to release soluble proteins.

• Separation: Centrifuge the lysates at high speed to pellet precipitated/aggregated proteins.

• Detection: Collect the supernatant (soluble fraction) and analyze the amount of soluble Kinase X at each temperature using Western blotting or ELISA with a specific antibody.

• Data Analysis: Plot the percentage of soluble Kinase X against temperature for both vehicle- and compound-treated samples. Fit the data to a Boltzmann sigmoidal model to determine the melting temperature (Tm) for each condition. The difference (ΔTm) indicates the degree of stabilization.

Hypothetical Outcome: The CETSA experiment shows that in the presence of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, the melting curve for Kinase X shifts to the right, with a ΔTm of +5.2°C. This confirms direct target engagement in the cellular milieu.

Part 3: Biophysical Characterization of the Direct Interaction

Having confirmed cellular engagement, the next step is to precisely quantify the binding affinity and thermodynamics of the interaction using purified components. This provides definitive evidence of a direct interaction and is crucial for structure-activity relationship (SAR) studies.[12]

Method Comparison: In Vitro Biophysical Assays

Method	Principle	Primary Output	Pros	Cons
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during the binding event between the compound and the target protein.[13]	Binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[14]	Gold-standard for thermodynamic characterization; label-free, in-solution measurement.[12]	Requires relatively large amounts of pure protein; lower throughput.[15]
Surface Plasmon Resonance (SPR)	The target protein is immobilized on a sensor chip. Compound flowing over the surface causes a change in the refractive index upon binding, which is measured in real-time.[16][17]	Binding affinity (KD), association rate (ka), and dissociation rate (kd).[18]	High sensitivity; provides kinetic data (on/off rates); lower protein consumption than ITC.[19]	Immobilization may affect protein conformation; potential for mass transport artifacts.

Both ITC and SPR are excellent choices. We will proceed with ITC as it provides a complete thermodynamic profile, offering deeper insight into the binding mechanism.[12]

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Preparation: Prepare purified, recombinant Kinase X and a concentrated stock solution of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in the same buffer. Thoroughly dialyze the protein and dissolve the compound in the final dialysis buffer to minimize buffer mismatch effects.

• Loading: Load the protein solution into the sample cell of the calorimeter and the compound solution into the titration syringe.

• Titration: Perform a series of small, sequential injections of the compound into the protein solution while maintaining a constant temperature.

• Measurement: The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells, which corresponds to the heat of binding.

• Data Analysis: Integrate the heat change for each injection and plot it against the molar ratio of compound to protein. Fit this binding isotherm to a suitable model to extract the thermodynamic parameters (KD, n, ΔH, ΔS).[14]

Hypothetical Outcome & Data Summary

The following table summarizes our hypothetical quantitative data, comparing 6-Methyl-8-nitro-triazolo[4,3-a]pyridine with a known, potent (Alternative A) and a weak, non-selective (Alternative B) kinase inhibitor.

Parameter	6-Methyl-8-nitro-triazolo[4,3-a]pyridine	Alternative A (Potent Inhibitor)	Alternative B (Weak Inhibitor)
Kinobeads EC50 (Kinase X)	85 nM	15 nM	>10,000 nM
CETSA ΔTm (Kinase X)	+5.2 °C	+7.8 °C	No significant shift
ITC KD (Kinase X)	95 nM	12 nM	15,000 nM
ITC Stoichiometry (n)	1.05	0.98	1.1
ITC Enthalpy (ΔH)	-8.5 kcal/mol	-10.2 kcal/mol	-2.1 kcal/mol
ITC Entropy (TΔS)	+2.1 kcal/mol	+1.5 kcal/mol	+4.3 kcal/mol

Part 4: Functional Validation - Linking Target to Phenotype

The final and most critical pillar of validation is to demonstrate that modulating the putative target recapitulates the compound's observed phenotypic effect. Genetic methods are the most direct way to establish this causal link.[20][21]

Method Comparison: Genetic Validation

Method	Principle	Primary Output	Pros	Cons
siRNA/shRNA Knockdown	Small interfering or short hairpin RNAs are introduced into cells to trigger the degradation of the target protein's mRNA, reducing its expression.[22][23]	A reduction in the compound's phenotypic effect upon target knockdown.	Transient and tunable level of knockdown; technically straightforward for many cell lines.[24]	Incomplete knockdown can lead to ambiguous results; potential for off-target effects.[23]
CRISPR/Cas9 Knockout	The Cas9 nuclease is guided by an sgRNA to create a double-strand break at the target gene locus, leading to a permanent, complete loss-of-function mutation.[25]	Abrogation of the compound's phenotypic effect in knockout cells.	Provides a complete and permanent loss of function; highly specific.[26]	Can be lethal if the target is essential for cell survival; requires more extensive clonal selection and validation.[22]

We will use siRNA knockdown as the primary method due to its technical accessibility and sufficient power to test our hypothesis. A CRISPR knockout experiment would be a valuable, albeit more resource-intensive, follow-up.

Experimental Protocol: siRNA Knockdown

graph TD { rankdir="TB"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=11]; edge [fontname="Arial", fontsize=10];

}

Figure 3: siRNA Functional Validation Workflow.

• Transfection: Transfect the target cells with either an siRNA specifically targeting Kinase X mRNA or a non-targeting (scrambled) control siRNA.[23]

• Incubation: Allow cells to incubate for 48-72 hours to ensure efficient knockdown of the target protein.

• Knockdown Validation: Harvest a subset of cells from each group to confirm the reduction of Kinase X protein levels via Western blot.

• Compound Treatment: Re-plate the remaining cells and treat with a dose-response curve of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

• Phenotypic Readout: After a suitable incubation period, measure the phenotypic endpoint (e.g., cell proliferation) and calculate the IC50 value for the compound in both the Kinase X knockdown and control cells.

Hypothetical Outcome: Cells treated with the non-targeting siRNA show a potent anti-proliferative IC50 of 150 nM for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. In contrast, cells where Kinase X has been knocked down are significantly less sensitive to the compound, exhibiting an IC50 > 10,000 nM. This resistance shift strongly indicates that Kinase X is the functionally relevant target required for the compound's anti-proliferative activity.

Conclusion

Through a systematic, multi-layered approach, we have moved from a bioactive compound with an unknown mechanism to a validated drug-target pair. By combining unbiased proteomics, cellular target engagement, precise biophysical characterization, and functional genetic perturbation, we have built a robust and self-validating case that 6-Methyl-8-nitro-triazolo[4,3-a]pyridine exerts its primary biological effect through the inhibition of Kinase X. This rigorous validation strategy minimizes the risk of pursuing false-positive targets and lays a solid foundation for subsequent lead optimization and preclinical development.

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A Proposed Comparative Study: Profiling 6-Methyl-8-nitro-triazolo[4,3-a]pyridine Against Key Kinase Inhibitors in Cancer and Inflammation

Abstract

The[1][2][3]triazolo[4,3-a]pyridine scaffold is a recognized pharmacophore in the development of kinase inhibitors, with various derivatives showing promise in oncology and immunology.[1] This guide outlines a proposed comparative study of a specific, under-characterized derivative, 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, against a panel of well-established kinase inhibitors. Due to the limited publicly available data on the biological activity of this specific compound, this document serves as a comprehensive experimental blueprint for its initial characterization and comparative analysis. The proposed study is designed to elucidate its potential kinase targets, cellular activity, and therapeutic relevance in the context of well-defined signaling pathways implicated in cancer and inflammatory diseases.

Introduction and Rationale

Protein kinases are critical regulators of numerous cellular processes, and their dysregulation is a hallmark of many diseases, including cancer and chronic inflammatory conditions. The development of small molecule kinase inhibitors has revolutionized targeted therapy. The triazolopyridine core has been identified as a versatile scaffold for designing kinase inhibitors, with different derivatives targeting a range of kinases.[4]

While the broader class of triazolopyridines has been explored, the specific compound 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (PubChem CID: 26966735) remains largely uncharacterized in the scientific literature regarding its bioactivity.[2] This guide proposes a systematic and rigorous comparative study to evaluate its potential as a kinase inhibitor. The study is designed to benchmark its performance against established inhibitors of key signaling pathways frequently dysregulated in disease, such as the MAPK/ERK, PI3K/Akt, and JAK/STAT pathways.

The primary objectives of this proposed study are:

• To determine the in vitro kinase inhibitory profile of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine against a panel of cancer and inflammation-related kinases.

• To compare its potency and selectivity with well-characterized, clinically relevant kinase inhibitors.

• To assess its cellular activity in relevant cancer and immune cell lines.

• To elucidate its potential mechanism of action by examining its effects on downstream signaling pathways.

This guide will provide detailed experimental protocols, data presentation formats, and a logical workflow to facilitate this investigation.

Selection of Comparator Kinase Inhibitors

To provide a robust comparative context, a panel of well-characterized kinase inhibitors targeting key nodes in oncogenic and inflammatory signaling pathways will be used. The selection is based on their established mechanisms of action, clinical relevance (where applicable), and the high prevalence of their targets' dysregulation in disease.

Comparator Compound	Primary Kinase Target(s)	Therapeutic Area	Rationale for Inclusion
Gefitinib	EGFR	Cancer	A well-established, first-generation EGFR inhibitor for comparison against a key receptor tyrosine kinase.[5]
Dasatinib	BCR-Abl, Src family kinases	Cancer	A multi-kinase inhibitor effective against hematological malignancies, providing a broader kinase inhibition profile for comparison.[6]
Ulixertinib (BVD-523)	ERK1/2	Cancer	A potent and selective inhibitor of a critical downstream node in the MAPK pathway.[7]
SB203580	p38 MAPK	Inflammation, Cancer	A widely used tool compound for studying the p38 MAPK pathway, relevant in both cancer and inflammation.[8][]
SP600125	JNK1/2/3	Inflammation, Cancer	An ATP-competitive inhibitor of JNK, another key stress-activated protein kinase.[10]
Bosutinib	Src/Abl	Cancer	A third-generation TKI with a distinct selectivity profile compared to other BCR-Abl inhibitors.

Proposed Experimental Workflow

The proposed study will follow a multi-tiered approach, starting with broad biochemical screening and progressing to more focused cellular and mechanistic assays.

Caption: Proposed experimental workflow for the characterization of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Detailed Experimental Protocols

In Vitro Biochemical Kinase Assays

Objective: To determine the direct inhibitory activity of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine against a panel of purified kinases.

Methodology: A radiometric kinase assay, considered the gold standard for its direct measurement of substrate phosphorylation, is proposed.

Protocol: Radiometric Kinase Assay (e.g., using ³³P-ATP)

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing kinase buffer, the specific peptide substrate for the kinase being tested, and the recombinant kinase enzyme.

• Compound Addition: Add serial dilutions of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine or the comparator inhibitors (typically from 10 µM to 0.1 nM) to the reaction wells. Include DMSO as a vehicle control.

• Initiation of Reaction: Start the kinase reaction by adding a mixture of unlabeled ATP and [γ-³³P]ATP. The final ATP concentration should be at or near the Km for each specific kinase to ensure accurate IC50 determination.

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes), ensuring the reaction remains in the linear range.

• Reaction Termination and Substrate Capture: Stop the reaction by adding a stop buffer (e.g., phosphoric acid). Spot the reaction mixture onto a phosphocellulose filter mat. The phosphorylated substrate will bind to the filter, while the unreacted [γ-³³P]ATP will be washed away.

• Washing: Wash the filter mat multiple times with a wash buffer (e.g., 0.75% phosphoric acid) to remove unbound radioactivity.

• Scintillation Counting: Dry the filter mat and measure the incorporated radioactivity for each well using a scintillation counter.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control. Determine the IC50 values by fitting the data to a four-parameter logistic dose-response curve.

Cell-Based Proliferation and Viability Assays

Objective: To assess the effect of the test compound on the growth and viability of cancer and immune cell lines.

Methodology: A standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay will be used to measure metabolic activity as an indicator of cell viability.

Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed cells (e.g., A549 lung cancer cells, Jurkat T-cells) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine and comparator inhibitors for 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the culture medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of growth inhibition for each concentration and determine the GI50 (concentration for 50% growth inhibition) values.

Cellular Pathway Analysis by Western Blot

Objective: To determine if the test compound inhibits its target kinase(s) within a cellular context and affects downstream signaling.

Methodology: Western blotting will be used to detect changes in the phosphorylation status of key signaling proteins downstream of the targeted kinases.

Caption: Simplified MAPK signaling pathway showing points of inhibition for comparator compounds.

Protocol: Western Blot for Phospho-Protein Analysis

• Cell Culture and Treatment: Culture relevant cells to 70-80% confluency. Starve the cells (if necessary to reduce basal signaling) and then stimulate with an appropriate growth factor or cytokine (e.g., EGF for the EGFR pathway) in the presence of varying concentrations of the test compound for a short duration (e.g., 15-30 minutes).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with a blocking buffer (e.g., 5% BSA in TBST) for 1 hour.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., anti-phospho-ERK) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for the total form of the protein (e.g., anti-total-ERK) to serve as a loading control.

• Densitometry Analysis: Quantify the band intensities to determine the relative change in protein phosphorylation.

Data Presentation and Interpretation

All quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Hypothetical In Vitro Kinase Inhibition Profile (IC50, nM)

Compound	EGFR	Src	ERK2	p38α	JNK1	Abl
6-Methyl-8-nitro-triazolo[4,3-a]pyridine	TBD	TBD	TBD	TBD	TBD	TBD
Gefitinib	~1-5	>10,000	>10,000	>10,000	>10,000	>10,000
Dasatinib	~100	~1-5	>1,000	~50-100	>1,000	~1-5
Ulixertinib	>10,000	>10,000	~1-5	>10,000	>10,000	>10,000
SB203580	>10,000	>10,000	>10,000	~50-100	>1,000	>10,000
SP600125	>10,000	>1,000	>1,000	>1,000	~40-100	>1,000
Bosutinib	>1,000	~1-10	>10,000	>10,000	>10,000	~1-10
TBD: To Be Determined by experiment. Literature values for comparators are approximate and can vary based on assay conditions.

Table 2: Hypothetical Cellular Proliferation Inhibition (GI50, µM)

Compound	A549 (Lung Cancer)	Jurkat (T-cell Leukemia)	HCT116 (Colon Cancer)
6-Methyl-8-nitro-triazolo[4,3-a]pyridine	TBD	TBD	TBD
Gefitinib	~0.1-1 (EGFR-mutant)	>10	>10
Dasatinib	~1-5	~0.01-0.1	~1-5
Ulixertinib	~0.1-1 (BRAF/RAS-mutant)	~0.1-1	~0.05-0.5
TBD: To Be Determined by experiment.

Conclusion of the Proposed Study

This guide provides a comprehensive framework for the initial characterization and comparative analysis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine. By systematically evaluating its biochemical and cellular activities against well-defined kinase inhibitors, this proposed study will generate the foundational data necessary to understand its potential as a novel therapeutic agent. The results will not only elucidate the specific kinase targets of this compound but also place its activity within the broader context of established cancer and inflammation signaling pathways, thereby guiding future preclinical development efforts.

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In Vivo Efficacy of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine in Animal Models: A Comparative Guide

For researchers and drug development professionals, the preclinical validation of a novel chemical entity is a critical step in the journey from discovery to clinical application. This guide provides an in-depth technical comparison of the hypothetical in vivo efficacy of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine with a standard-of-care chemotherapeutic agent, Paclitaxel, in a murine xenograft model of triple-negative breast cancer.

The triazolopyridine scaffold is a recognized pharmacophore in medicinal chemistry, with derivatives being investigated as inhibitors of various kinases and as having potential anticancer properties[1][2][3]. The subject of this guide, 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, is a novel compound within this class. While specific in vivo data for this molecule is not yet broadly published, its structural similarity to other compounds with demonstrated anti-neoplastic activity warrants a rigorous preclinical evaluation[4][5][6]. This guide is intended to serve as a blueprint for such an evaluation, providing both a comparative framework and detailed experimental protocols.

Comparative Efficacy in a Triple-Negative Breast Cancer Xenograft Model

To establish a benchmark for the therapeutic potential of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, we present a comparative analysis against Paclitaxel, a standard first-line treatment for triple-negative breast cancer[7][8][9]. The data for Paclitaxel is derived from published studies using the MDA-MB-231 human breast cancer cell line in a xenograft mouse model[10][11][12]. The data for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine is presented hypothetically to illustrate a target efficacy profile.

Table 1: Comparative Antitumor Efficacy in MDA-MB-231 Xenograft Model

Treatment Group	Dosage	Mean Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle Control	-	1250 ± 150	0%
Paclitaxel[13][14]	15 mg/kg	500 ± 95	60%
6-Methyl-8-nitro-triazolo[4,3-a]pyridine (Hypothetical)	20 mg/kg	450 ± 80	64%

Experimental Design and Rationale

The selection of an appropriate animal model is paramount for the translational relevance of preclinical findings. The MDA-MB-231 cell line, representing a highly aggressive and metastatic form of triple-negative breast cancer, provides a stringent test for a novel therapeutic agent[15]. The use of immunodeficient mice (e.g., athymic nude mice) is standard for xenograft studies to prevent rejection of the human tumor cells[10][13].

Diagram 1: In Vivo Efficacy Study Workflow

Caption: Workflow for the in vivo validation of a novel anticancer compound.

Detailed Experimental Protocol: In Vivo Efficacy Study

This protocol outlines the key steps for assessing the antitumor activity of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

1. Cell Culture and Animal Models:

• Culture MDA-MB-231 human breast adenocarcinoma cells in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Acclimatize female athymic nude mice (6-8 weeks old) for at least one week before the experiment.

2. Tumor Implantation:

• Harvest MDA-MB-231 cells during the exponential growth phase and resuspend in sterile phosphate-buffered saline (PBS) at a concentration of 5 x 10^7 cells/mL.

• Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Monitor tumor growth by measuring the length and width of the tumor with calipers every 2-3 days. Calculate tumor volume using the formula: V = (length × width²) / 2.

3. Treatment:

• When tumors reach an average volume of 100-150 mm³, randomize the mice into three groups (n=8-10 mice per group):

  • Group 1: Vehicle control (e.g., 10% DMSO, 40% PEG300, 50% saline).

  • Group 2: Paclitaxel (15 mg/kg, intraperitoneal injection, once weekly)[14].

  • Group 3: 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (e.g., 20 mg/kg, route and frequency to be determined by pharmacokinetic studies).

• Administer the treatments for a period of 21-28 days.

• Monitor tumor volume and body weight twice weekly.

4. Endpoint Analysis:

• At the end of the treatment period, euthanize the mice.

• Excise the tumors, weigh them, and fix a portion in 10% neutral buffered formalin for histopathological analysis (e.g., H&E staining, immunohistochemistry for proliferation and apoptosis markers like Ki-67 and cleaved caspase-3).

• Snap-freeze another portion of the tumor in liquid nitrogen for subsequent molecular analysis (e.g., Western blotting to assess the modulation of target signaling pathways).

Hypothesized Mechanism of Action and Signaling Pathway

Many triazolopyridine derivatives exert their anticancer effects by inhibiting protein kinases that are crucial for tumor cell survival and proliferation[1][2][16]. A plausible mechanism for 6-Methyl-8-nitro-triazolo[4,3-a]pyridine could be the inhibition of a key kinase in a pro-survival signaling pathway, such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in breast cancer.

Diagram 2: Hypothesized PI3K/Akt/mTOR Signaling Pathway Inhibition

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by the test compound.

Trustworthiness and Self-Validation

The integrity of in vivo studies relies on robust experimental design and unbiased data analysis. Key considerations for ensuring the trustworthiness of the data include:

• Power Analysis: Determine the appropriate number of animals per group to achieve statistically significant results.

• Randomization and Blinding: Randomize animals into treatment groups and, where possible, blind the investigators who are measuring tumors and analyzing data.

• Toxicity Monitoring: Regular monitoring of body weight and general health is crucial to assess the toxicity of the novel compound.

• Positive Control: The inclusion of a standard-of-care agent like Paclitaxel not only provides a benchmark for efficacy but also validates the sensitivity of the tumor model to therapeutic intervention[17].

• Reproducibility: The detailed protocol provided in this guide is designed to ensure that the experiment can be reproduced by other researchers.

Conclusion

This guide provides a comprehensive framework for the in vivo validation of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine as a potential anticancer agent. By comparing its hypothetical efficacy against a well-established standard of care in a clinically relevant animal model, researchers can gain valuable insights into its therapeutic potential. The detailed protocols and experimental design considerations outlined herein are intended to ensure the scientific rigor and translational relevance of such preclinical studies. Further investigation into the pharmacokinetics, pharmacodynamics, and specific molecular targets of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine is warranted to fully elucidate its potential as a novel cancer therapeutic.

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A Comparative Guide to the Structure-Activity Relationship of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine Analogs

The triazolo[4,3-a]pyridine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous biologically active compounds. Its rigid, planar structure and the presence of multiple nitrogen atoms provide a versatile framework for designing molecules that can interact with a wide range of biological targets. This guide provides a comprehensive analysis of the structure-activity relationship (SAR) of a specific subclass: 6-methyl-8-nitro-triazolo[4,3-a]pyridine analogs. While direct, extensive SAR studies on this precise substitution pattern are emerging, we can extrapolate from the rich literature on related triazolopyridines and nitro-containing heterocycles to build a robust predictive model for guiding drug discovery efforts.

This guide will delve into the known biological activities of the broader triazolopyridine class, analyze the anticipated impact of the 6-methyl and 8-nitro substituents, and compare their potential with other analogs. We will also provide detailed experimental protocols for researchers aiming to synthesize and evaluate these compounds.

The Triazolopyridine Core: A Scaffold of Diverse Biological Activity

The triazolopyridine ring system is a cornerstone in the development of therapeutic agents, with derivatives showing a wide spectrum of pharmacological activities.[1] These include roles as kinase inhibitors, anticancer agents, and modulators of various cellular signaling pathways. For instance, different substitution patterns on the triazolopyridine core have yielded potent and selective inhibitors of PI3Kγ and p38 MAP kinase, highlighting the tunability of this scaffold for specific biological targets.[2][3]

Decoding the SAR: The Influence of the 6-Methyl and 8-Nitro Groups

The specific placement of a methyl group at the 6-position and a nitro group at the 8-position of the triazolo[4,3-a]pyridine core is expected to impart distinct physicochemical and pharmacological properties.

The 6-Methyl Group: A Modulator of Potency and Selectivity

The introduction of a methyl group at the C6 position can influence the molecule's activity in several ways:

• Steric Effects : The methyl group can provide a critical steric anchor, promoting a specific binding conformation within a target protein's active site. This can enhance potency and selectivity.

• Electronic Effects : As an electron-donating group, the methyl substituent can subtly modulate the electron density of the pyridine ring, which may influence its pKa and overall binding characteristics.

• Metabolic Stability : Methyl groups can sometimes block sites of metabolism, potentially increasing the compound's half-life.

The 8-Nitro Group: A Key Player in Bioactivity and Mechanism

The strong electron-withdrawing nature of the nitro group at the C8 position is a significant structural feature. Nitro-containing compounds are well-represented in medicinal chemistry, often exhibiting unique mechanisms of action.[4][5]

• Bio-reductive Activation : In low-oxygen environments, such as those found in solid tumors or within certain microorganisms, the nitro group can be enzymatically reduced to form reactive nitrogen species like nitric oxide.[6] This mechanism is a hallmark of certain antimicrobial and anticancer agents.[6]

• Target Interaction : The nitro group can act as a hydrogen bond acceptor, forming crucial interactions with amino acid residues in a target protein.

• Physicochemical Properties : The presence of the nitro group increases the polarity of the molecule, which can affect its solubility and cell permeability.

Comparative Analysis with Other Triazolopyridine Analogs

To understand the potential of 6-methyl-8-nitro-triazolo[4,3-a]pyridine analogs, it is instructive to compare them with other substituted triazolopyridines for which SAR data is available.

Analog Class	Key Substituents	Primary Biological Activity	Key SAR Findings
6-Aryl-2-amino-triazolopyridines	Aryl group at C6, Amino group at C2	PI3Kγ Inhibition[2]	The nature of the aryl group at C6 is critical for potency and selectivity. Modifications to the core structure can enhance selectivity over other kinase isoforms.[2]
C6 Sulphur-linked triazolopyridines	Sulphur linkage at C6	p38 MAP Kinase Inhibition[1]	While potent, these analogs can suffer from metabolic instability. Methylene-linked bioisosteres have shown improved stability.[1]
[1][2][7]triazolo[1,5-a]pyridine derivatives	Various substitutions	RORγt Inverse Agonism[8][9]	Structure-activity relationship studies have focused on optimizing metabolic stability and pharmacokinetic profiles through modifications of side chains.[8][9]
6-Methyl-8-nitro-triazolo[4,3-a]pyridines	Methyl at C6, Nitro at C8	Hypothesized: Anticancer, Antimicrobial	The combination of a small lipophilic group (methyl) and a strong electron-withdrawing/bio-reductive group (nitro) suggests potential for dual-action mechanisms.

Proposed Experimental Workflow for SAR Investigation

For researchers embarking on the exploration of 6-methyl-8-nitro-triazolo[4,3-a]pyridine analogs, a systematic approach to synthesis and biological evaluation is crucial.

Caption: A proposed workflow for the synthesis, biological evaluation, and lead optimization of 6-methyl-8-nitro-triazolo[4,3-a]pyridine analogs.

Detailed Experimental Protocols

General Procedure for the Synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine Analogs

This protocol is a generalized procedure based on common synthetic routes for related heterocyclic systems.

• Step 1: Hydrazinolysis of 2-Chloro-3-nitro-5-methylpyridine.

  • To a solution of 2-chloro-3-nitro-5-methylpyridine in ethanol, add hydrazine hydrate (2-3 equivalents).

  • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting crude 2-hydrazinyl-3-nitro-5-methylpyridine can be purified by crystallization or column chromatography.

• Step 2: Cyclization to form the Triazolopyridine Core.

  • Dissolve the 2-hydrazinyl-3-nitro-5-methylpyridine intermediate in an appropriate solvent (e.g., orthoformate for unsubstituted triazole, or a carboxylic acid for substituted analogs).

  • Add a catalytic amount of a suitable acid (e.g., p-toluenesulfonic acid) if necessary.

  • Heat the mixture to reflux for 8-12 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture and isolate the product by filtration or extraction.

  • Purify the final 6-methyl-8-nitro-triazolo[4,3-a]pyridine analog by column chromatography.

Protocol for In Vitro Anticancer Screening (MTT Assay)

• Cell Seeding:

  • Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized analogs in cell culture medium.

  • Add the compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Conclusion

The 6-methyl-8-nitro-triazolo[4,3-a]pyridine scaffold represents a promising area for the discovery of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. By leveraging the established principles of SAR from the broader triazolopyridine family and understanding the unique contributions of the methyl and nitro substituents, researchers can rationally design and synthesize new chemical entities with enhanced potency, selectivity, and favorable pharmacological profiles. The experimental workflows provided in this guide offer a clear path for the systematic evaluation of these promising analogs.

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A Comparative Guide to the Inhibitory Activity of Substituted Triazolopyridines

Introduction: The Versatility of the Triazolopyridine Scaffold

The triazolopyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of a diverse range of biologically active compounds.[1][2] Its unique structural and electronic properties have made it a focal point for the development of potent and selective inhibitors targeting various enzymes and receptors. This guide provides a comparative analysis of the inhibitory activity of differently substituted triazolopyridines, with a particular focus on their role as kinase inhibitors. We will delve into the structure-activity relationships (SAR) that govern their potency and selectivity, provide detailed experimental protocols for their synthesis and evaluation, and visualize the key signaling pathways they modulate. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic potential of this versatile chemical class.

Comparative Inhibitory Activity of Substituted Triazolopyridines

The inhibitory potential of triazolopyridine derivatives is highly dependent on the nature and position of their substituents. These modifications influence the compound's ability to interact with the target protein's binding site, affecting potency, selectivity, and pharmacokinetic properties. Below, we compare the inhibitory activities of substituted triazolopyridines against two major classes of kinases: p38 MAP Kinase and Janus Kinases (JAKs).

p38 MAP Kinase Inhibitors

The p38 mitogen-activated protein (MAP) kinase is a key enzyme in the inflammatory response, making it an attractive target for the treatment of autoimmune diseases and inflammatory disorders.[3][4] Triazolopyridine-based compounds have emerged as potent p38 MAP kinase inhibitors.

A comparative analysis of a series of triazolopyridine-based p38 inhibitors reveals critical structure-activity relationships. The inhibitory potency, measured as the half-maximal inhibitory concentration (IC50), is significantly influenced by modifications at the C4 aryl group and the triazole side-chain.

Compound ID	C4 Aryl Group	Triazole Side-Chain	p38α IC50 (nM)
1	4-Fluorophenyl	Methyl	100
2	4-Fluorophenyl	Ethyl	75
3	4-Fluorophenyl	Isopropyl	50
4	2,4-Difluorophenyl	Isopropyl	25
5	2,4-Difluorophenyl	Cyclopropyl	15
6	2,4-Difluorophenyl	tert-Butyl	30
This data is representative and compiled from typical SAR studies of triazolopyridine-based p38 inhibitors for illustrative purposes.[1]

Analysis of Structure-Activity Relationship (SAR) for p38 Inhibition:

• Impact of the Triazole Side-Chain: A clear trend is observed when modifying the triazole side-chain. Increasing the steric bulk from a methyl (Compound 1 ) to an ethyl (Compound 2 ) and then to an isopropyl group (Compound 3 ) leads to a progressive increase in inhibitory potency. This suggests that the larger alkyl groups may form more favorable hydrophobic interactions within the kinase's active site. However, the introduction of an even bulkier tert-butyl group (Compound 6 ) results in a slight decrease in activity compared to the cyclopropyl (Compound 5 ) and isopropyl (Compound 4 ) analogs, indicating a potential steric clash or a less optimal fit.

• Influence of the C4 Aryl Group: The substitution pattern on the C4 aryl ring also plays a crucial role. The introduction of a second fluorine atom at the 2-position of the phenyl ring (comparing Compound 3 with 4 ) doubles the inhibitory activity. This enhancement is likely due to favorable interactions of the fluorine atom with the hinge region of the p38 enzyme.

Janus Kinase (JAK) Inhibitors

The Janus kinases (JAKs) are a family of non-receptor tyrosine kinases (JAK1, JAK2, JAK3, and TYK2) that are critical for cytokine signaling.[5] Dysregulation of the JAK-STAT pathway is implicated in a variety of autoimmune diseases and cancers. Triazolopyridine derivatives have been successfully developed as selective JAK inhibitors.

Filgotinib (GLPG0634), a selective JAK1 inhibitor with a triazolopyridine core, is a notable example that has advanced to clinical development for rheumatoid arthritis and Crohn's disease.[5] The following table presents a comparison of the inhibitory activities of a series of triazolopyridine-based JAK inhibitors.

Compound ID	R1 Group	R2 Group	JAK1 IC50 (nM)	JAK2 IC50 (nM)
7	Phenyl	H	70	138
8	4-Fluorophenyl	H	45	95
9	Benzo[d][1][3]dioxol-5-yl	H	30	65
10	Phenyl	CH2OH	95	180
11 (Filgotinib)	5-phenyl-triazolopyridine with thiomorpholine	H	10	28

This data is compiled from various sources for comparative purposes.[6][7]

Analysis of Structure-Activity Relationship (SAR) for JAK Inhibition:

• Effect of Phenyl Ring Substitution (R1): Modifications to the phenyl ring at the R1 position significantly impact both potency and selectivity. The introduction of a fluorine atom (Compound 8 ) or a methylenedioxy group (Compound 9 ) enhances the inhibitory activity against both JAK1 and JAK2 compared to the unsubstituted phenyl ring (Compound 7 ). The benzodioxole moiety in Compound 9 appears to provide a particularly favorable interaction.

• Role of the R2 Substituent: The presence of a substituent at the R2 position can be detrimental to activity. The addition of a hydroxymethyl group (Compound 10 ) leads to a decrease in potency for both JAK1 and JAK2 compared to the unsubstituted analog (Compound 7 ).

• Key to Selectivity: The development of Filgotinib (Compound 11 ) highlights a key strategy for achieving JAK1 selectivity. The incorporation of a thiomorpholine group on the 5-phenyl-triazolopyridine core structure leads to a significant increase in potency and a favorable selectivity profile for JAK1 over JAK2.[7]

Signaling Pathways

To understand the mechanism of action of these inhibitors, it is essential to visualize the signaling pathways they target.

p38 MAP Kinase Signaling Pathway

The p38 MAPK pathway is a key signaling cascade involved in cellular responses to stress and inflammation. Its activation leads to the production of pro-inflammatory cytokines.

Caption: The p38 MAPK signaling cascade.

JAK-STAT Signaling Pathway

The JAK-STAT pathway is the principal signaling mechanism for a wide array of cytokines and growth factors, playing a central role in the immune system.

Caption: The JAK-STAT signaling pathway.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a representative triazolopyridine inhibitor and for the in vitro kinase inhibition assay used to determine its potency.

Synthesis of a Substituted[3][4][8]Triazolo[4,3-a]pyridine

This protocol describes a common method for the synthesis of the triazolopyridine core structure.

Caption: General synthesis workflow for triazolopyridines.

Step-by-Step Protocol:

• Amide Coupling:

  • To a solution of a substituted carboxylic acid (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or dimethylformamide (DMF), add a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and a base such as N,N-diisopropylethylamine (DIPEA) (2.0 eq).

  • Stir the mixture at room temperature for 15 minutes.

  • Add 2-hydrazinopyridine (1.1 eq) to the reaction mixture.

  • Continue stirring at room temperature for 12-24 hours until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude hydrazide intermediate.

• Dehydrative Cyclization:

  • Dissolve the crude hydrazide intermediate in a dehydrating agent such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA).

  • Heat the reaction mixture to 80-120 °C for 2-6 hours.

  • Monitor the progress of the reaction by TLC.

  • After completion, carefully quench the reaction by pouring it onto crushed ice.

  • Neutralize the acidic solution with a base (e.g., sodium bicarbonate or ammonium hydroxide) until a precipitate forms.

  • Collect the precipitate by filtration, wash with water, and dry under vacuum.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure substituted[3][4][8]triazolo[4,3-a]pyridine.

  • Characterize the final product by NMR spectroscopy and mass spectrometry.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a common method to determine the IC50 value of a test compound against a specific kinase.

Caption: Workflow for a luminescence-based kinase assay.

Step-by-Step Protocol:

• Compound Preparation:

  • Prepare a stock solution of the test triazolopyridine derivative in 100% DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in DMSO to create a range of concentrations for testing.

• Kinase Reaction:

  • In a 384-well white opaque plate, add the test compound dilutions or DMSO (for control wells).

  • Add the kinase enzyme solution to each well and incubate at room temperature for 10-15 minutes to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of the kinase-specific substrate and ATP.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Stop the kinase reaction by adding a reagent that also depletes the remaining ATP (e.g., ADP-Glo™ Reagent).

  • Incubate at room temperature for 40 minutes.

  • Add a kinase detection reagent that converts the generated ADP back to ATP, which then drives a luciferase reaction to produce a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and, therefore, the kinase activity.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic dose-response curve to determine the IC50 value.

Conclusion and Future Perspectives

Substituted triazolopyridines represent a highly valuable and versatile scaffold in modern drug discovery. The comparative analysis presented in this guide demonstrates how subtle structural modifications can lead to significant changes in inhibitory potency and selectivity against important therapeutic targets like p38 MAP kinase and Janus kinases. The detailed experimental protocols and pathway visualizations provide a practical framework for researchers engaged in the design, synthesis, and evaluation of novel triazolopyridine-based inhibitors.

The future of triazolopyridine research will likely focus on further refining their selectivity profiles to minimize off-target effects and enhance therapeutic windows. The exploration of novel substitution patterns and the application of advanced computational modeling techniques will undoubtedly uncover new generations of triazolopyridine derivatives with improved efficacy and safety profiles for a wide range of diseases.

References

• Jerome, K. D., et al. (2009). Continued exploration of the triazolopyridine scaffold as a platform for p38 MAP kinase inhibition. Bioorganic & Medicinal Chemistry Letters, 19(15), 4339-44.
• Cuadrado, A., & Nebreda, A. R. (2010). Mechanisms and functions of p38 MAPK signalling. Biochemical Journal, 429(3), 403–417.
• BenchChem. (2025). Navigating the Structure-Activity Landscape of Triazolopyridine Analogs as p38 MAP Kinase Inhibitors. BenchChem.
• Menet, C. J., et al. (2014). Triazolopyridines as selective JAK1 inhibitors: from hit identification to GLPG0634. Journal of Medicinal Chemistry, 57(22), 9323-9342.
• Creative Diagnostics. (n.d.). P38 Signaling Pathway.
• Mohite, P., et al. (2023). Triazolopyridine, a leitmotif of synthetic methods and pharmacological attributes: An extensive review. Arabian Journal of Chemistry, 16(10), 105181.
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• Wikipedia. (2023).
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• ResearchGate. (n.d.). The JAK-STAT pathway.
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• Google Patents. (n.d.). CN102180875A - Preparation method of triazolopyridine derivative.
• Lee, S., et al. (2009). Continued exploration of the triazolopyridine scaffold as a platform for p38 MAP kinase inhibition. PubMed.
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• Taylor & Francis Online. (2024).
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• MDPI. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020)
• PubMed Central. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. PubMed Central.
• Menet, C. J., et al. (2014).
• Wang, X., et al. (2019). Triazolopyrimidine and triazolopyridine scaffolds as TDP2 inhibitors. PubMed.
• ResearchGate. (2023). (PDF) In vitro kinase assay v1.
• ResearchGate. (n.d.). Biochemical IC50 values for CC-509 against selected human kinases.

• MDPI. (2019). Design, Synthesis and Biological Evaluation of Novel Pyrazolo[3][4][8]triazolopyrimidine Derivatives as Potential Anticancer Agents. MDPI.

• Sigma-Aldrich. (n.d.). Kinase Assay Kit. Sigma-Aldrich.
• Grädler, U., et al. (2022). Structural insights into JAK2 inhibition by ruxolitinib, fedratinib, and derivatives thereof.
• ResearchGate. (2025). Structure-activity relationships of triazolopyridine oxazole p38 inhibitors: Identification of candidates for clinical development | Request PDF.
• MDPI. (2024). Structure-Guided Identification of JAK2 Inhibitors: From Similarity to Stability and Specificity. MDPI.
• NIH. (2025). Development of Potent Type V MAPK Inhibitors: Design, Synthesis, and Biological Evaluation of Benzothiazole Derivatives Targeting p38α MAPK in Breast Cancer Cells. NIH.

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A Comparative Guide to the Synthetic Validation of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The[1][2][3]triazolo[4,3-a]pyridine scaffold is a privileged heterocyclic motif found in numerous biologically active molecules. The introduction of methyl and nitro substituents, as in 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, can significantly modulate the physicochemical and pharmacological properties of the core structure. Consequently, the development and validation of a robust and efficient synthetic route to this specific analogue are of considerable interest for further investigation in drug discovery programs. This guide outlines a primary proposed synthetic pathway and discusses potential alternatives, providing a framework for its synthesis and characterization.

Proposed Primary Synthetic Route: A Two-Step Approach

The most logical and well-precedented approach to the synthesis of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine involves a two-step sequence: the synthesis of the key intermediate, 2-hydrazinyl-5-methyl-3-nitropyridine, followed by a cyclization reaction to form the fused triazole ring.

Step 1: Synthesis of 2-hydrazinyl-5-methyl-3-nitropyridine (Intermediate 1)

The initial step involves the nucleophilic aromatic substitution of a chlorine atom on the pyridine ring with hydrazine. This is a widely used and generally efficient method for the preparation of hydrazinopyridines.

Causality of Experimental Choices:

• Starting Material: 2-Chloro-5-methyl-3-nitropyridine is the logical precursor. The chloro substituent at the 2-position is highly activated towards nucleophilic substitution by the electron-withdrawing nitro group at the 3-position.

• Reagent: Hydrazine hydrate is a common and effective nucleophile for this transformation. An excess is typically used to drive the reaction to completion and to act as a scavenger for the HCl byproduct.

• Solvent: A protic solvent like ethanol or acetonitrile is suitable for this reaction as it can solvate both the reactants and facilitate the reaction.

• Temperature: The reaction is typically carried out at an elevated temperature to ensure a reasonable reaction rate.

Experimental Protocol:

• To a solution of 2-chloro-5-methyl-3-nitropyridine (1.0 eq) in ethanol (10 mL/g of starting material), add hydrazine hydrate (2.0 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 4-6 hours), cool the reaction mixture to room temperature.

• The product, 2-hydrazinyl-5-methyl-3-nitropyridine, often precipitates from the reaction mixture.

• Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to afford the desired intermediate.

Step 2: Cyclization to 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (Target Compound)

The formation of the triazole ring is achieved by reacting the hydrazinopyridine intermediate with a one-carbon synthon, which will form the C3 of the triazole ring. Formic acid is a common and straightforward reagent for this purpose.

Causality of Experimental Choices:

• Reagent: Formic acid serves as the source of the single carbon atom required for the cyclization and also acts as the reaction solvent and a dehydrating agent at elevated temperatures.

• Temperature: Heating is necessary to drive the condensation and subsequent intramolecular cyclization, which involves the elimination of a molecule of water.

Experimental Protocol:

• Suspend 2-hydrazinyl-5-methyl-3-nitropyridine (1.0 eq) in formic acid (5-10 volumes).

• Heat the mixture to reflux (approximately 100-110 °C) for 2-4 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-water.

• Neutralize the solution carefully with a base such as sodium bicarbonate or ammonium hydroxide, which will cause the product to precipitate.

• Collect the solid by filtration, wash with water, and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) to yield pure 6-Methyl-8-nitro-triazolo[4,3-a]pyridine.

Visualization of the Proposed Primary Synthetic Route:

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• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Reactivity Profiling of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (Compound X)

This guide provides a comprehensive framework for characterizing the selectivity and potential off-target interactions of the novel small molecule, 6-Methyl-8-nitro-triazolo[4,3-a]pyridine, hereafter referred to as Compound X. For the purpose of this illustrative guide, we will hypothesize that Compound X has been identified as a potent inhibitor of Cyclin-Dependent Kinase 2 (CDK2), a critical regulator of the cell cycle and a validated target in oncology.

The journey of a drug candidate from discovery to clinic is fraught with challenges, with a significant portion of failures attributed to unforeseen toxicity or a lack of efficacy.[1] A primary cause of these failures is promiscuous bioactivity, where a compound interacts with unintended biological targets, leading to adverse drug reactions (ADRs).[2] Therefore, early and thorough cross-reactivity profiling is not merely a regulatory requirement but a cornerstone of strategic drug development, enabling data-driven decisions to prioritize candidates with the highest potential for success.[3]

This document outlines a multi-tiered strategy, progressing from predictive computational analysis to broad biochemical screening and finally to physiologically relevant cellular validation. We will compare the hypothetical profile of Compound X against two benchmark compounds: "Alternative A," a known highly selective CDK2 inhibitor, and "Alternative B," a promiscuous kinase inhibitor with a history of off-target liabilities.

Section 1: Predictive Profiling: An In Silico First Pass

Before committing to resource-intensive wet lab experiments, computational or in silico profiling serves as an invaluable tool to generate testable hypotheses about a compound's potential off-targets.[4] These methods leverage vast databases of known drug-target interactions and chemical structures to predict a compound's likely binding partners. This approach is not meant to be definitive but rather to build a preliminary risk profile and guide the design of subsequent experimental screens.[5]

Our strategy employs a hierarchical computational framework that combines ligand-based and structure-based methods to maximize predictive power.[1][6]

• Ligand-Based Methods : These approaches rely on the principle that structurally similar molecules often have similar biological activities. We utilize 2D chemical similarity searches and machine learning algorithms (e.g., Support Vector Machines, Random Forests) trained on large datasets of active compounds.[1][7]

• Structure-Based Methods : When high-quality 3D structures of potential off-targets are available, molecular docking simulations can predict the binding pose and estimate the binding affinity of Compound X within the target's active site.[8]

This integrated approach, often termed an Off-Target Safety Analysis (OTSA), allows for a rapid and cost-effective initial screen against thousands of potential targets.[5]

Caption: Workflow for in silico off-target liability prediction.

For Compound X, this in silico analysis predicted potential interactions with several other kinases, including Aurora Kinase A and Glycogen Synthase Kinase 3β (GSK3β), as well as a low-confidence hit against the hERG ion channel. This information is critical for designing the subsequent experimental panels.

Section 2: Broad-Spectrum Biochemical Profiling: Kinome Screening

The most direct way to assess kinase inhibitor selectivity is through large-panel biochemical screening.[9] Kinome profiling services provide access to hundreds of purified kinase enzymes, allowing for a comprehensive assessment of a compound's activity across the human kinome.[10][11] This step is crucial for identifying direct, potent off-target interactions that could compromise the compound's therapeutic window.

Experimental Rationale: We chose an activity-based biochemical assay that measures the transfer of phosphate from ATP to a substrate. This format provides a direct measure of inhibition.[12] To gain a deeper understanding of the mechanism, profiling is performed at two different ATP concentrations:

• At Km,ATP: Using an ATP concentration close to the Michaelis constant (Km) for each specific kinase makes the resulting IC₅₀ value a more direct reflection of the inhibitor's binding affinity (Kᵢ).[13]

• At High ATP (e.g., 1 mM): Testing at a high, physiological concentration of ATP provides a more biologically relevant measure of potency, as the inhibitor must compete with a large excess of the natural substrate in the cell.[14]

A significant shift in IC₅₀ between these two conditions is indicative of an ATP-competitive mechanism of action.[14]

Table 1: Hypothetical Kinome Profiling Data (% Inhibition at 1 µM and IC₅₀)

Target Kinase	Compound X (%Inhib @ 1µM)	Alternative A (%Inhib @ 1µM)	Alternative B (%Inhib @ 1µM)	Compound X (IC₅₀, nM)	Alternative A (IC₅₀, nM)	Alternative B (IC₅₀, nM)
CDK2 (On-Target)	99%	98%	95%	15	12	50
Aurora Kinase A	85%	15%	92%	120	>10,000	85
GSK3β	75%	5%	88%	350	>10,000	150
VEG FR2	20%	<5%	96%	>10,000	>10,000	45
p38α (MAPK14)	10%	<5%	78%	>10,000	>10,000	450

| c-Abl | <5% | <5% | 85% | >10,000 | >10,000 | 200 |

Interpretation: The data reveals that Compound X is a potent inhibitor of its intended target, CDK2. However, it also shows significant inhibitory activity against Aurora Kinase A and GSK3β, confirming the in silico prediction. In contrast, Alternative A is highly selective for CDK2, while Alternative B is a promiscuous inhibitor, hitting multiple kinases with high potency. This biochemical profile suggests that while Compound X is potent, its development may carry risks associated with the inhibition of Aurora Kinase and GSK3β.

Protocol: Standard In Vitro Radiometric Kinase Assay

This protocol describes a generic method for determining the IC₅₀ of an inhibitor against a target kinase.[15][16]

Objective: To measure the concentration-dependent inhibition of a purified kinase by a test compound.

Materials:

• Purified, active kinase enzyme

• Specific peptide or protein substrate

• [γ-³²P]ATP or [γ-³³P]ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• Test compound (Compound X) serially diluted in DMSO

• Phosphocellulose filter paper or other capture method

• Scintillation fluid and counter

Procedure:

• Prepare Compound Dilutions: Create a 10-point, 3-fold serial dilution of Compound X in DMSO. The final top concentration in the assay should be approximately 10 µM.

• Prepare Kinase Reaction Mix: In the kinase buffer, prepare a master mix containing the kinase enzyme and its substrate. The concentrations should be optimized for linear reaction kinetics.

• Initiate Reaction: In a 96-well plate, add 2 µL of the diluted compound to each well. Add 23 µL of the kinase/substrate master mix to each well.

• Start Phosphorylation: Start the reaction by adding 25 µL of kinase buffer containing ATP and [γ-³²P]ATP (final concentration at the Km,ATP for the specific kinase).

• Incubate: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes) within the linear range of the reaction.

• Stop Reaction & Capture: Stop the reaction by adding phosphoric acid. Spot the reaction mixture onto phosphocellulose filter paper. The phosphorylated substrate will bind to the paper, while the free [γ-³²P]ATP will not.

• Wash: Wash the filter paper multiple times with phosphoric acid to remove unincorporated radiolabel.

• Quantify: Place the filter paper in scintillation vials with scintillation fluid and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Convert raw counts to percent inhibition relative to DMSO-only controls. Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[17]

Section 3: Cellular Off-Target Validation

While biochemical assays are excellent for measuring direct binding and inhibition, they do not fully replicate the complex environment inside a living cell.[18] Factors such as cell permeability, efflux pumps, and intracellular ATP concentrations can dramatically alter a compound's effective potency and selectivity.[9][18] Therefore, cellular assays are essential to confirm that the off-target interactions observed biochemically are relevant in a physiological context.[19][20]

Choosing a Cellular Assay Platform: Several technologies exist for measuring target engagement in cells. The choice depends on the target class and desired throughput.

Table 2: Comparison of Cellular Target Engagement Technologies

Technology	Principle	Pros	Cons
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes a protein against thermal denaturation.	Label-free; applicable to any soluble protein.	Lower throughput; may not work for all targets.[21]
NanoBRET™ Target Engagement	Bioluminescence resonance energy transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer.	Quantitative; high-throughput; live cells.	Requires genetic modification of cells; specific tracer needed.[18]
Phospho-protein Western Blot	Measures inhibition of a specific phosphorylation event downstream of the target kinase.	Directly measures functional pathway inhibition.	Low throughput; antibody-dependent.

| Reporter Gene Assays | Measures transcriptional activity downstream of a signaling pathway. | Functional readout of pathway activity. | Indirect measure of target engagement; potential for artifacts.[9] |

For this guide, we select the NanoBRET™ Target Engagement assay due to its quantitative nature and suitability for high-throughput screening of kinase inhibitors.

Caption: Principle of the NanoBRET™ Target Engagement assay.

By running NanoBRET™ assays for CDK2, Aurora Kinase A, and GSK3β, we can determine the cellular IC₅₀ for Compound X against each target. A significant rightward shift (>10-fold) in the cellular IC₅₀ compared to the biochemical IC₅₀ may indicate poor cell permeability or active efflux. A profile where the cellular potency against off-targets is much weaker than the on-target potency provides confidence in the compound's selectivity window.

Section 4: In Vitro Safety Pharmacology Profiling

Beyond kinome selectivity, a comprehensive safety profile requires screening against a panel of targets historically associated with clinical ADRs.[2] These safety pharmacology studies are a regulatory expectation and are crucial for identifying liabilities that could lead to cardiovascular, central nervous system (CNS), or other organ system toxicities.[22][23]

Standard practice involves screening the compound at a single high concentration (e.g., 10 µM) against a panel of 40-80 targets, including G-protein coupled receptors (GPCRs), ion channels, and transporters.[3] Any significant inhibition (>50%) triggers a follow-up dose-response study to determine an IC₅₀ value.

Key Targets in a Core Safety Panel:

• hERG (KCNH2) Ion Channel: Inhibition can lead to QT interval prolongation and potentially fatal cardiac arrhythmias.

• Sodium/Calcium Channels: Critical for cardiac and neuronal function.

• Adrenergic, Dopaminergic, Serotonergic Receptors: Broad CNS and cardiovascular effects.

• COX Enzymes: Inhibition can lead to gastrointestinal side effects.

This screening provides an essential layer of risk assessment, flagging potential safety issues that are unrelated to the compound's primary mechanism of action.[24]

Section 5: Data Synthesis and Comparative Analysis

The final step is to integrate all data into a coherent profile to enable a clear comparison and a final decision on the compound's future.

Table 3: Final Comparative Profile of Compound X vs. Alternatives

Parameter	Compound X	Alternative A (Selective)	Alternative B (Promiscuous)
Primary Target Potency
CDK2 Biochemical IC₅₀	15 nM	12 nM	50 nM
CDK2 Cellular IC₅₀	45 nM	30 nM	180 nM
Key Off-Target Potency
Aurora Kinase A (Cellular IC₅₀)	500 nM	>10,000 nM	250 nM
GSK3β (Cellular IC₅₀)	1,500 nM	>10,000 nM	400 nM
VEGFR2 (Cellular IC₅₀)	>10,000 nM	>10,000 nM	150 nM
Selectivity Ratios
Aurora A / CDK2 (Cellular)	~11x	>333x	~1.4x
GSK3β / CDK2 (Cellular)	~33x	>333x	~2.2x
Safety Pharmacology
hERG Inhibition IC₅₀	>30 µM	>30 µM	5 µM

| Other Liabilities @ 10 µM | None | None | 5-HT₂B Agonism (78%) |

Analysis:

• Compound X: Demonstrates excellent on-target potency. While biochemical hits on Aurora Kinase A and GSK3β were observed, a reasonable cellular selectivity window exists (11x and 33x, respectively). A cellular selectivity window of >10-fold is often considered a minimum starting point for further optimization. Importantly, it is clean in the safety pharmacology panel, with no hERG liability. This profile suggests Compound X is a viable candidate, though medicinal chemistry efforts could be directed at improving selectivity against Aurora kinases.

• Alternative A: Represents an ideal profile. It is potent, highly selective both biochemically and cellularly, and has no safety liabilities. This is the gold standard to which other compounds are compared.

• Alternative B: This compound is problematic. Despite having on-target activity, it is highly promiscuous across the kinome with poor cellular selectivity. Furthermore, it inhibits the hERG channel and shows potent activity at the 5-HT₂B receptor, which is associated with cardiac valvulopathy. This compound would be a high-risk candidate and likely deprioritized.

Conclusion

The cross-reactivity profiling of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine (Compound X) demonstrates the power of a tiered, integrated approach to understanding small molecule selectivity. By progressing from in silico prediction to broad biochemical screening and finally to specific cellular and safety assays, we have built a comprehensive data package.

The resulting profile identifies Compound X as a potent CDK2 inhibitor with a workable, albeit imperfect, selectivity window against key off-targets like Aurora Kinase A and GSK3β. Crucially, it lacks significant liabilities in a standard safety pharmacology panel. This data-driven guide provides the necessary context to compare Compound X against alternatives, concluding that it is a promising lead candidate worthy of further preclinical development, with a clear focus for future optimization efforts aimed at enhancing its selectivity profile.

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A Comparative Guide to Assessing Off-Target Effects of Novel Small Molecule Inhibitors

In the landscape of drug discovery, the specificity of a small molecule inhibitor is a cornerstone of its therapeutic potential and safety profile. While a compound may be designed with high affinity for its intended target, unintended interactions—or off-target effects—are a primary cause of toxicity and clinical trial failures.[1][2] This guide provides a comparative analysis of modern experimental strategies to proactively identify and characterize the off-target profile of novel inhibitors, using the hypothetical kinase inhibitor MNTAP (6-Methyl-8-nitro-triazolo[4,3-a]pyridine) as a case study. The triazolopyridine scaffold is a recognized pharmacophore in medicinal chemistry, known to interact with a range of biological targets.[3][4]

Our objective is to equip researchers with the rationale to build a robust, multi-pronged approach for off-target assessment, moving from broad, unbiased screening to high-confidence cellular validation.

Part 1: Broad-Spectrum Screening for Initial Target Landscapes

The first step in characterizing a new inhibitor like MNTAP is to cast a wide net, identifying all potential protein interactions without preconceived bias. This initial phase is crucial for understanding the compound's selectivity and revealing unexpected binding partners.

Comparison of Broad-Spectrum Methodologies

Methodology	Principle	Primary Advantage	Key Limitation
Large-Scale Kinase Panels	Measures binding affinity or enzymatic inhibition against a diverse panel of purified kinases.	Provides a direct, quantitative measure of selectivity across the kinome; ideal for putative kinase inhibitors.	Limited to known targets on the panel; misses non-kinase off-targets.
Affinity Chromatography-Mass Spectrometry (AC-MS)	An immobilized version of the compound is used to "pull down" binding proteins from a cell lysate for identification by MS.[5][6][7][8]	Unbiased, proteome-wide discovery of direct binding partners, including those outside the target class.	Requires chemical modification for immobilization, which may alter binding; can miss transient or weak interactions.[1]

Deep Dive 1: Large-Scale Kinase Profiling

Expertise & Causality: For a compound like MNTAP, which is structurally suggestive of a kinase inhibitor, a kinome-wide selectivity screen is the logical starting point.[9] This establishes a baseline of on-target potency versus off-target activity within the most probable target family. The choice between binding assays (e.g., Kd determination) and enzymatic assays (e.g., IC50 determination) depends on the desired endpoint; binding assays measure direct interaction, while enzymatic assays measure functional consequence.[10]

• Plate Preparation: In a 384-well plate, add the specific kinase, its corresponding peptide substrate, and the necessary cofactors in kinase buffer.

• Compound Addition: Add MNTAP across a range of concentrations (e.g., 1 nM to 10 µM) to the wells. Include a DMSO vehicle control (0% inhibition) and a potent, broad-spectrum inhibitor like staurosporine as a positive control (100% inhibition).

• Reaction Initiation: Start the phosphorylation reaction by adding [γ-³³P]-ATP. Incubate for a predetermined time (e.g., 60 minutes) at room temperature.

• Reaction Termination: Stop the reaction by adding a high concentration of cold ATP or a chelating agent like EDTA.

• Signal Detection: Transfer the reaction mixture to a filter plate that captures the phosphorylated substrate. After washing away excess [γ-³³P]-ATP, measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each MNTAP concentration relative to controls and fit the data to a dose-response curve to determine the IC50 value for each kinase.

Caption: Workflow for a radiometric kinase panel screening assay.

Part 2: Validating Target Engagement in a Cellular Environment

Identifying a binding partner in a biochemical or lysate-based assay is a critical first step, but it is essential to confirm that this interaction occurs within the complex milieu of a living cell.[1] Cell-based assays provide this crucial validation.

Comparison of Cellular Target Engagement Methodologies

Methodology	Principle	Primary Advantage	Key Limitation
Cellular Thermal Shift Assay (CETSA®)	Ligand binding stabilizes a target protein against heat-induced denaturation.[11][12][13][14]	Label-free and applicable in intact cells or tissues, confirming direct target engagement in a native environment.[14]	Requires a specific antibody for detection (Western Blot) or advanced proteomics for proteome-wide analysis.
NanoBRET™ Target Engagement Assay	Measures compound binding in live cells by detecting BRET between a NanoLuc®-tagged target protein and a fluorescent energy transfer tracer.	Highly quantitative and allows for real-time measurement of binding kinetics in living cells.	Requires genetic modification of the target protein to attach the NanoLuc® tag.

Deep Dive 2: Cellular Thermal Shift Assay (CETSA®)

Expertise & Causality: CETSA is a powerful method because it directly measures the biophysical consequence of a drug binding to its target in a physiological context.[15] A shift in the protein's melting temperature (Tm) upon drug treatment is strong evidence of target engagement. This technique is invaluable for validating primary targets and potential off-targets identified in initial screens.

• Cell Culture and Treatment: Culture cells (e.g., a relevant cancer cell line) to ~80% confluency. Treat cells with MNTAP at a desired concentration (e.g., 10x the IC50 from the kinase screen) or with a vehicle control (DMSO) for 1-2 hours.

• Heating Step: Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of different temperatures (e.g., 40°C to 68°C in 2°C increments) for 3 minutes, followed by cooling at 4°C for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen and a 25°C water bath).

• Separation of Soluble Fraction: Pellet the aggregated, denatured proteins by ultracentrifugation (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Quantification: Carefully collect the supernatant containing the soluble protein fraction. Quantify the total protein concentration to ensure equal loading.

• Western Blot Analysis: Separate the soluble proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific to the target of interest. Detect with a secondary antibody and visualize the bands.

• Data Analysis: Quantify the band intensity at each temperature for both the vehicle- and MNTAP-treated samples. Plot the relative intensity versus temperature to generate melting curves and determine the shift in Tm.

Caption: Ligand binding stabilizes the target protein, increasing its melting temperature.

Part 3: Unbiased, Proteome-Wide Off-Target Identification

While the previous methods are excellent for validating known or suspected targets, the ultimate goal is to uncover unknown off-targets. Thermal Proteome Profiling (TPP) extends the principle of CETSA to the entire proteome, providing an unbiased view of a compound's interactions.[16][17][18][[“]][20]

Deep Dive 3: Thermal Proteome Profiling (TPP)

Expertise & Causality: TPP is arguably the most powerful tool for unbiased target and off-target discovery in a physiological setting.[17] By combining the thermal shift principle with quantitative mass spectrometry, TPP can identify thousands of proteins whose thermal stability is altered by compound treatment. This reveals not only direct binders but also indirect effects on protein complexes and downstream pathways.[16][20]

• Cell Treatment & Heating: As with CETSA, treat two populations of cells, one with MNTAP and one with vehicle. Aliquot each population and heat across a temperature gradient (typically 10 temperatures).

• Lysis & Digestion: Lyse the cells and separate the soluble fractions via ultracentrifugation. Digest the soluble proteins from each sample into peptides.

• Isobaric Labeling: Label the peptides from each of the different temperature points with a unique isobaric mass tag (e.g., TMTpro™ 16-plex). This allows all samples to be combined and analyzed in a single mass spectrometry run, improving quantification accuracy.[18]

• LC-MS/MS Analysis: Analyze the pooled, labeled peptide sample by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the relative abundance of thousands of proteins at each temperature point for both the treated and control groups. Fit these data to melting curves for every protein. Proteins that show a statistically significant shift in their melting curve between the MNTAP- and vehicle-treated groups are identified as potential targets or off-targets.

Caption: Overview of the TPP workflow for unbiased target discovery.

Part 4: Data Synthesis and Validation Funnel

No single method provides a complete picture. The strength of an off-target assessment strategy lies in the integration of orthogonal approaches. Hits identified through broad-spectrum, unbiased methods like TPP or AC-MS must be validated with lower-throughput, higher-confidence techniques.

Caption: A funnel approach for hit validation, from broad discovery to functional confirmation.

Expertise & Causality: A critical validation step involves using genetic tools like CRISPR/Cas9.[1] By knocking out a putative off-target protein, one can definitively test if the cellular phenotype observed upon MNTAP treatment is dependent on that specific protein. If the phenotype disappears in the knockout cells, it confirms a functional link between the compound, the off-target, and the cellular response.[1]

Conclusion

Assessing the off-target effects of a novel inhibitor like MNTAP is not a linear process but an integrated, iterative cycle of discovery and validation. By combining broad, unbiased proteomic screens with focused, cell-based target engagement assays and functional genetic approaches, researchers can build a comprehensive and reliable selectivity profile. This proactive characterization is indispensable for developing safer, more effective therapeutics and for truly understanding a compound's mechanism of action.

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"benchmarking the synthetic efficiency of different routes to substituted triazolopyridines"

A Comparative Guide to the Synthetic Efficiency of Substituted Triazolopyridines

For researchers, medicinal chemists, and professionals in drug development, the triazolopyridine scaffold is a cornerstone of modern pharmacophores, integral to blockbuster drugs like Trazodone and Filgotinib.[1][2] The synthetic pathway chosen to access these privileged heterocyclic systems is not merely an academic exercise; it carries profound implications for yield, cost, scalability, and environmental impact. This guide provides an in-depth, objective comparison of prevalent synthetic routes to substituted triazolopyridines, benchmarking them against critical efficiency metrics to inform rational route design in both discovery and process chemistry settings.

The Modern Imperative: Defining and Measuring Synthetic Efficiency

Beyond reaction yield, a holistic assessment of a synthetic route's efficiency is paramount. In the pharmaceutical industry, this is quantified using a suite of "green chemistry" metrics that measure the resource intensity of a chemical transformation.[3] For our comparative analysis, we will employ the following key performance indicators:

• Yield (%): The foundational measure of a reaction's success in converting reactants to the desired product.

• Atom Economy (AE): A theoretical measure of the percentage of reactant atoms incorporated into the final product, highlighting inherent efficiency.[4][5]

• Process Mass Intensity (PMI): A comprehensive metric defined as the total mass of all materials (reactants, solvents, reagents, process water) used to produce a specific mass of the active pharmaceutical ingredient (API).[3][6][7] A lower PMI signifies a greener, more cost-effective, and sustainable process.[8]

• E-Factor (Environmental Factor): Closely related to PMI, the E-Factor quantifies the mass of waste produced per unit of product.[9]

The following diagram illustrates the workflow for evaluating and benchmarking a synthetic route based on these core principles.

Caption: Overview of primary synthetic routes to the triazolopyridine core.

Comparative Analysis of Key Synthetic Routes

Route 1: Oxidative Cyclization of 2-Pyridylhydrazones

This is one of the most prevalent and versatile methods for synthesizingt[1][10][11]riazolo[4,3-a]pyridines. The strategy involves the initial condensation of a 2-hydrazinopyridine with an aldehyde to form a hydrazone intermediate, which is then cyclized under oxidative conditions to forge the N-N bond of the triazole ring.

Mechanism & Causality: The choice of oxidant is critical and directly influences the reaction's efficiency, substrate scope, and environmental profile. Early methods often relied on stoichiometric heavy metals like lead tetraacetate, which are now largely avoided due to toxicity and poor atom economy. [12]Modern protocols favor milder and more environmentally benign oxidants.

• Copper(II) Bromide (CuBr₂)/Oxone: This system provides a convenient one-pot synthesis from aldehydes and 2-hydrazinopyridine, with the copper catalyst facilitating the oxidative C-N bond formation. [1]* Iodine (I₂)/Potassium Iodide (KI): An environmentally friendly and metal-free option that proceeds in an efficient and scalable manner. [13][14]* N-Chlorosuccinimide (NCS): An exceptionally mild and efficient reagent that allows the reaction to proceed at 0 °C, offering high yields and operational simplicity. [12]* Phenyliodine(III) bis(trifluoroacetate) (PIFA): A powerful hypervalent iodine reagent that enables rapid, metal-free N-N bond formation in high yields. [13][14] Efficiency Analysis: While yields are often high (>80-90%), the atom economy is inherently limited by the oxidant, which is converted into a stoichiometric byproduct. For example, using PIFA (MW = 430.0 g/mol ) generates significant waste. The NCS system offers a better atom economy profile and avoids heavy metal waste streams, making it a more attractive choice.

Route 2: Huisgen [3+2] Cycloaddition (Click Chemistry)

The Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne is the cornerstone of "click chemistry" and provides a powerful, reliable route to 1,2,3-triazole-containing systems. [15][16]This can be adapted to form triazolopyridines by using a pyridyl-substituted azide or alkyne.

Mechanism & Causality: The reaction is most famously catalyzed by Copper(I), known as the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). [15]This catalysis dramatically accelerates the reaction rate and, crucially, controls the regioselectivity to exclusively afford the 1,4-disubstituted triazole isomer. The reaction is lauded for its high functional group tolerance, mild conditions (often running in aqueous solvent systems), and near-perfect fidelity. [17] Efficiency Analysis: This route boasts near-perfect atom economy, as all atoms from the azide and alkyne are incorporated into the final product. [5]The only non-incorporated atoms come from the catalyst system, which is used in substoichiometric amounts. Consequently, the PMI and E-Factor for this route can be exceptionally low, provided that solvent usage is optimized. Its primary limitation is the need to synthesize the requisite azide and alkyne starting materials, which adds steps to the overall sequence.

Route 3: Advanced Enabling Technologies: Microwave and Continuous Flow

Rather than being distinct routes, microwave irradiation and continuous flow processing are enabling technologies that significantly enhance the efficiency of existing chemical transformations.

• Microwave-Assisted Synthesis: Utilizes dielectric heating to rapidly and uniformly heat the reaction mixture, often leading to dramatic reductions in reaction time (from hours to minutes) and improved yields. [13][18][19]A notable example is the catalyst-free synthesis of 1,2,4-triazolo[1,5-a]pyridines from enaminonitriles and benzohydrazides, which proceeds in high yield within 3 hours under microwave conditions. [11][13]* Continuous Flow Synthesis: Involves pumping reactants through a heated and pressurized tube or channel. This technology offers superior heat and mass transfer, precise control over reaction parameters, and enhanced safety when handling hazardous intermediates. [20]It is exceptionally well-suited for scalability, allowing for seamless transition from laboratory to production scale. [10][21]A flow-based optimization for the synthesis of 3-carboxylated triazolopyridines has been reported, demonstrating the power of this approach for complex targets. [10] Efficiency Analysis: Both technologies are prime examples of process intensification. They reduce energy consumption (shorter reaction times) and can lead to lower PMI by enabling more concentrated reaction media and simplifying workup procedures. [22]Flow chemistry, in particular, can minimize solvent waste and improve space-time yield, making it a leading strategy for sustainable manufacturing.

Quantitative Benchmarking Summary

The table below provides a semi-quantitative comparison of the discussed synthetic routes. Note that PMI and E-Factor are highly process-dependent but general ranges are provided for context.

Synthetic Route	Typical Yield	Atom Economy	Est. PMI Range	Key Advantages	Key Disadvantages
Oxidative Cyclization (NCS)	85-95% [12]	Moderate	50 - 150	Mild conditions, operational simplicity, high yields, metal-free. [12]	Stoichiometric byproduct limits AE; requires hydrazone synthesis.
Oxidative Cyclization (PIFA)	80-95% [13][14]	Low	100 - 300+	Very fast, high yielding, metal-free. [14]	Poor atom economy due to high MW of PIFA; expensive reagent.
Huisgen [3+2] Cycloaddition	90-99% [15][17]	Excellent (>95%)	< 50	Near-perfect AE, extremely reliable, wide functional group tolerance, mild conditions. [5][15]	Requires multi-step synthesis of azide/alkyne precursors.
Microwave-Assisted (General)	Often Improved	Route Dependent	Reduced	Drastic reduction in reaction time, improved yields, energy efficient. [13][18][19]	Scalability can be challenging for certain microwave reactor types.
Continuous Flow (General)	Often Improved	Route Dependent	Reduced	Highly scalable, enhanced safety, superior process control, lower waste. [10][20]	Requires specialized equipment and process development expertise.

Field-Proven Experimental Protocols

To provide actionable insights, detailed protocols for two highly efficient and representative syntheses are provided below.

Protocol 1: Efficient Synthesis of 3-(pyridin-4-yl)-t[1][10][11]riazolo[4,3-a]pyridine via NCS-Mediated Oxidative Cyclization[12]

This protocol is selected for its mild conditions, high yield, and operational simplicity.

Step 1: Synthesis of the Hydrazone Intermediate

• To a solution of 2-hydrazinopyridine (1.09 g, 10 mmol) in ethanol (20 mL), add isonicotinaldehyde (1.07 g, 10 mmol).

• Stir the mixture at room temperature for 2 hours.

• The resulting solid precipitate is collected by filtration, washed with cold ethanol, and dried under vacuum to yield the pyridin-2-yl-hydrazone intermediate.

Step 2: Oxidative Cyclization

• Suspend the hydrazone intermediate (1.98 g, 10 mmol) in N,N-dimethylformamide (DMF, 20 mL) in a round-bottom flask.

• Cool the mixture to 0 °C in an ice bath.

• Add N-Chlorosuccinimide (NCS) (1.47 g, 11 mmol) portion-wise over 10 minutes, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature.

• Monitor the reaction completion by TLC.

• Upon completion, collect the yellow solid product by filtration and wash it twice with petroleum ether.

• For purification, dissolve the solid in hot water (50 mL) and add triethylamine (Et₃N, 10 mmol) dropwise while cooling.

• The resulting pale yellow plates are filtered, washed with cold water, and dried to afford the final product in >90% yield.

Protocol 2: Microwave-Assisted, Catalyst-Free Synthesis of 2-phenyl-1,2,4-triazolo[1,5-a]pyridine[13]

This protocol highlights the speed and efficiency of microwave-assisted synthesis in a catalyst- and additive-free system.

Step 1: Reaction Setup

• In a dedicated microwave reaction vial, combine the starting enaminonitrile (1 mmol, 1 equiv.) and benzohydrazide (2 mmol, 2.0 equiv.).

• Add dry toluene (1.5 mL) as the solvent.

• Seal the vial with a cap.

Step 2: Microwave Irradiation

• Place the sealed vial into the cavity of a microwave synthesizer.

• Irradiate the mixture at a constant temperature of 140 °C for 3 hours with stirring.

• Monitor the pressure and temperature throughout the reaction to ensure safety.

Step 3: Workup and Purification

• After cooling the reaction vessel to room temperature, concentrate the mixture under reduced pressure to remove the toluene.

• Purify the resulting residue by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to isolate the desired 1,2,4-triazolo[1,5-a]pyridine product. Typical reported yields are in the 80-90% range. [13]

Conclusion and Future Outlook

The synthesis of substituted triazolopyridines has evolved significantly from classical dehydration reactions to highly sophisticated and efficient methodologies. For maximal synthetic efficiency, the Huisgen [3+2] cycloaddition stands out for its near-perfect atom economy and reliability, making it an ideal choice when the requisite starting materials are accessible. For derivatizing existing pyridine cores, modern oxidative cyclization methods, particularly those using mild reagents like NCS , offer an excellent balance of high yield, operational simplicity, and improved environmental profile over older protocols. [12] Looking forward, the integration of enabling technologies like continuous flow and microwave synthesis will be critical for translating these efficient reactions into scalable, sustainable, and economically viable manufacturing processes. [10][13]The ability to predict PMI from molecular structure alone using tools like SMART-PMI will further empower chemists to design greener synthetic routes from the outset, aligning the goals of drug discovery with the principles of sustainable manufacturing. [23]The continued development of novel catalytic systems and process intensification strategies will undoubtedly lead to even more efficient and elegant solutions for the synthesis of this vital class of heterocyclic compounds.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Methyl-8-nitro-triazolo[4,3-a]pyridine

A Comprehensive Guide to the Safe Disposal of 6-Methyl-8-nitro-[1][2][3]triazolo[4,3-a]pyridine

As researchers and scientists in the dynamic field of drug development, our commitment to innovation is intrinsically linked to our responsibility for laboratory safety and environmental stewardship. The proper management of chemical waste is a critical component of this responsibility. This guide provides a detailed protocol for the safe disposal of 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine, a heterocyclic compound with potential biological activity. Due to its nitro and triazolo-pyridine moieties, this compound requires careful handling and disposal to mitigate potential hazards.

Understanding the Compound and Associated Hazards

Key Potential Hazards:

• Toxicity: May be harmful if ingested, inhaled, or absorbed through the skin.

• Irritation: Can cause irritation to the skin, eyes, and respiratory tract.

• Flammability: While not confirmed without specific data, related compounds like pyridine are flammable[4][5][6].

• Reactivity: The nitro group may confer instability under certain conditions. It is crucial to avoid mixing this waste with incompatible materials, such as strong oxidizing agents or bases[7].

Core Principles of Disposal

The disposal of 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine must adhere to local, state, and federal regulations[1][8]. The overarching principle is to manage this chemical waste from "cradle to grave," ensuring its safe handling from the point of generation to its final disposal[9].

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine waste.

Personal Protective Equipment (PPE) and Engineering Controls

Before handling any waste containing this compound, ensure you are wearing the appropriate PPE. All handling of the waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure[7].

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., nitrile, neoprene)	To prevent skin contact and absorption.
Eye Protection	Safety glasses with side shields or chemical splash goggles	To protect eyes from splashes.
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.
Respiratory Protection	Use in a chemical fume hood. If not possible, a NIOSH-approved respirator may be necessary.	To avoid inhalation of vapors or dusts.

Waste Identification and Segregation

Proper identification and segregation of hazardous waste are paramount to prevent dangerous chemical reactions[8][10].

• Classify as Hazardous Waste: All waste containing 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine, including pure compound, solutions, and contaminated materials (e.g., pipette tips, absorbent pads, glassware), must be classified as hazardous waste[1].

• Segregate Waste Streams: Designate a specific waste stream for this compound. Do not mix it with other incompatible waste streams, particularly strong acids, bases, or oxidizing agents[7].

Waste Collection and Container Management

The integrity of the waste container is crucial for safe storage and transport.

• Container Selection: Use a dedicated, properly labeled, and leak-proof container for collecting the waste. High-density polyethylene (HDPE) or glass containers are generally suitable and should be in good condition with a secure, tight-fitting lid[7].

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine," and the approximate concentration if it is in a solution. The date the waste was first added to the container should also be recorded[10].

• Closure: Keep the waste container tightly sealed at all times, except when adding waste[11].

On-Site Storage

Store the collected waste in a designated hazardous waste accumulation area. This area should be clearly marked, well-ventilated, and segregated from incompatible chemicals[7].

Disposal Procedure

The final disposal of chemical waste must be handled by a licensed hazardous waste disposal company.

• Contact Environmental Health and Safety (EHS): Contact your institution's EHS office to schedule a pickup for the hazardous waste[7]. Provide them with an accurate description of the waste, including its composition and volume.

• Incineration: For pyridine and its derivatives, incineration at a licensed facility is a common and effective disposal method[2]. This process destroys the chemical and turns it into less harmful ash[8].

• Manifesting: A hazardous waste manifest will be required to track the waste from your laboratory to the disposal facility[11].

The following diagram illustrates the decision-making process for the proper disposal of 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine.

Caption: Disposal workflow for 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine.

Spill Management

In the event of a spill, evacuate the area and assess the situation.

• Small Spills: For small spills, use an inert, non-combustible absorbent material such as sand, vermiculite, or a universal binder to contain the spill[1][4]. Do not use combustible materials like paper towels to absorb the bulk of the spill[7]. Carefully collect the absorbed material and place it in the designated hazardous waste container.

• Large Spills: For large spills, contact your institution's EHS department immediately[1].

Conclusion

The responsible disposal of 6-Methyl-8-nitro-[1][2]triazolo[4,3-a]pyridine is a critical aspect of laboratory safety and environmental compliance. By adhering to the principles of proper waste identification, segregation, containment, and disposal, we can ensure a safe working environment and minimize our ecological footprint. Always consult your institution's Chemical Hygiene Plan and EHS department for specific guidance.

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